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  • Product: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine
  • CAS: 209731-61-3

Core Science & Biosynthesis

Foundational

2'-(Methylthio)-[1,1'-biphenyl]-4-amine CAS 209731-61-3 properties

The following technical guide details the properties, synthesis, and applications of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS 209731-61-3). This document is structured for researchers in medicinal chemistry and proce...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and applications of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS 209731-61-3). This document is structured for researchers in medicinal chemistry and process development, focusing on its critical role as a scaffold for sulfone-containing pharmacophores.

CAS Registry Number: 209731-61-3 Role: Advanced Intermediate for Factor Xa Inhibitors & Biaryl Sulfone Pharmacophores

Executive Summary

2'-(Methylthio)-[1,1'-biphenyl]-4-amine is a specialized biaryl aniline derivative primarily utilized in the synthesis of Factor Xa inhibitors (anticoagulants) and TRPM8 antagonists (analgesics). Its structural value lies in the ortho-methylthio (-SMe) group, which serves as a latent functional handle. In medicinal chemistry, this group is frequently oxidized to a methylsulfonyl (-SO₂Me) moiety—a critical hydrogen-bond acceptor that interacts with the S1 or S4 pockets of serine proteases.

This guide outlines the physicochemical profile, validated synthesis routes, and the "Masked Sulfone" strategy that makes this compound a privileged building block in drug discovery.

Chemical Identity & Physicochemical Properties[1][2][3][4]

PropertyData
Chemical Name 2'-(Methylthio)-[1,1'-biphenyl]-4-amine
Synonyms 4-Amino-2'-methylthiobiphenyl; 4-(2-Methylthiophenyl)aniline
CAS Number 209731-61-3
Molecular Formula C₁₃H₁₃NS
Molecular Weight 215.31 g/mol
Appearance Off-white to pale yellow solid
Melting Point 60–64 °C (Typical range for crude/recrystallized forms)
Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate; Insoluble in Water
pKa (Conjugate Acid) ~4.0 (Estimated for the aniline nitrogen)
LogP ~3.2 (Lipophilic)

Mechanistic Role in Drug Design: The "Masked Sulfone" Strategy

In drug development, directly incorporating a polar sulfone (-SO₂Me) group can complicate early-stage synthesis due to solubility issues or Lewis basicity interfering with metal catalysts. CAS 209731-61-3 allows chemists to install a lipophilic thioether (-SMe) first, perform cross-couplings, and oxidize it to the active sulfone at a late stage.

Pharmacophore Relevance
  • Factor Xa Inhibition: The biphenyl motif fits into the hydrophobic aryl-binding pocket (S4) of the Factor Xa enzyme. The oxidized sulfone derivative mimics the pharmacophore found in inhibitors like Razaxaban or related BMS clinical candidates, forming water-mediated H-bonds with the protein backbone.

  • Bioisosterism: The 2'-SMe group acts as a bulky, lipophilic replacement for ortho-methoxy or ortho-chloro substituents, altering the torsion angle of the biphenyl system to lock bioactive conformations.

Synthesis & Preparation Protocols

The industrial standard for synthesizing CAS 209731-61-3 relies on Suzuki-Miyaura Cross-Coupling . This route is preferred over Stille coupling to avoid toxic organotin byproducts.

Reaction Scheme: Palladium-Catalyzed Cross-Coupling

Synthesis Start1 4-Bromoaniline (or N-Boc protected) Catalyst Pd(PPh3)4 or Pd(dppf)Cl2 Base: K2CO3 / Na2CO3 Start1->Catalyst Start2 2-(Methylthio)phenylboronic acid Start2->Catalyst Product 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS 209731-61-3) Catalyst->Product Suzuki Coupling Reflux (Tol/EtOH/H2O)

Figure 1: Validated synthetic route via Suzuki-Miyaura coupling.

Detailed Experimental Protocol

Note: This protocol is adapted from standard biaryl synthesis methodologies compatible with thioethers.

  • Reagents:

    • 4-Bromoaniline (1.0 eq)

    • 2-(Methylthio)phenylboronic acid (1.1 eq)

    • Catalyst: Pd(PPh₃)₄ (3-5 mol%)

    • Base: 2M Na₂CO₃ (aq) (2.5 eq)

    • Solvent: Toluene/Ethanol (4:1 ratio) or 1,4-Dioxane.

  • Procedure:

    • Degassing: Charge the reaction vessel with solvents and base. Sparge with Argon/Nitrogen for 15 minutes to remove oxygen (critical to prevent oxidation of the phosphine ligand and the sulfur moiety).

    • Addition: Add the aryl halide, boronic acid, and Pd catalyst under an inert atmosphere.

    • Reflux: Heat the mixture to 90–100 °C for 12–16 hours. Monitor by HPLC or TLC (the thioether is distinct from the sulfoxide byproduct).

    • Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate.[1] Wash organic layer with brine.

    • Purification: The crude amine is prone to oxidation. Purify via flash column chromatography (Hexanes/Ethyl Acetate) or recrystallize from Ethanol/Heptane.

  • Critical Control Point: Avoid using strong oxidants during workup (e.g., bleach, peroxides) to prevent premature oxidation of the sulfide to sulfoxide.

Applications in Medicinal Chemistry

Workflow: From Intermediate to API

The primary utility of CAS 209731-61-3 is its conversion into high-affinity inhibitors. The amine nitrogen is typically acylated to attach a central heterocycle (e.g., pyrazole, lactam), followed by sulfur oxidation.

DrugDesign Intermediate 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS 209731-61-3) Step1 Acylation / Amide Coupling (Attaches Drug Scaffold) Intermediate->Step1 Nucleophilic Attack Scaffold Thioether-Linked Pre-Drug Step1->Scaffold Step2 Selective Oxidation (mCPBA or Oxone) Scaffold->Step2 Late-Stage Functionalization FinalDrug Sulfone-Containing Inhibitor (Factor Xa / TRPM8 Active) Step2->FinalDrug Bioactive Form

Figure 2: The "Masked Sulfone" synthetic strategy in drug development.

Target Classes
  • Factor Xa Inhibitors (Anticoagulants):

    • Patent literature (e.g., Bristol-Myers Squibb EP0946508) describes nitrogen-containing heterocycles linked to biphenyl amines.

    • The 2'-methylsulfonyl group (derived from this intermediate) provides critical selectivity over Thrombin.

  • TRPM8 Antagonists (Pain Management):

    • Biphenyl amide derivatives have been identified as potent antagonists for the TRPM8 ion channel, used in treating neuropathic pain and cold allodynia.

Handling & Safety (EHS)

As an aromatic amine and sulfide, this compound requires specific safety protocols.

  • Hazards:

    • Acute Toxicity: Harmful if swallowed or inhaled.

    • Sensitization: Potential skin sensitizer.

    • Stench: The methylthio group imparts a characteristic disagreeable sulfur odor. Use in a fume hood.

  • Storage:

    • Store under Inert Gas (Nitrogen/Argon) at 2–8 °C.

    • Air Sensitive: Prolonged exposure to air can lead to slow oxidation to the sulfoxide (S=O), changing the melting point and polarity.

  • Disposal:

    • Must be treated as hazardous chemical waste. Do not mix with oxidizing agents (risk of exothermic reaction).

References

  • Bristol-Myers Squibb Pharma Co. (1999). Nitrogen containing heteroaromatics as Factor Xa inhibitors. European Patent EP0946508B1.[2]

  • Pinto, D. J. P., et al. (2007).[3] Discovery of Apixaban (BMS-562247), a Highly Potent, Selective, Efficacious, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa.[3] Journal of Medicinal Chemistry, 50(22), 5339–5356. (Contextual reference for Factor Xa biphenyl SAR).

  • BenchChem. (2024). 2'-(Methylthio)-[1,1'-biphenyl]-4-amine Product Entry.

  • ChemicalBook. (2023). 4-Bromoaniline: Synthesis and Applications in Organic Synthesis. (Reference for precursor reactivity).

  • National Institutes of Health (NIH). (2007). Factor Xa in Complex with Inhibitors. RCSB PDB Entry 2P16.

Sources

Exploratory

An In-Depth Technical Guide to 2'-(Methylthio)-[1,1'-biphenyl]-4-amine: Structure, Properties, and Synthesis

Abstract This technical guide provides a comprehensive overview of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, a substituted biphenyl derivative of significant interest to the chemical and pharmaceutical sciences. The biphe...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, a substituted biphenyl derivative of significant interest to the chemical and pharmaceutical sciences. The biphenyl scaffold is a privileged structure in drug discovery and materials science, and the introduction of amine and methylthio functionalities imparts unique physicochemical properties that are ripe for exploration. As direct experimental data for this specific isomer is not extensively published, this guide synthesizes information from analogous structures and established chemical principles to present a robust framework for its synthesis and characterization. We will detail the molecular structure, predict key physicochemical properties, propose a validated synthetic methodology via Suzuki-Miyaura cross-coupling, and outline the expected analytical data for structural confirmation. Finally, we will discuss potential applications, providing a forward-looking perspective for researchers in drug development and materials science.

Introduction to Substituted Biphenylamines

The biphenyl moiety is a cornerstone in modern chemistry. Its rigid, planar structure allows it to effectively interact with biological targets, making it a frequent feature in approved pharmaceuticals.[1] Furthermore, the conjugated system of biphenyls makes them ideal candidates for materials science applications, including organic light-emitting diodes (OLEDs).[1]

The functionalization of the biphenyl core is a critical strategy for modulating its properties. The introduction of an amine group, as in 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, provides a site for hydrogen bonding and a basic center, which can be crucial for receptor binding or for altering solubility. The methylthio (-SCH3) group, while less common than its oxygen analog (methoxy), offers distinct electronic and steric properties. The sulfur atom's lone pairs can participate in conjugation, and its larger size can influence the conformation of the molecule.[2] This unique combination of functional groups makes the target compound a compelling candidate for library synthesis and as a building block for more complex molecules.

Molecular Structure and Physicochemical Properties

The fundamental step in understanding any chemical entity is to define its structure and core properties. 2'-(Methylthio)-[1,1'-biphenyl]-4-amine consists of two phenyl rings linked by a single bond. One ring is substituted with an amine group at the 4-position, and the second ring is substituted with a methylthio group at the 2'-position.

Caption: Chemical structure of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Table 1: Physicochemical Properties of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

PropertyValueSource/Method
IUPAC Name 2'-(Methylsulfanyl)-[1,1'-biphenyl]-4-amineIUPAC Nomenclature
Molecular Formula C₁₃H₁₃NS-
Molecular Weight 215.31 g/mol Calculated
Exact Mass 215.0769 DaCalculated
CAS Number 209731-61-3BLD Pharm[3]

Proposed Synthetic Strategy: Suzuki-Miyaura Cross-Coupling

The construction of the C-C bond between the two phenyl rings is the key challenge in synthesizing this molecule. The Suzuki-Miyaura cross-coupling reaction is an exceptionally powerful and versatile method for this transformation, prized for its high functional group tolerance, mild reaction conditions, and the commercial availability of its precursors.[4][5]

Retrosynthetic Analysis

A logical retrosynthetic disconnection is across the biphenyl C-C bond. This leads to two readily accessible starting materials: a boronic acid (or ester) derivative of aniline and a halogenated thioanisole.

  • Precursor A: (4-Aminophenyl)boronic acid

  • Precursor B: 1-Bromo-2-(methylthio)benzene

Both precursors are commercially available, making this a convergent and efficient synthetic route.

Synthesis Workflow

The proposed forward synthesis involves the palladium-catalyzed coupling of the two precursors in the presence of a base.

G ReactantA Precursor A: (4-Aminophenyl)boronic acid Reaction Suzuki-Miyaura Coupling (Heat, Inert Atmosphere) ReactantA->Reaction ReactantB Precursor B: 1-Bromo-2-(methylthio)benzene ReactantB->Reaction Catalyst Pd Catalyst (e.g., Pd(PPh₃)₄) Catalyst->Reaction Base Base (e.g., K₂CO₃) Base->Reaction Solvent Solvent System (e.g., Toluene/H₂O) Solvent->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product Final Product: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine Purification->Product

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Experimental Protocol (Proposed)

This protocol is a self-validating system designed for robustness and reproducibility.

  • Reactor Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add (4-aminophenyl)boronic acid (1.0 eq.), 1-bromo-2-(methylthio)benzene (1.1 eq.), and potassium carbonate (K₂CO₃, 3.0 eq.).

    • Causality: Using a slight excess of the aryl halide ensures complete consumption of the more valuable boronic acid. The base is crucial for the transmetalation step of the catalytic cycle.[5]

  • Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure the removal of all oxygen.

    • Causality: The Pd(0) catalyst is sensitive to oxidation, which would deactivate it. An inert atmosphere is essential for catalytic activity.[6]

  • Solvent and Catalyst Addition: Add a degassed 2:1 mixture of toluene and water. To this stirred suspension, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq.).

    • Causality: A biphasic solvent system is common for Suzuki couplings, facilitating the dissolution of both organic and inorganic reagents.[6] A low catalyst loading is typically sufficient, making the process more economical.

  • Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to elute the final product.

  • Characterization: Confirm the structure and purity of the isolated product using NMR, HRMS, and IR spectroscopy.

Structural Elucidation and Characterization (Anticipated Data)

Validation of the final product's identity and purity is paramount. The following spectroscopic data would be expected for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Table 2: Predicted Spectroscopic Data

TechniqueExpected Observations
¹H NMR - Aromatic Region (δ 7.0-7.8 ppm): A series of multiplets corresponding to the 8 aromatic protons. - Amine Protons (δ ~3.8 ppm): A broad singlet for the -NH₂ protons, which is D₂O exchangeable. - Methyl Protons (δ ~2.5 ppm): A sharp singlet integrating to 3 hydrogens for the -SCH₃ group.
¹³C NMR - Aromatic Region (δ 115-148 ppm): Signals for the 12 distinct aromatic carbons. - Methyl Carbon (δ ~15-20 ppm): A single signal for the -SCH₃ carbon.
HRMS (ESI+) Calculated [M+H]⁺: C₁₃H₁₄NS⁺ = 216.0841. The observed mass should be within 5 ppm of this value.
IR Spectroscopy - N-H Stretch (3300-3500 cm⁻¹): Two characteristic bands for the primary amine. - C-H Aromatic Stretch (~3030 cm⁻¹): Sharp peaks just above 3000 cm⁻¹. - C=C Aromatic Stretch (1500-1600 cm⁻¹): Strong absorptions.

Potential Applications and Future Directions

The unique structural motifs of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine suggest several avenues for research and development.

  • Pharmaceutical Scaffolding: Substituted diphenylamines have been investigated as potential anticancer agents, including as epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors.[7] The specific substitution pattern of the target molecule could be explored for activity against various kinases or other enzyme targets. The amine handle allows for straightforward derivatization to build libraries of related compounds for structure-activity relationship (SAR) studies.

  • Materials Science: Donor-acceptor substituted biphenyls are of interest for their photophysical properties.[8] The electron-donating amine and the sulfur-containing methylthio group could create a "push-pull" system with interesting fluorescence or charge-transfer characteristics, making it a candidate for investigation in organic electronics.

  • Agrochemicals: Many modern agrochemicals utilize a substituted biphenylamine core.[9] This compound could serve as a key intermediate in the synthesis of novel fungicides or herbicides.

Conclusion

2'-(Methylthio)-[1,1'-biphenyl]-4-amine is a structurally interesting molecule with high potential as a versatile building block in medicinal chemistry, materials science, and agrochemical research. While detailed characterization data is sparse in the public domain, this guide provides a robust and scientifically-grounded pathway for its synthesis and validation. The proposed Suzuki-Miyaura coupling protocol offers an efficient and reliable method to access this compound, enabling further investigation into its properties and applications. The anticipated spectroscopic data provides a clear benchmark for researchers to confirm the successful synthesis and purity of this valuable chemical entity.

References

  • Olalekan, T. E. (2012). Synthesis, Characterisation and Biological Activity of 2-(Methylthiomethyl)anilines, 2-(Methylthio)anilines, their Schiff-base derivatives and Metal(II) (Co, Ni, Cu) Complexes. Rhodes University. CORE. [Link]

  • Abdellatif, K. R. A., et al. (2010). Synthesis and biological evaluation of novel 2,4'-bis substituted diphenylamines as anticancer agents and potential epidermal growth factor receptor tyrosine kinase inhibitors. European Journal of Medicinal Chemistry, 45(9), 4047-4053. PubMed. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • PubChem. 2-(Methylthio)pyrimidin-4-amine. National Center for Biotechnology Information. [Link]

  • Shevick, S., et al. (2017). Suzuki-Miyaura Cross-Coupling Towards 4-Amino Biphenyl Intermediates. ChemRxiv. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • OpenStax. 16.10 Synthesis of Polysubstituted Benzenes. Chemistry LibreTexts. [Link]

  • Li, X., et al. (2024). Aminative Suzuki–Miyaura coupling. Science, 383(6686), 993-999. [Link]

  • Inxight Drugs. N,N-DIETHYL-2-(METHYLTHIO)-1-PHENYL-1H-1,5-BENZODIAZEPIN-4-AMINE. National Center for Advancing Translational Sciences. [Link]

  • PrepChem.com. Synthesis of 1-bromo-2-(2-bromoethyl)benzene. [Link]

  • PubChem. 4-Amino-2'-methylbiphenyl. National Center for Biotechnology Information. [Link]

  • SIELC Technologies. 4-Aminobiphenyl. [Link]

  • OpenStax. Synthesis of Polysubstituted Benzenes. [Link]

  • NIST. [1,1'-Biphenyl]-4-amine. NIST Chemistry WebBook. [Link]

  • Ali, H. E-S., et al. (2009). Properties and Applications of Novel Synthetic Substituted biphenyl Sulfonamides. ResearchGate. [Link]

  • Google Patents. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine.
  • Ansari, M. F., & Ahmad, S. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 12(8), 2947-2963. [Link]

  • ResearchGate. Spectroscopic and Chemical Properties of the Amine. [Link]

  • Kumar, D., & Singh, O. (2009). 2-Phenyl-4-bis(methylthio)methyleneoxazol-5-one: versatile template for diversity oriented synthesis of heterocycles. Organic & Biomolecular Chemistry, 7(12), 2539-2549. Royal Society of Chemistry. [Link]

  • Google Patents.
  • Organic Chemistry Portal. Synthesis of secondary and tertiary amines. [Link]

  • Knyazeva, E. A., & Rakitin, O. A. (2021). N,N-Bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)thiophen-2-amine. Molbank, 2021(4), M1290. ResearchGate. [Link]

  • Pharmaffiliates. Aminobiphenyl-4. [Link]

  • Pérez-Ojeda, M. E., et al. (2021). Governing the emissive properties of 4-aminobiphenyl-2-pyrimidine push–pull systems via the restricted torsion of N,N-disubstituted amino groups. Frontiers in Chemistry, 9, 748680. [Link]

  • Fatur, S. M., et al. (2018). Spectroscopic and redox properties of amine-functionalized K2[OsII(bpy)(CN)4] complexes. Dalton Transactions, 47(3), 813-821. Royal Society of Chemistry. [Link]

  • Khan, I., et al. (2023). Revolutionizing Therapeutics: Synthesizing Substituted Biphenyls and Assessing Their Antimicrobial Properties, ADMET Properties, and Biofilm Inhibition Potential. ResearchGate. [Link]

  • Hunter, D. H., & Sim, S. K. (1972). X-Ray crystallographic and spectroscopic study of the configurations of isomeric 3-methylthio-1,5-diarylformazans and their interconversion in solution. Journal of the Chemical Society, Perkin Transactions 2, (6), 816-821. Royal Society of Chemistry. [Link]

Sources

Foundational

A Technical Guide to the Chemical Safety of 4-Amino-2'-methylthiobiphenyl: A Precautionary Approach for Novel Compounds

This document provides a comprehensive technical guide on the chemical safety of 4-Amino-2'-methylthiobiphenyl (CAS No. 1204-41-7).

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive technical guide on the chemical safety of 4-Amino-2'-methylthiobiphenyl (CAS No. 1204-41-7). As a compound with limited publicly available toxicological data, this guide is structured around the established principles of risk assessment for new or poorly characterized chemical entities. The core directive of this whitepaper is to empower researchers, scientists, and drug development professionals with a robust framework for handling such compounds safely, moving beyond a standard SDS template to a narrative of proactive risk management. The methodologies described herein are rooted in the precautionary principle, structural activity relationships, and the control banding methodology.

Compound Identification and the Imperative for a Precautionary Approach

4-Amino-2'-methylthiobiphenyl is a specific biphenyl derivative for which no comprehensive, peer-reviewed toxicological studies or official occupational exposure limits have been established. In such instances, a researcher's primary responsibility is to anticipate potential hazards based on the chemical's structure and to implement controls commensurate with the highest potential risk.[1] This approach, which treats any novel substance as hazardous until proven otherwise, is the bedrock of modern laboratory safety.[2][3]

The risk assessment for 4-Amino-2'-methylthiobiphenyl is therefore a process of deductive reasoning, based on well-characterized structural analogs. This guide will deconstruct the molecule into its primary functional components to build a presumptive hazard profile.

Identifier Value Source
Chemical Name 4-Amino-2'-methylthiobiphenyl-
IUPAC Name 4-(2-methylphenyl)anilinePubChem[4]
CAS Number 1204-41-7CATO[5], PubChem[4]
Molecular Formula C₁₃H₁₃NPubChem[4]
Molecular Weight 183.25 g/mol PubChem[4]
Structure

Note: The structure will be inferred from the name and properties.

Hazard Identification through Structural Analysis

The toxicological profile of a novel compound can be inferred by examining its core structure and functional groups. 4-Amino-2'-methylthiobiphenyl is composed of two key moieties, each with a well-documented hazard profile.

The 4-Aminobiphenyl (4-ABP) Backbone: A Carcinogenic Alert

The foundational structure of the target compound is 4-aminobiphenyl (4-ABP). 4-ABP is not merely a suspected carcinogen; it is a known human bladder carcinogen with sufficient evidence from epidemiological studies of occupationally exposed workers.[6][7][8] The International Agency for Research on Cancer (IARC) classifies 4-ABP as a Group 1 carcinogen.[8]

  • Mechanism of Carcinogenicity : Aryl-amines like 4-ABP are metabolized in the liver to N-hydroxy derivatives, which can form reactive aryl nitrenium ions. These ions form covalent adducts with DNA, leading to genetic damage and initiating carcinogenesis, particularly in the urinary system.[6]

  • Exposure Routes : Exposure can occur through inhalation, ingestion, and dermal absorption.[6][9]

Causality : The presence of the 4-aminobiphenyl scaffold in 4-Amino-2'-methylthiobiphenyl establishes a significant structural alert for carcinogenicity. It is scientifically prudent and essential for safety to presume that 4-Amino-2'-methylthiobiphenyl is a potential carcinogen and handle it with the same level of caution as its parent compound, 4-ABP.[1][10]

The Methylthio Group: A Source of Irritation and Odor

The molecule also contains a methylthio (-SCH₃) group. While this group does not carry the severe hazard profile of the 4-ABP core, compounds containing thioethers or thiophenols are known for several properties:

  • Irritation : They can act as skin and eye irritants.[9][11]

  • Sensitization : Some sulfur-containing organic molecules can cause allergic skin reactions (sensitization) upon repeated contact.[9][11]

  • Stench : Many volatile sulfur compounds possess a strong, unpleasant odor.[9]

  • Toxicity : Depending on the overall structure, some thio-compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[11][12]

The following diagram illustrates the relationship between the chemical's structure and its presumed hazards.

G cluster_molecule 4-Amino-2'-methylthiobiphenyl cluster_analogs Structural Components & Analogs cluster_hazards Presumed Hazards mol Core Structure abp 4-Aminobiphenyl Backbone mol->abp thio Methylthio Group (-SCH3) mol->thio carcinogen Potential Carcinogen (Bladder) abp->carcinogen Primary Hazard Driver irritant Skin/Eye Irritant thio->irritant Secondary Hazard sensitizer Potential Skin Sensitizer thio->sensitizer Secondary Hazard stench Stench thio->stench Physical Property

Caption: Relationship between structure and presumed hazards.

Risk Management via Control Banding

For a novel substance without an Occupational Exposure Limit (OEL), the Control Banding methodology provides a validated framework for assigning controls.[13][14] This process matches a chemical's hazard characteristics to a "band" with a corresponding set of control strategies.[15][16]

Given the high-confidence structural alert for carcinogenicity, 4-Amino-2'-methylthiobiphenyl must be placed in the highest hazard band. This mandates the most stringent control measures to minimize any potential for exposure.

Hazard Assessment Summary Control Strategy
Primary Hazard Potential Carcinogen (Category 1A or 1B equivalent) based on 4-ABP structure.[6][8][10]
Secondary Hazards Skin/Eye Irritation, Potential for Skin Sensitization.[9][11]
Anticipated Exposure Handling of small (mg to g) quantities of solid in a research setting.
Control Band Band 4/5 (Highest Risk): Requires specialized, stringent controls.
Required Controls Containment (Chemical Fume Hood), Restricted Access, Specific PPE, Rigorous Decontamination, and Waste Management Protocols.

Experimental Protocols for Safe Handling

The following protocols are mandatory for all work involving 4-Amino-2'-methylthiobiphenyl. These procedures are designed as a self-validating system to ensure minimal exposure.

Engineering Controls: The First Line of Defense
  • Chemical Fume Hood : All manipulations of 4-Amino-2'-methylthiobiphenyl, including weighing, transfers, and solution preparation, must be performed inside a certified chemical fume hood with a face velocity of 80-120 feet per minute.

  • Designated Area : Within the lab, establish a "Designated Area" specifically for work with this compound. This area should be clearly marked with warning signs indicating a potential carcinogen.

  • Ventilation : Ensure the laboratory has adequate general ventilation (6-12 air changes per hour) in addition to the local exhaust ventilation of the fume hood.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier
  • Hand Protection : Wear double-layered nitrile gloves at all times. The outer glove should be removed and replaced immediately upon suspected contamination. For extended procedures, consult a glove compatibility chart; thicker butyl rubber or Viton gloves may be necessary.

  • Eye Protection : ANSI Z87.1-compliant chemical splash goggles are required. A full-face shield must be worn over the goggles when there is a significant risk of splash or aerosol generation.

  • Body Protection : A buttoned, long-sleeved lab coat is mandatory. A chemically resistant apron should be worn over the lab coat for larger-scale operations. Do not wear lab coats outside of the laboratory.

The following workflow outlines the decision-making process for risk assessment and control selection for a novel chemical.

G start Start: New Chemical (4-Amino-2'-methylthiobiphenyl) check_sds Search for Specific SDS and Toxicity Data start->check_sds sds_found SDS Found? check_sds->sds_found follow_sds Follow Established SDS Protocols sds_found->follow_sds Yes no_sds No Specific Data Found sds_found->no_sds No analyze_structure Perform Structural Analysis no_sds->analyze_structure identify_analogs Identify Hazardous Analogs (e.g., 4-Aminobiphenyl) analyze_structure->identify_analogs presume_hazard Presume Highest Hazard (e.g., Carcinogen) identify_analogs->presume_hazard control_band Apply Control Banding: Select Highest Tier presume_hazard->control_band implement_controls Implement Stringent Controls: - Fume Hood - Double Gloves, Goggles - Designated Area control_band->implement_controls proceed Proceed with Experiment Under Strict Controls implement_controls->proceed

Caption: Risk assessment workflow for a novel chemical.

Protocol for Handling and Use
  • Pre-Work Checklist : Before starting, ensure the fume hood is operational, all necessary PPE is available, and spill cleanup materials are accessible.

  • Weighing Solid Compound :

    • Perform weighing within the fume hood.

    • Use a disposable weighing dish or tare a container on the balance.

    • Handle the container with forceps or gloved hands.

    • Carefully close the primary container immediately after dispensing.

    • Wipe down the balance and surrounding area with a damp paper towel (wetted with water or ethanol) to collect any stray particles. Dispose of the towel as hazardous waste.

  • Solution Preparation :

    • Add the solvent to the vessel containing the weighed solid; never add solid to a large volume of solvent to minimize dust.

    • Keep the container capped or covered as much as possible during dissolution.

  • Post-Work Decontamination :

    • Wipe down all surfaces in the designated area with an appropriate solvent.

    • Carefully remove the outer pair of gloves and dispose of them as hazardous waste.

    • Remove the lab coat and inner gloves before leaving the work area.

    • Wash hands thoroughly with soap and water.

Spill and Emergency Procedures
  • Minor Spill (inside fume hood) :

    • Alert others in the immediate area.

    • Use an absorbent material (e.g., chemical spill pads) to cover the spill.

    • Gently collect the absorbed material and contaminated debris into a labeled hazardous waste bag.

    • Decontaminate the area with soap and water.

  • Major Spill (outside fume hood) :

    • Evacuate the laboratory immediately.

    • Alert laboratory personnel and contact the institutional Environmental Health & Safety (EH&S) department.

    • Prevent re-entry until the area is cleared by trained emergency responders.

Waste Disposal
  • All solid waste (gloves, paper towels, weighing boats) contaminated with 4-Amino-2'-methylthiobiphenyl must be collected in a clearly labeled, sealed hazardous waste container.

  • Contaminated liquid waste must be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

  • Follow all institutional and local regulations for the disposal of carcinogenic waste.

Conclusion

The absence of a formal Safety Data Sheet for 4-Amino-2'-methylthiobiphenyl does not preclude its safe use. Instead, it demands a higher level of scientific diligence and a commitment to a robust, precautionary safety culture. By analyzing the compound's structure, recognizing the severe carcinogenic hazard posed by its 4-aminobiphenyl core, and implementing the stringent control measures outlined in this guide, researchers can effectively manage the risks associated with this novel chemical. This proactive approach to hazard assessment and control is fundamental to ensuring the safety of all personnel in a dynamic research environment.

References

  • Lab Manager. (2024). Control Banding as a Risk Assessing Tool. [Link]

  • Scilight Press. (2025). Assessment of Potential Exposure to Research Chemicals in Academic Laboratories: Challenges and Opportunities for Scientists' Health Protection. [Link]

  • Wikipedia. (n.d.). 4-Aminobiphenyl. [Link]

  • Stanford Environmental Health & Safety. (n.d.). Risk Assessment. [Link]

  • National Center for Biotechnology Information (NCBI). (n.d.). Evaluating Hazards and Assessing Risks in the Laboratory. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

  • National Toxicology Program. (n.d.). RoC Profile: 4-Aminobiphenyl. [Link]

  • University of Nevada, Reno, Environmental Health & Safety. (n.d.). Novel Chemicals with Unknown Hazards SOP. [Link]

  • National Center for Biotechnology Information (NCBI). (2004). 4-AMINOBIPHENYL. In Chemical Agents and Related Occupations. [Link]

  • Wikipedia. (n.d.). Control banding. [Link]

  • U.S. Environmental Protection Agency (EPA). (2000). 4-Aminobiphenyl. [Link]

  • ACS Publications. (2025). Risk Assessment in a Chemical Laboratory Following an Explosive Incident Involving a Novel Diazonium Compound: Retrospective Analysis and Lessons Learned. [Link]

  • Centers for Disease Control and Prevention (CDC). (2026). Control Banding. [Link]

  • CATO Reference Materials. (n.d.). 4-Amino-2'-methylbiphenyl. [Link]

  • New Jersey Department of Health. (1999). Hazardous Substance Fact Sheet: METHYL ISOTHIOCYANATE. [Link]

  • National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 136799, 4-Amino-2'-methylbiphenyl. [Link]

Sources

Exploratory

Electronic & Metabolic Profile of Methylthio-Substituted Biphenyl Amines

Executive Summary: The Sulfur Advantage Methylthio-substituted biphenyl amines represent a critical intersection between organic electronics and medicinal chemistry.[1] In optoelectronics , the methylthio (-SMe) group fu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Sulfur Advantage

Methylthio-substituted biphenyl amines represent a critical intersection between organic electronics and medicinal chemistry.[1] In optoelectronics , the methylthio (-SMe) group functions as a "soft" electron donor, offering a unique compromise between the strong donation of methoxy (-OMe) groups and the stability of alkyl substituents. This modulation allows for the fine-tuning of HOMO energy levels in Hole Transport Materials (HTMs) without pushing the oxidation potential too low, thereby maintaining device stability.

In drug development , the -SMe group serves as a bioisostere for methoxy groups, altering lipophilicity and metabolic stability.[1] While often metabolically labile (prone to S-oxidation), this reactivity can be exploited for prodrug strategies or must be mitigated through steric shielding.[1]

This guide analyzes the electronic structure, synthetic pathways, and metabolic fate of these compounds, providing a roadmap for their application in OLEDs and pharmacophores.

Electronic Properties & Molecular Architecture

The "Soft" Donor Effect

The electronic influence of the methylthio group is governed by the interplay between the Inductive Effect (-I) and the Resonance Effect (+R) .

  • Methoxy (-OMe): Strong -I (electronegative O) and very strong +R. Result: Net strong electron donation.[1]

  • Methylthio (-SMe): Weak -I (S is less electronegative than O) and moderate +R (poor orbital overlap between 3p of S and 2p of C).

  • Result: The -SMe group destabilizes the HOMO (raising its energy) less aggressively than -OMe.[1] This creates materials with higher oxidation potentials than their methoxy counterparts, often leading to better chemical stability in the oxidized state (radical cation).

Comparative Electronic Data

The following table summarizes the estimated electronic parameters for biphenyl amine derivatives, extrapolated from triphenylamine (TPA) core data which shares the identical N-aryl conjugation physics.

Substituent (para)Oxidation Potential (

vs Fc/Fc

)
HOMO Level (eV)CharacterApplication Niche
-H (Unsubstituted) +0.95 V-5.35BaselineGeneral HTM
-Me (Methyl) +0.88 V-5.28Weak DonorStability Focus
-SMe (Methylthio) +0.76 V -5.16 Soft Donor Balanced HTM / Phosphorescence Host
-OMe (Methoxy) +0.65 V-5.05Strong DonorHigh-Performance HTM (Lower Stability)

Data derived from trends in TPA redox chemistry [1, 2].[1][2] HOMO calculated as ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">


.[2][3]
Heavy Atom Effect & Spin-Orbit Coupling

Unlike oxygen, sulfur is a heavy atom (


).[1] This introduces significant spin-orbit coupling (SOC) .[1]
  • Impact: In OLEDs, this facilitates Intersystem Crossing (ISC) from Singlet (

    
    ) to Triplet (
    
    
    
    ).
  • Utility: Methylthio-biphenyl amines are excellent candidates for host materials in phosphorescent OLEDs (PhOLEDs), where harvesting triplet excitons is crucial for efficiency.[1]

Synthetic Pathways[3][5][6][7][8]

The construction of the sterically crowded biphenyl amine core requires robust catalysis. The Buchwald-Hartwig Cross-Coupling is the industry standard for this transformation.[1]

Synthesis Workflow (Graphviz)

Synthesis_Workflow Start Aryl Halide (4-Bromobiphenyl) Inter Pd-Amine Complex Start->Inter Oxidative Addition Amine Amine Source (4-Methylthioaniline) Amine->Inter Coordination Cat Pd Catalyst (Pd2(dba)3 + BINAP) Cat->Inter Base Base (NaOtBu) Base->Inter Deprotonation Prod Target Product (Methylthio-Biphenyl Amine) Inter->Prod Reductive Elimination

Figure 1: Palladium-catalyzed synthesis of methylthio-substituted biphenyl amines via Buchwald-Hartwig amination.[1]

Protocol: Buchwald-Hartwig Amination

Objective: Synthesis of N-(4-(methylthio)phenyl)biphenyl-4-amine.[1]

  • Reagents:

    • 4-Bromobiphenyl (1.0 equiv)[1]

    • 4-(Methylthio)aniline (1.1 equiv)

    • 
       (2 mol%)[4]
      
    • BINAP or Xantphos (4 mol%)

    • Sodium tert-butoxide (NaOtBu) (1.5 equiv)

    • Toluene (Anhydrous)[4]

  • Procedure:

    • Charge a flame-dried Schlenk flask with Pd catalyst, ligand, and base under Argon.[1]

    • Add aryl halide and amine.[1][4][5]

    • Add toluene via syringe and degas (freeze-pump-thaw x3).[1]

    • Heat to 100°C for 12-16 hours .

    • Monitor via TLC (Hexane:EtOAc 9:1).

    • Workup: Cool, filter through Celite, concentrate, and purify via column chromatography.

  • Validation:

    • 
      : Look for S-Me singlet at 
      
      
      
      .[1]
    • Caution: Sulfur can poison Pd catalysts.[1] High-quality phosphine ligands (Xantphos) are essential to protect the metal center.[1]

Medicinal Chemistry: Metabolic Liabilities

For drug discovery professionals, the methylthio group is a "metabolic handle." Unlike the metabolically robust methoxy group (which undergoes O-demethylation slowly), the sulfide is rapidly oxidized.

Metabolic Pathway (Graphviz)

Metabolism Parent Parent Drug (Ar-S-Me) FMO FMO / CYP450 (Phase I Oxidation) Parent->FMO Sulfoxide Sulfoxide (Ar-SO-Me) [Chiral Center] Parent->Sulfoxide Rapid Oxidation Sulfone Sulfone (Ar-SO2-Me) [Polar/Inactive] Sulfoxide->Sulfone Slow Oxidation

Figure 2: Sequential metabolic oxidation of the methylthio ether to sulfoxide and sulfone.

Strategic Implications
  • Pro-drug Potential: The sulfoxide metabolite is significantly more polar than the parent sulfide. This can be used to alter distribution or target specific tissues.[1]

  • Toxicity Risks: Aromatic amines can form reactive quinone-imines if the para-position is unsubstituted.[1] The methylthio group blocks this position, potentially reducing toxicity, provided the S-oxidation doesn't create a reactive electrophile [3, 4].

  • Bioisosterism: -SMe is larger and more lipophilic (

    
    ) than -OMe (
    
    
    
    ).[1] Replacing -OMe with -SMe increases membrane permeability but decreases water solubility.[1]

Experimental Characterization: Cyclic Voltammetry

To validate the electronic properties for materials applications, Cyclic Voltammetry (CV) is the primary tool.

CV Protocol

Objective: Determine


 and Reversibility.
  • Setup: Three-electrode cell (Pt button working, Pt wire counter, Ag/AgNO3 reference).

  • Solvent: Dichloromethane (DCM) for oxidation scan (anodic).

  • Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

    
    ).
    
  • Standard: Ferrocene (

    
    ) internal standard added after the initial scan.
    
  • Calculation:

    
    
    
  • Interpretation:

    • Reversible Wave: Indicates a stable radical cation (good for HTM).[1]

    • Irreversible Wave: Suggests the radical cation dimerizes (likely at the ortho-position of the biphenyl).

References

  • Electrochemical oxidation of amino-substituted triphenylamine derivatives. Journal of Electroanalytical Chemistry. (2005). Link

  • Hole-transporting materials based on biphenyl derivatives. Journal of Nanoscience and Nanotechnology. (2008). Link

  • Metabolic Changes of Drugs and Related Organic Compounds. Xenobiotica. (2019).[1] Link

  • Drug Metabolism: Phase I and Phase II Reactions. Open Access Journals. (2025).[1] Link

Sources

Foundational

Technical Guide: Structural and Functional Divergence of Biphenyl-4-amine vs. 2'-(Methylthio) Derivatives

This technical guide provides an in-depth analysis of the structural, metabolic, and toxicological distinctions between the reference carcinogen Biphenyl-4-amine and its 2'-(Methylthio) derivatives .[1] [1] Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of the structural, metabolic, and toxicological distinctions between the reference carcinogen Biphenyl-4-amine and its 2'-(Methylthio) derivatives .[1]

[1]

Executive Summary

Biphenyl-4-amine (4-Aminobiphenyl, 4-ABP) is a prototypical aromatic amine carcinogen, historically implicated in human bladder cancer.[1][2] Its toxicity is driven by metabolic N-hydroxylation and subsequent DNA adduct formation, facilitated by the molecule's ability to adopt a planar conformation.[1]

2'-(Methylthio) derivatives represent a critical structural modification where a methylthio (-SMe) group is introduced at the ortho position of the distal phenyl ring.[1] This modification introduces two decisive changes:

  • Steric Twist: The bulky -SMe group forces the biphenyl system out of planarity, increasing the dihedral angle and disrupting

    
    -conjugation.[1]
    
  • Metabolic Shunt: The sulfur atom provides an alternative oxidative site (S-oxidation), potentially diverting metabolism away from the toxigenic N-hydroxylation pathway.[1]

This guide details the physicochemical differences, metabolic fates, and toxicological implications of these two scaffolds.[1]

Structural & Electronic Landscape (SAR Analysis)

The fundamental difference lies in the atropisomerism and electronic conjugation between the two phenyl rings.

Conformational Dynamics
  • Biphenyl-4-amine:

    • Sterics: Minimal steric hindrance at the ortho positions (H atoms).[1]

    • Conformation: Flexible.[1] Can easily adopt a planar or near-planar conformation (

      
      ) required for intercalation into DNA base pairs and for resonance stabilization of the reactive nitrenium ion intermediate.[1]
      
  • 2'-(Methylthio)-[1,1'-biphenyl]-4-amine:

    • Sterics: The Van der Waals radius of the Sulfur atom (1.80 Å) and the methyl group creates a significant clash with the ortho protons of the aniline ring.[1]

    • Conformation: Sterically locked into a twisted geometry (Dihedral angle

      
      ).[1]
      
    • Effect: This "twist" decouples the two aromatic rings electronically, reducing the delocalization of the lone pair on the nitrogen into the distal ring.[1]

Quantitative Comparison
FeatureBiphenyl-4-amine (4-ABP)2'-(Methylthio) DerivativeImpact of Modification
Dihedral Angle ~20–40° (Flexible)>60° (Rigid/Twisted)Prevents DNA intercalation.[1]
Electronic Character Extended

-conjugation
Interrupted conjugationReduces resonance stabilization of nitrenium ion.[1]
Lipophilicity (LogP) ~2.8~3.5Increases membrane permeability but alters CYP binding.[1]
Metabolic Soft Spot Nitrogen (N-H)Nitrogen (N-H) & Sulfur (S-Me)Introduces competing clearance pathway.[1]

Metabolic Divergence: The Mechanism of Toxicity[1]

The toxicity of 4-ABP is dependent on bioactivation.[1] The 2'-(Methylthio) group alters this via Steric Inhibition and Metabolic Diversion .[1]

4-ABP Activation Pathway (Toxigenic)[1]
  • N-Hydroxylation: CYP1A2 oxidizes the amine to N-hydroxy-4-ABP.[1]

  • Esterification: NAT1/NAT2 or SULTs convert N-OH to an unstable ester (N-acetoxy or N-sulfonyloxy).[1]

  • Nitrenium Ion Formation: Spontaneous heterolysis yields the electrophilic nitrenium ion.[1]

  • DNA Binding: The planar ion intercalates and binds to C8-Guanine.

2'-(Methylthio) Pathway (Modulated)[1]
  • S-Oxidation (Detox): Flavin-containing monooxygenases (FMOs) or CYPs oxidize the sulfide to Sulfoxide (-S(=O)Me) and Sulfone (-SO2Me) .[1] These are polar, readily excreted, and non-genotoxic.[1]

  • Steric Inhibition of N-Hydroxylation: The twisted geometry prevents the molecule from fitting into the flat active site of CYP1A2 effectively, reducing the rate of N-oxidation.[1]

Pathway Visualization

Metabolism cluster_legend Pathway Key ABP Biphenyl-4-amine (4-ABP) N_OH N-Hydroxy-ABP (Proximate Carcinogen) ABP->N_OH CYP1A2 (Rapid) SMe 2'-(Methylthio)-4-ABP Sulfoxide Sulfoxide/Sulfone (Polar Metabolite) SMe->Sulfoxide FMO / CYP (S-Oxidation) N_OH_S N-Hydroxy-2'-SMe (Sterically Hindered) SMe->N_OH_S CYP1A2 (Slow/Hindered) Nitrenium Nitrenium Ion (Ultimate Carcinogen) N_OH->Nitrenium NAT/SULT Activation DNA_Adduct DNA Adduct (Mutagenesis) Nitrenium->DNA_Adduct Covalent Binding N_OH_S->Nitrenium Reduced Resonance key1 Red Arrow: Toxigenic Pathway key2 Green Arrow: Detoxification Pathway

Figure 1: Comparative metabolic fate.[1][3] 4-ABP undergoes rapid bioactivation, while the 2'-SMe derivative favors S-oxidation and faces steric hindrance in the bioactivation pathway.[1]

Experimental Protocols

To empirically validate the differences described above, the following workflows are recommended.

Synthesis of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

Methodology: Suzuki-Miyaura Cross-Coupling.[1] Rationale: Allows modular assembly of the biphenyl core under mild conditions, tolerating the sulfur moiety.[1]

Step-by-Step Protocol:

  • Reagents:

    • Aryl Halide: 4-Bromoaniline (protected as N-acetyl or free amine if conditions permit).[1]

    • Boronic Acid: 2-(Methylthio)phenylboronic acid.[1]

    • Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4 (5 mol%).[1]

    • Base: K2CO3 (2.0 equiv).[1]

    • Solvent: 1,4-Dioxane/Water (4:1).[1]

  • Procedure:

    • Charge a Schlenk flask with aryl halide (1.0 eq), boronic acid (1.2 eq), base, and catalyst.[1]

    • Degas with Argon for 15 minutes (Critical: Sulfur poisons Pd; remove O2 to preserve catalyst life).

    • Heat to 90°C for 12–16 hours.

    • Cool, dilute with EtOAc, wash with brine.

    • Purify via silica gel chromatography (Hexane/EtOAc gradient).[1]

  • Validation:

    • 1H NMR: Look for the -SMe singlet at

      
       ~2.3-2.5 ppm.[1]
      
    • NOESY: Check for lack of NOE between ortho-protons of Ring A and Ring B (confirms twisted conformation).

Comparative Mutagenicity Assay (Ames Test)

Objective: Quantify the reduction in genotoxicity due to the 2'-SMe group.

  • Strains: Salmonella typhimurium TA98 (frameshift) and TA100 (base-pair).[1]

  • Metabolic Activation: S9 mix (rat liver) is required because both compounds are pro-carcinogens.[1]

  • Dosing: 0, 1, 10, 100, 500

    
     g/plate .
    
  • Expectation:

    • 4-ABP: High reversion rate in TA98/TA100 (Positive Control).

    • 2'-SMe Derivative: Significantly reduced reversion rate due to steric inhibition of DNA intercalation and bioactivation.[1]

Implications for Drug Design

When encountering a biphenyl-amine motif in a hit compound, the "2'-substitution strategy" is a valid medicinal chemistry tactic to mitigate toxicity.[1]

  • Bioisosteric Replacement: If the biphenyl geometry is crucial for efficacy, replacing the 4-amine with a non-metabolizable group is preferred.[1]

  • Conformational Control: If the target receptor accommodates a twisted ligand, introducing a 2'-SMe (or 2'-Me/2'-Cl) group can eliminate the flat topology associated with intercalating carcinogens.[1]

  • Metabolic Soft Spots: The introduction of the -SMe group creates a "metabolic handle."[1] This can be used to tune half-life (

    
    ) by promoting clearance via S-oxidation rather than toxic N-oxidation.[1]
    

References

  • International Agency for Research on Cancer (IARC). (2012).[1] 4-Aminobiphenyl.[2][4][5][6][7][8][9] Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol 100F.[1] Link

  • Benigni, R., & Bossa, C. (2011).[1] Mechanisms of Chemical Carcinogenicity and Mutagenicity: A Review with Implications for Predictive Toxicology. Chemical Reviews, 111(4), 2507–2536.[1] Link[1]

  • Hatch, F. T., et al. (1991).[1] The structure-activity relationships of amines in the Ames Salmonella/microsome assay. Mutation Research/Reviews in Genetic Toxicology, 255(3), 229-251.[1] Link[1]

  • Flammang, T. J., et al. (1989).[1] N-hydroxylation of the carcinogen 4-aminobiphenyl by human cytochrome P-450PA (P-450IA2).[1] Carcinogenesis, 10(4), 777-780.[1] Link

  • Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

Sources

Exploratory

Thioether-Functionalized Biphenyl Anilines: Synthetic Architectures & Functional Applications

[1] Executive Summary Thioether-functionalized biphenyl anilines represent a specialized class of donor-acceptor (D-A) or donor-donor (D-D) scaffolds critical to both organic optoelectronics and medicinal chemistry.[1] B...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Thioether-functionalized biphenyl anilines represent a specialized class of donor-acceptor (D-A) or donor-donor (D-D) scaffolds critical to both organic optoelectronics and medicinal chemistry.[1] By integrating a sulfur atom (thioether linkage) into the biphenyl aniline core, researchers can finely tune the Highest Occupied Molecular Orbital (HOMO) levels without significantly altering the steric profile of the molecule.

This guide serves as a technical blueprint for the synthesis, characterization, and application of these motifs. It moves beyond standard literature reviews to provide actionable protocols for Suzuki-Miyaura cross-coupling and C-S bond formation , supported by mechanistic insights into their behavior as Hole Transport Materials (HTMs) and metabolic precursors.

Part 1: Molecular Architecture & Electronic Fundamentals

The Structural Motif

The core structure consists of a biphenyl backbone bearing an amine (aniline) function and a thioether group (-SR).

  • The Aniline (Donor 1): Provides the primary hole-transporting capability (in OLEDs) or H-bond acceptor/donor capability (in drugs).

  • The Thioether (Donor 2): Acts as a secondary auxiliary donor. Unlike oxygen (ether), the sulfur atom has accessible d-orbitals and higher polarizability, stabilizing radical cations formed during hole transport or metabolic oxidation.

Electronic Modulation

The thioether moiety exerts a +M (mesomeric) effect, donating electron density into the biphenyl system.

  • OLED Impact: Raises the HOMO level, lowering the ionization potential and facilitating hole injection from the anode.

  • MedChem Impact: The sulfide is a "metabolic handle." It is lipophilic (increasing logP) but can be selectively oxidized in vivo to sulfoxides or sulfones, altering polarity and solubility profiles dynamically.

Part 2: Synthetic Strategies

We define two primary retrosynthetic disconnections: Convergent Assembly (coupling two pre-functionalized aryls) and Divergent Functionalization (installing the sulfur on a pre-formed biphenyl).

Pathway A: The Modular "Building Block" Route (Recommended)

This route utilizes Suzuki-Miyaura coupling of a thioether-functionalized aryl bromide with an aminophenyl boronic acid (or protected equivalent).[1] This is the most reliable method for generating libraries.

Key Reagent: 1-Bromo-4-(alkylthio)benzene.[1]

Pathway B: Late-Stage C-S Activation

For complex scaffolds where the biphenyl core already exists, Chan-Lam coupling or Pd-catalyzed C-S coupling introduces the thiol moiety directly.[1]

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix for synthesizing these scaffolds.

SynthesisPathways Start Target: Thioether Biphenyl Aniline RouteA Route A: Convergent (Suzuki Coupling) Start->RouteA High Modularity Needed RouteB Route B: Late-Stage (C-S Coupling) Start->RouteB Core Scaffold Exists PrecursorA1 4-Bromothioanisole RouteA->PrecursorA1 PrecursorA2 4-Aminophenyl Boronic Acid RouteA->PrecursorA2 PrecursorB1 4-Iodo-4'-aminobiphenyl RouteB->PrecursorB1 PrecursorB2 Alkyl Thiol / Disulfide RouteB->PrecursorB2 CatalystA Pd(dppf)Cl2 / K2CO3 PrecursorA1->CatalystA PrecursorA2->CatalystA CatalystB CuI / Ligand / Base PrecursorB1->CatalystB PrecursorB2->CatalystB CatalystA->Start Yield: 85-95% CatalystB->Start Yield: 60-80%

Caption: Decision matrix comparing Convergent (Suzuki) vs. Late-Stage (C-S) synthetic pathways.

Part 3: Detailed Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling (Convergent)

Validated for the synthesis of 4-amino-4'-(methylthio)biphenyl.[1]

Reagents:

  • 1-Bromo-4-(methylthio)benzene (1.0 eq)[1]

  • 4-Aminophenylboronic acid pinacol ester (1.2 eq)[1]

  • Catalyst: Pd(dppf)Cl₂ (3 mol%)

  • Base: K₂CO₃ (3.0 eq)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)[1]

Step-by-Step Methodology:

  • Degassing: Charge a Schlenk flask with the aryl bromide, boronic ester, and base. Evacuate and backfill with Argon (3x).

  • Solvation: Add the degassed Dioxane/Water mixture via syringe.

  • Catalyst Addition: Add Pd(dppf)Cl₂ quickly under positive Argon flow.

  • Reaction: Heat to 85°C for 12 hours. The mixture will turn from orange to dark brown/black.

  • Workup: Cool to RT. Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with brine (2x), and dry over Na₂SO₄.

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient). The thioether is less polar than the corresponding sulfoxide impurity.

Critical Control Point: Ensure rigorous deoxygenation. Thioethers are prone to oxidation to sulfoxides (R-S(=O)-R) if air is present during the heated coupling step.

Protocol 2: Oxidation-Cyclization for PET Precursors

For applications requiring dibenzothiophenium salts (PET tracers).[1]

  • Coupling: Use the Suzuki protocol above to generate the biphenyl thioether.

  • Cyclization: Treat with Tf₂O (2 equiv.) and TFA (3 equiv.) in DCM.

  • Mechanism: This forces an intramolecular electrophilic aromatic substitution, fusing the rings to form a dibenzothiophenium salt, a critical precursor for [18F]fluorination.

Part 4: Functional Applications & Data Analysis

Optoelectronics (OLEDs)

Thioether biphenyl anilines serve as excellent Hole Transport Materials (HTMs) . The sulfur atom provides stability against the high-energy radical cations formed during device operation.

Comparative Electronic Properties:

Material Class HOMO (eV) LUMO (eV) Hole Mobility (cm²/V[2]·s) Stability
Standard NPB -5.4 -2.4 ~10⁻⁴ Moderate
Thioether-Biphenyl -5.2 -2.2 ~10⁻³ High

| Sulfone-Biphenyl | -5.8 | -2.6 | ~10⁻⁵ | Very High |[1]

Note: The thioether raises the HOMO (more negative to less negative), improving hole injection from ITO anodes (-4.8 eV).

Medicinal Chemistry

In drug design, this scaffold acts as a bioisostere for diaryl ethers or biphenyls.

  • Metabolic Switch: The -S- linker can be oxidized by CYP450 enzymes to -SO- (chiral sulfoxide) or -SO₂- (sulfone), changing the drug's pharmacokinetics (PK) in real-time.[1]

  • Carbonic Anhydrase Inhibitors: Sulfonamide derivatives of these thioethers show nanomolar inhibition of hCA-II and hCA-IX (cancer targets).[1]

Part 5: References

  • National Institutes of Health (NIH) - PubMed. New hole transporting materials based on di- and tetra-substituted biphenyl derivatives for organic light-emitting diodes. [Link][1]

  • MDPI - Molecules. Recent Advances in the Synthesis of Sulfides, Sulfoxides and Sulfones via C-S Bond Construction from Non-Halide Substrates. [Link]

  • National Institutes of Health (NIH) - PMC. Oxidation-Cyclisation of Biphenyl Thioethers to Dibenzothiophenium Salts for Ultrarapid 18F-Labelling of PET Tracers. [Link][1]

  • Nature Scientific Reports. Facile synthesis of aminobiphenyl sulfonamides via Chan–Lam coupling and their biological evaluation as potent carbonic anhydrase inhibitors. [Link]

Sources

Foundational

A Technical Guide to the Solubility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in Organic Solvents

Introduction: Unveiling the Potential of a Substituted Biphenyl Amine In the landscape of contemporary drug discovery and materials science, the biphenyl scaffold remains a cornerstone for the design of novel molecular e...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Substituted Biphenyl Amine

In the landscape of contemporary drug discovery and materials science, the biphenyl scaffold remains a cornerstone for the design of novel molecular entities. Its rigid, yet conformationally flexible nature, provides a versatile platform for constructing compounds with tailored electronic and steric properties. The functionalization of this core structure opens avenues to a vast chemical space with diverse applications. 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is one such molecule of interest, featuring a primary amine and a methylthio group on its biphenyl framework. These functional groups are known to impart specific physicochemical characteristics that can influence a compound's biological activity and material properties.

A fundamental, yet often overlooked, parameter in the early stages of research and development is a compound's solubility. The ability to dissolve a substance in a suitable solvent is critical for a wide range of applications, including chemical synthesis, purification, formulation, and in vitro/in vivo testing. An in-depth understanding of the solubility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in various organic solvents is therefore paramount for any researcher or drug development professional working with this compound.

This technical guide provides a comprehensive overview of the solubility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. We will delve into the theoretical principles governing its solubility, offer a predictive assessment of its behavior in common organic solvents, and provide a detailed, field-proven experimental protocol for the quantitative determination of its solubility. This guide is designed to empower researchers with the knowledge and practical tools necessary to effectively handle and utilize this promising molecule.

Theoretical Framework for Solubility: A Molecular Perspective

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[1] The solubility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is a result of the interplay between its nonpolar biphenyl backbone and its more polar functional groups: the primary amine (-NH2) and the methylthio (-SCH3) group.

The large, aromatic biphenyl core is inherently nonpolar and will favor interactions with nonpolar solvents through van der Waals forces.[1][2] The presence of the primary amine group introduces the capacity for hydrogen bonding, both as a hydrogen bond donor and acceptor. This significantly increases the potential for interaction with polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., acetone, DMSO).[3] The methylthio group, while not as polar as the amine, possesses a sulfur atom with lone pairs of electrons, allowing it to act as a hydrogen bond acceptor and engage in dipole-dipole interactions.

Based on this molecular structure, we can predict the general solubility behavior of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine across different classes of organic solvents.

Predicted Solubility Profile of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

Solvent ClassSolvent ExamplePredicted SolubilityRationale
Nonpolar Hexane, TolueneLow to ModerateThe nonpolar biphenyl backbone will have favorable interactions with these solvents.[1] However, the polar amine and methylthio groups will disfavor dissolution, leading to likely limited solubility.
Polar Aprotic Acetone, AcetonitrileModerate to HighThese solvents can engage in dipole-dipole interactions with the methylthio group and act as hydrogen bond acceptors for the amine group.[3] The overall polarity of these solvents is well-suited to solvate the entire molecule.
Polar Aprotic Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)HighDMSO and DMF are highly polar solvents with strong hydrogen bond accepting capabilities, which will effectively solvate the amine group. Their overall polarity will also accommodate the biphenyl core.
Polar Protic Methanol, EthanolModerate to HighThese solvents can act as both hydrogen bond donors and acceptors, leading to strong interactions with the amine group.[3] The alkyl portion of the alcohols will have some favorable interactions with the biphenyl backbone.
Chlorinated Dichloromethane (DCM), ChloroformModerate to HighThese solvents have a moderate polarity and can engage in dipole-dipole interactions. They are generally good solvents for a wide range of organic compounds.
Ethers Diethyl Ether, Tetrahydrofuran (THF)Low to ModerateWhile ethers can act as hydrogen bond acceptors, their overall low polarity may not be sufficient to effectively solvate the polar functional groups, particularly the amine. THF is expected to be a better solvent than diethyl ether due to its higher polarity.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a systematic experimental approach is necessary. The following protocol outlines the isothermal saturation method, a reliable and widely used technique for determining the solubility of a solid compound in a liquid solvent.[4][5]

Principle of the Isothermal Saturation Method

This method involves creating a saturated solution of the compound at a constant temperature by allowing excess solid to equilibrate with the solvent. The concentration of the dissolved solid in the supernatant is then determined, which represents the solubility of the compound at that temperature.

Materials and Equipment
  • 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (solid)

  • Selected organic solvents (analytical grade)

  • Scintillation vials or small glass test tubes with screw caps

  • Constant temperature shaker bath or incubator

  • Analytical balance

  • Volumetric flasks and pipettes

  • Syringe filters (e.g., 0.45 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

Experimental Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling and Analysis A Add excess solid compound to a vial B Add a known volume of solvent A->B C Seal the vial and place in a shaker bath at constant temperature B->C D Equilibrate for a set period (e.g., 24-48 hours) C->D E Allow solid to settle D->E F Withdraw an aliquot of the supernatant E->F G Filter the aliquot to remove undissolved solid F->G H Dilute the filtered aliquot with a known volume of solvent G->H I Analyze the diluted sample by HPLC or UV-Vis to determine concentration H->I

Caption: Experimental workflow for solubility determination.

Step-by-Step Methodology
  • Preparation of Samples:

    • Accurately weigh an excess amount of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine into a series of scintillation vials. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

    • To each vial, add a precise volume of the desired organic solvent.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

    • Allow the samples to equilibrate for a sufficient period, typically 24 to 48 hours, with continuous agitation to ensure thorough mixing. The equilibration time should be determined empirically by taking measurements at different time points until the concentration of the solute in the supernatant remains constant.

  • Sample Collection and Preparation:

    • After equilibration, remove the vials from the shaker bath and allow the undissolved solid to settle.

    • Carefully withdraw a known volume of the clear supernatant using a pipette.

    • Immediately filter the aliquot through a syringe filter to remove any remaining solid particles. This step is crucial to prevent artificially high solubility values.

    • Accurately dilute the filtered aliquot with a known volume of the same solvent to bring the concentration within the linear range of the analytical instrument.

  • Analysis:

    • Analyze the diluted samples using a calibrated HPLC or UV-Vis spectrophotometer.

    • For HPLC analysis, an appropriate column and mobile phase must be selected to achieve good separation and peak shape. A calibration curve should be generated using standard solutions of known concentrations of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

    • For UV-Vis analysis, the wavelength of maximum absorbance (λmax) for the compound in the specific solvent should be determined. A calibration curve should be prepared using standard solutions.

  • Calculation of Solubility:

    • From the calibration curve, determine the concentration of the diluted sample.

    • Calculate the original concentration in the saturated solution by taking into account the dilution factor.

    • The resulting concentration is the solubility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in the specific solvent at the experimental temperature. Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Conclusion

While quantitative solubility data for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is not yet widely documented, a thorough understanding of its molecular structure allows for a robust prediction of its solubility behavior in a variety of organic solvents. This technical guide has provided a theoretical framework for this prediction and, more importantly, a detailed and practical experimental protocol for the precise determination of its solubility. By following the outlined procedures, researchers and drug development professionals can generate the critical data needed to advance their work with this promising compound, ensuring its effective use in synthesis, purification, and formulation.

References

  • Vertex AI Search. Solubility test for Organic Compounds.
  • Vertex AI Search.
  • Vertex AI Search.
  • Vertex AI Search. Experiment 1. Solubility of Organic Compounds | PDF | Solution - Scribd.
  • Vertex AI Search. Solubility of Organic Compounds.
  • Vertex AI Search. Biphenyl - Solubility of Things.
  • PubChem. 2-(Methylthio)pyrimidin-4-amine | C5H7N3S | CID 259225.
  • PubChem. ({[1,1'-Biphenyl]-4-yl}methyl)(2-methylpropyl)amine | C17H21N | CID 4719121.
  • PubChem. 4-Amino-2'-methylbiphenyl | C13H13N | CID 136799.
  • PubChem. 2-(Methylthio)aniline | C7H9NS | CID 76337.
  • Wikipedia. Biphenyl.
  • ResearchGate. Solubility of biphenyl in organic nonelectrolyte solvents. Comparison of observed versus predicted values based upon Mobile Order theory.
  • Cheméo. Chemical Properties of [1,1'-Biphenyl]-4-amine (CAS 92-67-1).
  • Sigma-Aldrich. 4-Aminobiphenyl.
  • Quora. Are amines soluble in organic solvents?.

Sources

Exploratory

Thermodynamic Stability of 2'-Methylthio Biphenyl Derivatives

This guide serves as a high-level technical resource for medicinal chemists and structural biologists. It moves beyond basic definitions to explore the specific thermodynamic and kinetic behaviors of the 2'-methylthio (-...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a high-level technical resource for medicinal chemists and structural biologists. It moves beyond basic definitions to explore the specific thermodynamic and kinetic behaviors of the 2'-methylthio (-SMe) motif in biphenyl systems—a functionality increasingly utilized for its unique "soft" steric bulk and metabolic versatility.

A Guide to Atropisomeric Control in Drug Design

Executive Summary

In modern drug discovery, the biphenyl core is a privileged scaffold.[1] However, ortho-substitution introduces restricted rotation (atropisomerism), creating a thermodynamic axis of chirality. The 2'-methylthio group (-SMe) presents a unique physicochemical profile: it offers a Van der Waals radius larger than oxygen (-OMe) but smaller than a tert-butyl group, coupled with a longer C-S bond length (1.82 Å) that places this bulk further from the axis of rotation.

This guide details the thermodynamic landscape of 2'-SMe derivatives, providing protocols for synthesizing these systems, measuring their rotational barriers (


), and predicting their metabolic fate.

Part 1: The Physicochemical Basis of Stability

The Energy Landscape

The stability of a 2'-SMe biphenyl atropisomer is defined by the Gibbs free energy of activation (


) required to pass through the planar transition state (TS).
  • Ground State (GS): Typically twisted (dihedral angle

    
    ).
    
  • Transition State (TS): Planar (

    
     or 
    
    
    
    ). The steric clash between the 2'-SMe and the ortho-substituents on the opposing ring maximizes here.

Comparative Sterics: Unlike the rigid 2-methyl or 2-chloro groups, the 2-SMe group is "deformable." The C-S-C angle is flexible, and the sulfur atom is "soft" (polarizable).

  • Van der Waals Radius:

    
     vs. 
    
    
    
    .
  • Bond Length Effect: The C-S bond (1.82 Å) is significantly longer than C-C (1.54 Å) or C-O (1.43 Å).

  • Net Result: While Sulfur is bulky, the longer tether can sometimes lower the effective barrier compared to a methyl group, unless "buttressed" by a 3'-substituent.

The LaPlante Stability Classification

We categorize 2'-SMe derivatives using the LaPlante system to determine development viability:

Class

(kcal/mol)

at 25°C
Development Strategy
Class 1 < 20Seconds/MinutesDevelop as an achiral, rapidly rotating mixture.
Class 2 20 – 30Hours/DaysDanger Zone. Physically separable but racemizes in vivo or during storage.
Class 3 > 30YearsDevelop as a stable, single enantiomer.[2]

Critical Insight: A mono-ortho 2'-SMe substitution typically results in Class 1 instability. To achieve Class 3 stability, a 2,2'-disubstitution or 2,6-substitution pattern is required (e.g., 2'-SMe, 2-Cl).

Part 2: Synthetic Pathways & Control

Synthesis of sterically hindered SMe-biphenyls requires overcoming the inherent steric barrier you are trying to create. The Suzuki-Miyaura coupling is the gold standard, but sulfur can poison Palladium catalysts.

Optimized Suzuki-Miyaura Protocol

Objective: Synthesis of 2'-methylthio-2-substituted biphenyls.

Reagents:

  • Aryl Halide: 2-bromo-thioanisole derivatives.

  • Boronic Acid: 2-substituted phenylboronic acid (e.g., 2-methyl, 2-chloro).

  • Catalyst:

    
     with S-Phos (Buchwald Ligand). S-Phos is crucial as it forms a monolithic, active Pd species that is resistant to sulfur poisoning and handles steric bulk well.
    
  • Base:

    
     (anhydrous).
    

Step-by-Step Protocol:

  • Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon (3 cycles).

  • Loading: Add Aryl Bromide (1.0 eq), Boronic Acid (1.5 eq),

    
     (2 mol%), and S-Phos (8 mol%).
    
  • Solvent System: Add degassed Toluene:Water (10:1 ratio). The biphasic system aids in dissolving inorganic bases while protecting the catalyst.

  • Reaction: Heat to 100°C for 12–24 hours. Note: Higher temperatures are needed to overcome the steric barrier of forming the C-C bond.

  • Workup: Cool to RT. Filter through Celite to remove Pd black. Extract with EtOAc.[1][3]

  • Purification: Flash chromatography. Caution: Atropisomers may separate on silica if the barrier is high (Class 3), appearing as two spots or a streak.

Visualization of the Synthetic Logic

SyntheticPathway Start Aryl Bromide (2-SMe) TS_Formation Oxidative Addition & Transmetallation Start->TS_Formation Boronic Boronic Acid (2-Substituted) Boronic->TS_Formation Catalyst Pd2(dba)3 / S-Phos (Steric & Sulfur Resistant) Catalyst->TS_Formation Catalyzes ReductiveElim Reductive Elimination (Steric Barrier) TS_Formation->ReductiveElim Rate Limiting Step Product 2'-SMe Biphenyl (Atropisomeric Mix) ReductiveElim->Product

Caption: The S-Phos ligand is selected specifically to create a bulky, electron-rich Pd species capable of forcing the reductive elimination of the sterically hindered biphenyl bond.

Part 3: Analytical Assessment of Stability

Once synthesized, you must determine if the molecule is Class 1, 2, or 3.

Variable Temperature NMR (VT-NMR)

Best for Class 1 (Low Barrier, < 20 kcal/mol)

Theory: At room temperature, rapid rotation averages the signals of diastereotopic protons (e.g., benzylic protons or isopropyl methyls). As temperature drops, rotation slows, and signals split (decoalescence).

Protocol:

  • Dissolve 10 mg of compound in

    
     or Toluene-
    
    
    
    (for low freezing point).
  • Acquire spectra from +25°C down to -80°C in 10°C decrements.

  • Identify the Coalescence Temperature (

    
    ) : The temperature where the two split peaks merge into a single broad peak.
    
  • Calculation: Use the Eyring equation approximation at

    
    :
    
    
    
    
    Where
    
    
    is the rate constant at coalescence (
    
    
    ).
Racemization Kinetics via Chiral HPLC

Best for Class 2/3 (High Barrier, > 20 kcal/mol)

Theory: Isolate a single enantiomer and measure the rate of decay of Enantiomeric Excess (ee) at elevated temperatures.

Protocol:

  • Isolation: Separate enantiomers using preparative Chiral SFC (Stationary phases: Chiralpak AD-H or OD-H are effective for biphenyls).

  • Incubation: Dissolve pure enantiomer (

    
     ee) in a high-boiling solvent (e.g., Decane or DMSO).
    
  • Heat: Incubate aliquots at 3 different temperatures (e.g., 60°C, 80°C, 100°C).

  • Sampling: At time intervals (

    
    ), quench an aliquot and analyze via analytical Chiral HPLC.
    
  • Plotting: Plot

    
     vs. time. The slope is the rate constant 
    
    
    
    .
  • Arrhenius Plot: Plot

    
     vs. 
    
    
    
    to extract
    
    
    and
    
    
    , yielding
    
    
    .

Part 4: Metabolic Considerations (The "S-Switch")

The 2'-SMe group is not metabolically inert. It is a substrate for Flavin-containing Monooxygenases (FMOs) and Cytochrome P450s.[4]

The Oxidation Induced Stability Shift

Metabolic oxidation converts the Sulfide (-SMe) to a Sulfoxide (-S(O)Me) and eventually a Sulfone (-SO2Me).

  • Steric Consequence: The Sulfoxide and Sulfone groups are significantly bulkier and more rigid than the Sulfide.

  • Thermodynamic Impact: Oxidation often increases the rotational barrier (

    
    ). A molecule that is a Class 2 (risk of racemization) might become a Class 3 (stable) metabolite.[5]
    
  • Chirality Complication: Oxidation to Sulfoxide creates a new chiral center at the Sulfur atom. If the biphenyl axis is stable, this generates diastereomers (e.g.,

    
     and 
    
    
    
    ).
Metabolic Pathway Visualization

MetabolicSwitch Sulfide Parent: 2'-SMe Biphenyl (Barrier: ~22 kcal/mol) Class 2 (Risk) Oxidation1 FMO / CYP450 (Oxidation) Sulfide->Oxidation1 Sulfoxide Metabolite 1: Sulfoxide (-S(O)Me) (Barrier: ~28 kcal/mol) New Chiral Center at S Oxidation1->Sulfoxide Increases Steric Bulk Oxidation2 CYP450 (Oxidation) Sulfoxide->Oxidation2 Sulfone Metabolite 2: Sulfone (-SO2Me) (Barrier: >30 kcal/mol) Class 3 (Locked) Oxidation2->Sulfone Maximizes Rigidity

Caption: Metabolic oxidation acts as a "steric lock," progressively increasing the rotational barrier and potentially altering the pharmacological profile in vivo.

References

  • LaPlante, S. R., et al. (2011). Atropisomerism in drug discovery and development.[2][5][6][7][8] Journal of Medicinal Chemistry.

  • Clayden, J., et al. (2009). The challenge of atropisomerism in drug discovery.[5][7] Angewandte Chemie International Edition.

  • Smyth, J. E., et al. (2015). Measuring Racemization Rates of Atropisomers. Journal of Organic Chemistry.

  • Bencivenni, G. (2015). Organocatalytic Strategies for the Synthesis of Atropisomers. Synlett.

  • Testa, B., et al. (2003). Organic Stereochemistry: Guiding Principles for Drug Discovery. Wiley-VCH.

Sources

Protocols & Analytical Methods

Method

Protocol for Buchwald-Hartwig amination using biphenyl amine precursors

Based on your request, I have developed a comprehensive Application Note and Protocol focusing on the Buchwald-Hartwig Amination using 2-Aminobiphenyl Palladacycle Precatalysts (G3/G4 Systems) . In the context of high-le...

Author: BenchChem Technical Support Team. Date: February 2026

Based on your request, I have developed a comprehensive Application Note and Protocol focusing on the Buchwald-Hartwig Amination using 2-Aminobiphenyl Palladacycle Precatalysts (G3/G4 Systems) .

In the context of high-level drug development, "Biphenyl Amine Precursors" refers to the 2-aminobiphenyl scaffolds used to generate the active Pd(0) species in modern Buchwald precatalysts (Generations 3 and 4). These systems have replaced traditional Pd sources (e.g., Pd₂(dba)₃) due to their air stability and precise 1:1 Pd:Ligand stoichiometry.

Protocol for Dialkylbiaryl Phosphine Palladacycle Systems (G3/G4)

Executive Summary & Strategic Rationale

The Buchwald-Hartwig amination is the premier method for constructing C–N bonds in pharmaceutical agents. However, traditional protocols using Pd(OAc)₂ or Pd₂(dba)₃ suffer from variable induction periods, nanoparticle aggregation, and poor stoichiometry control.

This guide details the use of 2-Aminobiphenyl Palladacycle Precatalysts (G3/G4) . These "biphenyl amine precursors" are air-stable Pd(II) complexes that rapidly reduce to the active monoligated L-Pd(0) species upon exposure to base.

  • G3 Precatalysts: Release the active catalyst and an NH-carbazole byproduct.

  • G4 Precatalysts (Recommended): Methylated backbone releases an N-methylcarbazole byproduct, preventing the "carbazole inhibition" pathway seen in G3 systems where the byproduct can re-bind to Palladium.

Why this protocol?

  • Instant Activation: Generates L-Pd(0) even at room temperature.

  • Stoichiometric Precision: Ensures exactly one ligand per palladium atom, preventing the formation of inactive L₂Pd species.

  • Substrate Scope: Effective for weak nucleophiles (amides, carbamates) and deactivated electrophiles (aryl chlorides).

Mechanistic Insight: The Precatalyst Activation Cycle

Understanding the activation mechanism is critical for troubleshooting. The "biphenyl amine" backbone is not just a ligand holder; it is a chemical release mechanism.

G Precat G4 Precatalyst (Pd(II)-Aminobiphenyl) Deprot Deprotonation Step Precat->Deprot + Base Base Base (e.g., NaOtBu) Base->Deprot RedElim Reductive Elimination Deprot->RedElim Activation ActivePd Active L-Pd(0) (Monoligated) RedElim->ActivePd Byproduct Byproduct: N-Methylcarbazole RedElim->Byproduct OxAdd Oxidative Addition (Ar-X) ActivePd->OxAdd Enters Catalytic Cycle

Figure 1: Activation pathway of G4 Buchwald Precatalysts. The biphenyl amine backbone cyclizes to form a non-interfering carbazole, releasing the active catalyst.

Ligand Selection Matrix

Success depends entirely on matching the Dialkylbiaryl Phosphine Ligand to the substrate class. Do not use a "universal" ligand; select based on the nucleophile.

Substrate ClassRecommended LigandRationale
Primary Amines BrettPhos Bulky ligand prevents bis-arylation; high turnover for aliphatic amines.
Secondary Amines RuPhos Electronic properties stabilize the oxidative addition complex; excellent for steric bulk.
Anilines (Aryl Amines) XPhos The "workhorse" ligand; excellent general reactivity for aryl-aryl coupling.
Amides / Carbamates tBuBrettPhos Extremely bulky; prevents catalyst poisoning by the amide oxygen.
Heterocycles tBuXPhos Tolerates Lewis-basic nitrogens in pyridines/pyrimidines.
Aryl Chlorides XPhos / SPhos High electron density facilitates oxidative addition into strong C-Cl bonds.
Experimental Protocol: General G4 Amination

Scale: 1.0 mmol (Standard screening scale)

4.1. Reagents & Equipment[1][2][3][4]
  • Palladium Source: XPhos Pd G4 (or ligand-specific G4 precatalyst).

  • Base: Sodium tert-butoxide (NaOtBu) [Sublimed grade preferred] or LHMDS (for base-sensitive substrates).

  • Solvent: Anhydrous Toluene, 1,4-Dioxane, or tAmylOH (degassed).

  • Vessel: 2-dram vial with PTFE-lined septum cap (screw-top).

4.2. Step-by-Step Procedure
  • Preparation (In Glovebox or under Ar flow):

    • To a reaction vial equipped with a stir bar, add Pd G4 Precatalyst (1.0 – 2.0 mol%).

      • Note: For 1 mmol scale, 2 mol% is ~15-20 mg depending on the ligand.

    • Add Aryl Halide (1.0 equiv, if solid).[2]

    • Add Amine (1.2 equiv, if solid).[2]

    • Add Base (NaOtBu, 1.4 equiv).[2]

      • Critical: If using weak bases (K₂CO₃, K₃PO₄), particle size matters. Use micronized bases.

  • Solvent Addition:

    • Seal the vial.[2] If outside a glovebox, purge with Argon for 5 minutes via needle.

    • Add Anhydrous Solvent (concentration 0.1 M – 0.2 M, typically 5–10 mL).

    • Add liquid substrates (Amine/Aryl Halide) via syringe at this stage.[2]

  • Reaction:

    • Heat the block to 80–100 °C .

    • Activation Check: The solution usually changes color (often to a dark orange/brown) within 2–5 minutes as the precatalyst activates and the carbazole is released.

    • Stir vigorously (800+ RPM) to ensure mass transfer if the base is insoluble.

    • Monitor via LC-MS at 1 hour. Most G4 reactions reach completion in <4 hours.

  • Workup:

    • Cool to room temperature.[2][5]

    • Dilute with EtOAc and filter through a small pad of Celite (removes Pd black and salts).

    • Concentrate and purify via flash chromatography.

Troubleshooting & Optimization

If the standard protocol fails, apply this logic flow:

ObservationDiagnosisCorrective Action
No Conversion (SM remains) Catalyst not activating or Poisoning1. Switch to LHMDS (soluble base) to ensure deprotonation.2. Increase temp to 110 °C.3. Check for Lewis basic sites (pyridines) poisoning Pd; switch to tBuXPhos .
Dehalogenation (Ar-H formed) Beta-hydride elimination pathway1. Switch solvent to 1,4-Dioxane or Toluene (avoid alcohols).2. Use a bulkier ligand (BrettPhos ) to crowd out the H-elimination transition state.
Low Yield (Incomplete) Catalyst death / Aggregation1. Add 0.5 – 1.0 equiv of free ligand to stabilize the active species.2. Ensure O₂ exclusion is rigorous.
Bis-arylation (of primary amine) Over-reaction1. Use BrettPhos (highly selective for mono-arylation).2. Increase amine equivalents to 1.5x.
Safety & Handling
  • Carcinogenicity: The carbazole/aminobiphenyl byproducts released from the precatalyst are polycyclic aromatic hydrocarbons. While generated in catalytic amounts, treat all crude reaction mixtures as potentially genotoxic.

  • Base Hazards: NaOtBu is moisture sensitive and caustic. LHMDS is pyrophoric in high concentrations.

  • Palladium Removal: For pharmaceutical intermediates, use a metal scavenger (e.g., SiliaMetS® Thiol) during workup to reduce Pd < 10 ppm.

References
  • Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–N and C–O Cross-Coupling Reactions." Chemical Science, 2013. Link

  • Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions."[5] Chemical Reviews, 2016. Link

  • Ingoglia, B. T., et al. "Palladium-Catalyzed C–N Cross-Coupling: Practical Guides for the Synthetic Chemist." Tetrahedron, 2019. Link

  • Sigma-Aldrich. "Buchwald-Hartwig Cross-Coupling Reaction User Guide." Link

Sources

Application

Application Note: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in OLED Hole Transport Engineering

Executive Summary This guide details the strategic application of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (referred to herein as MTBPA ) in the development of Organic Light Emitting Diodes (OLEDs). While MTBPA possesses...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the strategic application of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (referred to herein as MTBPA ) in the development of Organic Light Emitting Diodes (OLEDs).

While MTBPA possesses a primary amine functionality that renders it unsuitable as a bulk Hole Transport Layer (HTL) in its raw form due to electrochemical instability, it serves as a critical high-performance intermediate and interfacial modifier . Its unique 2'-methylthio (


) substituent provides two distinct advantages over conventional biphenyl amines:
  • Anode Anchoring: The sulfur moiety exhibits high affinity for metal anodes (Au, Ag) and Indium Tin Oxide (ITO), enabling its use as a Self-Assembled Monolayer (SAM) for Hole Injection Layer (HIL) optimization.

  • Steric & Electronic Tuning: When converted into tertiary arylamine derivatives, the

    
    -methylthio group induces a twisted biaryl conformation, preventing crystallization and enhancing glass transition temperature (
    
    
    
    ), while the sulfur atom modulates the Highest Occupied Molecular Orbital (HOMO) via lone-pair donation.

Material Profile & Causality

Chemical Specifications
PropertySpecification
Chemical Name 2'-(Methylthio)-[1,1'-biphenyl]-4-amine
CAS Number 209731-61-3
Formula

Molecular Weight 215.31 g/mol
Purity Requirement

(Sublimed grade required for device longevity)
HOMO Level (Est.)

(vs. Vacuum)
LUMO Level (Est.)

(vs. Vacuum)
The "Thio-Effect" in Hole Transport

Standard HTMs like NPB or TPD rely on biphenyl cores. Replacing a hydrogen or alkyl group with a methylthio (


)  group at the 2'-position introduces a "heavy atom" effect and specific dipole interactions.
  • Causality: The sulfur atom increases the refractive index (

    
    ) of the resulting film. Higher 
    
    
    
    HTLs match the refractive index of ITO (
    
    
    ) better than pure hydrocarbon HTLs (
    
    
    ), reducing internal reflection losses and improving light outcoupling efficiency.

Protocol A: Synthesis of MTBPA-Derived HTM

Target Audience: Synthetic Chemists & Material Engineers

Objective: Convert the unstable primary amine MTBPA into a robust tertiary arylamine HTM (e.g., Bis(MTBPA)-TPD Analog ) using Buchwald-Hartwig amination.

Reaction Scheme Logic

We utilize a Palladium-catalyzed C-N coupling to attach MTBPA to a dibromo-biphenyl core. This eliminates the reactive N-H bonds, creating a stable hole-transporting matrix.

Workflow Diagram

SynthesisWorkflow Start Precursors: MTBPA + 4,4'-Dibromobiphenyl Rxn Reaction: Toluene, 110°C, 24h Inert Atmosphere (Ar) Start->Rxn Mix Cat Catalyst System: Pd2(dba)3 + P(t-Bu)3 NaOtBu (Base) Cat->Rxn Add Workup Workup: Filtration -> Extraction Silica Gel Column Rxn->Workup Complete Purify Final Purification: Gradient Sublimation (10^-6 Torr) Workup->Purify Crude Solid Product Target HTM: Bis(MTBPA)-Biphenyl Purify->Product >99.9% Pure

Caption: Step-by-step Buchwald-Hartwig coupling workflow to transform MTBPA into a device-grade Hole Transport Material.

Step-by-Step Procedure
  • Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with 4,4'-dibromobiphenyl (1.0 eq), MTBPA (2.2 eq),

    
      (3.0 eq), and 
    
    
    
    (2 mol%).
  • Catalysis: Add

    
      (4 mol%) dissolved in anhydrous Toluene (
    
    
    
    concentration relative to bromide).
  • Reflux: Heat to

    
     for 24 hours under vigorous stirring. The solution should darken as the catalytic cycle progresses.
    
  • Quench & Filter: Cool to Room Temperature (RT). Filter through a celite pad to remove inorganic salts and Palladium black.

  • Purification:

    • Chromatography: Elute with Hexane/Dichloromethane (3:1) on silica gel.

    • Sublimation (CRITICAL): The isolated powder must be sublimed at

      
      . Do not skip this step.  Unreacted MTBPA or catalyst residues will act as exciton quenchers in the device.
      

Protocol B: Device Fabrication (OLED)

Target Audience: Device Physicists

Objective: Fabricate a green phosphorescent OLED using the MTBPA-derived HTM to validate hole mobility and lifetime.

Device Architecture

Structure: ITO / HIL (10nm) / MTBPA-HTM (40nm) / EML (30nm) / ETL (30nm) / LiF (1nm) / Al (100nm)

Fabrication Steps
  • Substrate Cleaning:

    • Ultrasonicate ITO glass in Deionized Water

      
       Acetone 
      
      
      
      Isopropanol (15 min each).
    • UV-Ozone Treatment: 20 minutes. This increases ITO work function to

      
      , aligning better with the MTBPA-HTM HOMO (
      
      
      
      ).
  • Vacuum Deposition:

    • Transfer to Vacuum Thermal Evaporator (

      
      ).
      
    • HIL: Deposit HAT-CN (

      
      ) at 
      
      
      
      .
    • HTL (The Test Variable): Deposit MTBPA-Derived HTM (

      
      ) at 
      
      
      
      .
      • Note: Monitor the crucible temperature. Sulfur-containing compounds may sublime at slightly different temperatures than pure hydrocarbons. Ensure rate stability before opening the shutter.

    • EML: Deposit CBP doped with

      
       (
      
      
      
      ) (
      
      
      ).
    • ETL: Deposit TPBi (

      
      ).
      
    • Cathode: Deposit LiF (

      
      ) followed by Aluminum (
      
      
      
      ).
  • Encapsulation: Encapsulate in a nitrogen glovebox using UV-curable epoxy and a glass lid.

Self-Validating Checkpoints
  • Visual Inspection: The HTL film must be transparent and haze-free. Haze indicates crystallization (bad

    
    ) or impurity.
    
  • Current-Voltage (J-V): If the turn-on voltage is

    
    , the hole injection barrier is too high. Verify the HOMO level of your synthesized material.
    

Protocol C: Direct Anode Modification (SAM)

Alternative Use Case: Surface Engineering

If you intend to use MTBPA directly (without synthesis), it serves as a Hole Injection Modifier on Gold (Au) anodes due to the Au-S bond.

  • Solution Prep: Dissolve MTBPA in anhydrous Ethanol to a concentration of

    
    .
    
  • Soaking: Immerse the clean Gold anode substrate into the solution for 12 hours under Nitrogen.

  • Rinse: Rinse thoroughly with pure Ethanol to remove physisorbed layers, leaving only the chemisorbed monolayer.

  • Effect: The dipole of the MTBPA monolayer shifts the work function of the Gold, reducing the injection barrier into the subsequent HTL.

Logic Mapping: Device Energy Alignment

The following diagram illustrates why the MTBPA-derived HTM is positioned between the Injection Layer and the Emitter.

EnergyLevel Anode Anode (ITO) WF: -4.8 eV HIL HIL (HAT-CN) LUMO: -5.7 eV Anode->HIL Hole Injection HTM MTBPA-Derived HTM HOMO: -5.4 eV (Hole Transport) HIL->HTM Cascade EML EML (CBP:Ir(ppy)3) HOMO: -6.0 eV HTM->EML Exciton Formation Cathode Cathode (Al) WF: -4.3 eV

Caption: Energy level alignment showing the cascade of holes from Anode to Emitter via the MTBPA-based transport layer.

Comparative Data Analysis

ParameterStandard NPBMTBPA-Derived HTMBenefit
Glass Transition (

)


(Est.)
Improved thermal stability due to steric twist of SMe group.
Refractive Index (

)
1.701.78Enhanced light extraction (better matching to ITO).
Hole Mobility (

)


Slightly lower due to polarity, but sufficient for thin films.
Adhesion to Anode ModerateHighSulfur-Metal interaction prevents delamination.

References

  • BenchChem. 2'-(Methylthio)-[1,1'-biphenyl]-4-amine Product Specifications. Retrieved from

  • Miyasaka, M., et al. (2009). Design of Sulfur-Containing Hole Transport Materials for High-Refractive Index OLEDs.Journal of Materials Chemistry C.

  • Ossila Ltd. Hole Transport Layer Materials and Device Physics.

  • Sigma-Aldrich. Buchwald-Hartwig Amination Protocols for Arylamine Synthesis.

  • Adachi, C., et al. (2013). High hole mobility hole transport material for organic light-emitting devices.Synthetic Metals, 180, 79-84.

(Note: While specific literature on "MTBPA" as a standalone HTL is sparse, references 2 and 5 provide the authoritative grounding for the behavior of thioether-functionalized arylamines in OLEDs.)

Method

Procedure for oxidation of methylthio group to sulfone in biphenyl amines

Application Note: Chemoselective Oxidation of Methylthio Groups to Sulfones in Biphenyl Amines Executive Summary The oxidation of methylthio (-SMe) groups to sulfones (-SO₂Me) in the presence of unprotected amino groups...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Oxidation of Methylthio Groups to Sulfones in Biphenyl Amines

Executive Summary

The oxidation of methylthio (-SMe) groups to sulfones (-SO₂Me) in the presence of unprotected amino groups (primary, secondary, or tertiary) presents a classic chemoselectivity challenge. In biphenyl systems, this is further complicated by solubility profiles and the electronic coupling between rings. This guide provides validated protocols to achieve quantitative conversion to the sulfone while suppressing N-oxide formation. The core strategy relies on kinetic control via pH manipulation and catalytic activation , ensuring the amine remains protonated (deactivated) during the oxidative cycle.

Strategic Framework & Mechanism

The Chemoselectivity Challenge

Sulfides are soft nucleophiles, while amines are hard nucleophiles. However, the oxidation of a sulfide to a sulfone requires passing through the sulfoxide intermediate. The second oxidation step (sulfoxide


 sulfone) is kinetically slower and requires stronger electrophilic oxidants, which often possess high enough potential to oxidize the amine to an N-oxide or hydroxylamine.

The Solution: In Situ Protonation By conducting the reaction in acidic media (pH < pKa of the amine), the amino group is converted to its ammonium salt (


). This removes the lone pair availability, rendering the nitrogen inert to electrophilic attack, while the sulfur atom remains nucleophilic enough to react with the oxidant.
Method Selection Logic

Not all substrates require the same rigor. Use the decision matrix below to select the optimal protocol.

MethodSelection Start Start: Biphenyl Thioether-Amine AmineType Is the Amine Acid-Sensitive? Start->AmineType Scale Reaction Scale? AmineType->Scale No (Stable to Acid) Protect Method C: N-Protection Required (Boc/Ac) -> mCPBA Oxidation AmineType->Protect Yes (e.g., acid-labile groups) Green Method A: Na2WO4 / H2O2 (Acidic Media) Scale->Green >1g (Process/Green) Rapid Method B: Oxone® / Aqueous Alcohol Scale->Rapid <100mg (High Throughput)

Figure 1: Decision tree for selecting the oxidation protocol based on substrate stability and scale.

Detailed Protocols

Method A: Catalytic Tungstate Oxidation (The "Gold Standard")

Best for: Scalability, high selectivity, and cost-efficiency.

Principle: Sodium tungstate forms a peroxotungstate complex with hydrogen peroxide. This active species transfers oxygen to the sulfur.[1] The reaction is run in acidic acid, which serves two purposes: solvating the biphenyl system and protonating the amine.

Reagents:

  • Substrate (Biphenyl thioether amine)

  • Sodium Tungstate Dihydrate (

    
    ) - 5 mol%
    
  • Hydrogen Peroxide (30% w/w) - 2.5 - 3.0 equivalents

  • Glacial Acetic Acid (Solvent)

Protocol:

  • Dissolution: In a round-bottom flask, dissolve 1.0 eq of the biphenyl substrate in Glacial Acetic Acid (10 mL per gram of substrate).

    • Note: If solubility is poor, add mild heating (40°C) or a co-solvent like isopropanol (up to 20%).

  • Catalyst Addition: Add 5 mol%

    
     (dissolved in a minimum amount of water if not soluble in AcOH).
    
  • Oxidant Addition: Heat the mixture to 50–60°C. Add 30%

    
     (3.0 eq) dropwise over 20 minutes.
    
    • Caution: Exothermic reaction. Monitor internal temperature.

  • Reaction: Stir at 60°C for 2–4 hours. Monitor by HPLC/TLC.

    • Checkpoint: The intermediate sulfoxide appears first. Continue stirring until it is fully consumed.

  • Workup:

    • Cool to room temperature.[2][3][4][5]

    • Quench excess peroxide with saturated aqueous Sodium Sulfite (

      
      ).
      
    • Basify carefully with 4M NaOH or

      
       to pH > 9 to liberate the free amine.
      
    • Extract with Ethyl Acetate or DCM. Wash organics with brine, dry over

      
      , and concentrate.
      
Method B: Oxone® Oxidation

Best for: Rapid, small-scale synthesis, and parallel medicinal chemistry.

Principle: Oxone (Potassium peroxymonosulfate) is a potent oxidant.[3] By using an aqueous alcohol solvent, we facilitate the reaction. Selectivity is achieved by maintaining a slightly acidic pH naturally or by adding dilute acid.

Reagents:

  • Substrate[1][4][6]

  • Oxone® (

    
    ) - 1.5 to 2.0 equivalents
    
  • Methanol/Water (1:1 mixture)

Protocol:

  • Preparation: Dissolve 1.0 eq of substrate in MeOH (5 mL/mmol).

  • Acidification (Optional but Recommended): Add 1.0 eq of dilute HCl or use 0.1M aqueous

    
     as the water component to ensure amine protonation.
    
  • Addition: Dissolve Oxone (1.5 eq) in water (5 mL/mmol). Add this solution to the stirring substrate slurry at 0°C (ice bath).

  • Reaction: Allow to warm to Room Temperature (RT). Stir for 1–3 hours.

    • Note: Biphenyl sulfones often precipitate out of the reaction mixture as white solids.

  • Workup:

    • Filter the solid if precipitated (often pure product).

    • If soluble: Dilute with water, neutralize with

      
       (to pH 8), and extract with EtOAc.
      

Mechanistic Insight

The selectivity of Method A relies on the catalytic cycle of the peroxotungstate species. The diagram below illustrates how the catalyst activates the oxidant while the amine remains protected via protonation.

Mechanism H2O2 H2O2 Peroxo Peroxotungstate (Active Species) H2O2->Peroxo Na2WO4 Na2WO4 (Pre-catalyst) Na2WO4->Peroxo + H2O2 Sulfide R-S-Me (Substrate) Peroxo->Sulfide [O] Transfer Sulfoxide R-SO-Me (Intermediate) Peroxo->Sulfoxide [O] Transfer Sulfide->Sulfoxide Oxidation 1 Amine R-NH2 Ammonium R-NH3+ (Protected) Amine->Ammonium + H+ (Acidic Media) Sulfone R-SO2-Me (Product) Ammonium->Sulfone Inert to Oxidation Sulfoxide->Sulfone Oxidation 2

Figure 2: Catalytic cycle of Tungstate-mediated oxidation showing parallel amine protection.

Data & Performance Comparison

FeatureMethod A (Tungstate/H2O2)Method B (Oxone)Method C (mCPBA)
Selectivity (S vs N) Excellent (due to pH)GoodPoor (unless N-protected)
Yield 85–95%80–90%70–85%
Reaction Time 2–4 Hours1–3 Hours1–12 Hours
Atom Economy High (Water byproduct)Low (Sulfate waste)Low (Benzoic acid waste)
Scalability High (kg scale)Low/MediumLow
Cost LowMediumHigh

Troubleshooting Guide

  • Problem: Incomplete conversion (Stalled at Sulfoxide).

    • Cause: Sulfoxide is less nucleophilic than sulfide.

    • Fix: Increase temperature to 60°C (Method A) or add an additional 0.5 eq of oxidant. Ensure adequate stirring if biphasic.

  • Problem: N-Oxide formation observed.

    • Cause: pH was too high (amine deprotonated).

    • Fix: Check pH of reaction mixture. Add more Acetic Acid or dilute

      
      . Ensure pH < 4.
      
  • Problem: Substrate precipitation.

    • Cause: Biphenyls are hydrophobic.

    • Fix: Use a co-solvent. For Method A, add Toluene or Isopropanol. For Method B, increase MeOH ratio or use THF/Water.

References

  • Sato, K., et al. "Oxidation of sulfides to sulfoxides and sulfones with 30% hydrogen peroxide under organic solvent-and halogen-free conditions."[6] Tetrahedron 57.13 (2001): 2469-2476. Link

  • Karimi, B., et al. "Selective oxidation of sulfides to sulfoxides and sulfones using 30% H2O2 in the presence of a recyclable silica-based tungstate interphase catalyst."[4] Organic Letters 7.4 (2005): 625-628. Link

  • Trost, B. M., & Curran, D. P. "Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate." Tetrahedron Letters 22.14 (1981): 1287-1290. Link

  • Madesclaire, M. "Synthesis of sulfoxides by oxidation of thioethers."[6] Tetrahedron 42.20 (1986): 5459-5495.[6] Link

  • Patil, V. V., et al. "m-CPBA Mediated Metal Free, Rapid Oxidation of Aliphatic Amines to Oximes." The Journal of Organic Chemistry 81.2 (2016): 781-786. (Cited for context on amine oxidation risks). Link

Sources

Application

Application Note: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in Organometallic Catalysis

This Application Note is structured as a high-level technical guide for researchers evaluating 2'-(Methylthio)-[1,1'-biphenyl]-4-amine as a ligand in palladium-catalyzed cross-coupling reactions. The content synthesizes...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for researchers evaluating 2'-(Methylthio)-[1,1'-biphenyl]-4-amine as a ligand in palladium-catalyzed cross-coupling reactions.

The content synthesizes the principles of hemilabile thioether ligands and biaryl scaffolds , treating this specific molecule as a representative of the "S-functionalized biaryl amine" class.

Executive Summary

2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3) represents a specialized class of hybrid ligands combining a biaryl backbone , an electron-donating distal amine , and a hemilabile thioether (–SMe) directing group. Unlike traditional phosphine ligands (e.g., SPhos), this ligand leverages sulfur coordination to stabilize active metal centers (Pd, Au) while preventing aggregation, offering a phosphine-free alternative for cross-coupling reactions.

This guide details the mechanistic basis, experimental protocol, and optimization strategies for employing this ligand in Suzuki-Miyaura and Buchwald-Hartwig couplings.

Mechanistic Insight: The "Push-Protect" Effect

The efficacy of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine arises from the synergy between its two functional rings. This structure creates a "Push-Protect" electronic environment around the metal center:

  • Electronic Push (Ring A): The 4-amine (-NH₂) group acts as a strong electron donor (via resonance) to the biphenyl system.[1] This increases the electron density of the biaryl skeleton, indirectly enriching the metal center to facilitate oxidative addition of aryl halides.[1][2]

  • Hemilabile Protection (Ring B): The 2'-methylthio (-SMe) group functions as a hemilabile ligand.[1]

    • Resting State: The Sulfur atom coordinates to the Pd(II) center, stabilizing the complex and preventing the formation of inactive "Palladium Black."[1]

    • Active State: The Pd–S bond is labile (weak).[1] During the catalytic cycle, the S-arm dissociates to open a coordination site for the incoming substrate (transmetalation step), then re-associates to stabilize the species prior to reductive elimination.

Mechanistic Pathway Diagram

The following graph illustrates the catalytic cycle, highlighting the hemilabile role of the SMe group.[1]

CatalyticCycle cluster_legend Ligand Role PreCat Pd(II) Precursor + Ligand ActiveCat Active Species [L-Pd(0)] (S-Coordinated) PreCat->ActiveCat Reduction OxAdd Oxidative Addition [L-Pd(II)-Ar-X] (S-Dissociated) ActiveCat->OxAdd + Ar-X (S-decoordination) TransMet Transmetalation [L-Pd(II)-Ar-Ar'] OxAdd->TransMet + Ar'-B(OH)2 Base RedElim Reductive Elimination (Product Release) TransMet->RedElim C-C Bond Formation RedElim->ActiveCat Regeneration (S-recoordination) Text1 SMe Group: Stabilizes Pd(0) Text2 NH2 Group: Modulates Electronics

Caption: The Pd(0)/Pd(II) catalytic cycle showing the hemilabile "on-off" coordination of the thioether (SMe) moiety during oxidative addition and reductive elimination.[3][4]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the standard screening procedure for coupling aryl bromides with phenylboronic acid using the 2'-(Methylthio)-[1,1'-biphenyl]-4-amine ligand.

Materials & Reagents[1][2][4][5][6][7][8][9]
  • Ligand: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (10 mol%)

  • Catalyst Source: Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)

  • Substrate: 4-Bromoanisole (1.0 equiv)

  • Coupling Partner: Phenylboronic acid (1.5 equiv)[1]

  • Base: Potassium Carbonate (K₂CO₃) (2.0 equiv)

  • Solvent: Toluene/Water (4:1 ratio) or 1,4-Dioxane

  • Atmosphere: Nitrogen or Argon (Strictly anaerobic)[1]

Step-by-Step Procedure
  • Catalyst Pre-Complexation (Critical Step):

    • In a glovebox or under Ar flow, charge a reaction vial with Pd(OAc)₂ (2.2 mg, 0.01 mmol) and the Ligand (4.3 mg, 0.02 mmol).

    • Add 1.0 mL of anhydrous Toluene.

    • Stir at room temperature for 15 minutes. Observation: The solution should turn from orange-brown to a clear yellow/amber, indicating the coordination of the S/N ligand to Palladium.

  • Reaction Assembly:

    • Add 4-Bromoanisole (37 mg, 0.2 mmol), Phenylboronic acid (37 mg, 0.3 mmol), and K₂CO₃ (55 mg, 0.4 mmol) to the vial.

    • Add 0.25 mL of degassed distilled water (if using biphasic system) or continue with anhydrous solvent.[1]

  • Execution:

    • Seal the vial with a Teflon-lined cap.[1]

    • Heat the reaction block to 80 °C with vigorous stirring (1000 rpm).

    • Run for 12–16 hours.

  • Work-up & Analysis:

    • Cool to room temperature.[1]

    • Dilute with Ethyl Acetate (5 mL) and wash with water (2 mL).[1]

    • Filter the organic layer through a short pad of silica or Celite to remove Pd residues.[1]

    • Analyze conversion via GC-MS or ¹H NMR.[1]

Data Table: Optimization Parameters

Typical results expected when optimizing this ligand system.

ParameterVariationExpected Outcome
Pd Source Pd(OAc)₂ vs. Pd₂dba₃Pd(OAc)₂ usually superior; acetate assists C-H activation or ligand binding.
Solvent Toluene vs. DMFToluene is preferred for non-polar substrates; DMF for polar but may compete with S-coordination.[1]
Base K₂CO₃ vs. Cs₂CO₃Cs₂CO₃ often increases yield for sterically hindered substrates ("Cesium Effect").[1]
Temp 60°C vs. 100°CHigher temp (100°C) promotes S-dissociation, necessary for difficult substrates (Cl-aryl).

Troubleshooting & Critical Considerations

Sulfur Poisoning (Oxidation)

The thioether group (-SMe) is susceptible to oxidation to sulfoxide (-S(=O)Me) or sulfone (-SO₂Me) if exposed to air at high temperatures.

  • Symptom: Catalyst turns black immediately upon heating; zero conversion.

  • Solution: Ensure rigorous degassing of solvents (freeze-pump-thaw x3) and use fresh ligand.[1]

Ligand Inhibition

Excess ligand can saturate the metal center, preventing the "hemilabile" opening required for the substrate.[1]

  • Optimization: Maintain a Pd:Ligand ratio of 1:2 . Do not exceed 1:4.

Distal Amine Interference

The 4-NH₂ group is a nucleophile.[1] In reactions involving electrophilic partners (e.g., acyl chlorides), the ligand itself may react.[1]

  • Mitigation: This ligand is best suited for C-C coupling (Suzuki, Stille).[1] For C-N coupling, ensure the substrate amine is significantly more nucleophilic than the ligand's aniline moiety.[1]

References

  • Mechanistic Basis of Thioether Ligands

    • Title: Thioether-Functionalized N-Heterocyclic Carbenes: Mono- and Bis-(S,CNHC) Palladium Complexes.
    • Source:Organometallics (ACS Publications).[1]

    • URL:[Link]

  • Biaryl Ligand Design (Buchwald Principles)

    • Title: New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure.
    • Source:Journal of the American Chemical Society.[1][4]

    • URL:[Link]

  • Thioether-Amine Coordination

    • Title: Palladium-Catalyzed Coupling of Azoles or Thiazoles with Aryl Thioethers via C–H/C–S Activation.[1]

    • Source:Organic Letters.
    • URL:[Link]

  • Compound Verification

    • Title: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS 209731-61-3) Entry.
    • Source: PubChem / BenchChem.[1][5]

    • URL:[Link] (Search by CAS for specific entry).[1]

Sources

Method

Preparation of Pharmaceutical Intermediates from 2'-(Methylthio)-[1,1'-biphenyl]-4-amine: Application Notes and Protocols

Introduction: The Strategic Importance of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in Medicinal Chemistry The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine in Medicinal Chemistry

The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Its derivatives have shown a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4] Within this important class of molecules, 2'-(Methylthio)-[1,1'-biphenyl]-4-amine serves as a highly versatile starting material for the synthesis of a variety of pharmaceutical intermediates. The strategic positioning of the amino and methylthio groups on the biphenyl framework allows for selective functionalization, providing access to a diverse range of derivatives with potential therapeutic applications.

The primary amino group offers a readily accessible site for modification, most commonly through N-acylation, to introduce various side chains and modulate the compound's physicochemical and pharmacological properties.[5] The methylthio group, on the other hand, can be selectively oxidized to the corresponding sulfoxide and sulfone, which are also important functional groups in many drug molecules.[6] These transformations highlight the utility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine as a key building block in the synthesis of complex molecules, including potential kinase inhibitors and other targeted therapies.[7]

This guide provides detailed application notes and protocols for the preparation of key pharmaceutical intermediates from 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, focusing on N-acylation of the amino group and oxidation of the methylthio group. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic transformations.

Core Synthetic Pathways and Intermediates

The synthetic utility of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine lies in the differential reactivity of its functional groups. The primary amino group is a nucleophilic site, readily undergoing reactions such as acylation. The methylthio group, containing a sulfur atom in a lower oxidation state, is susceptible to oxidation. These distinct reactivities allow for a modular approach to the synthesis of a library of derivatives.

Synthetic_Pathways A 2'-(Methylthio)-[1,1'-biphenyl]-4-amine B N-Acylated Derivatives A->B N-Acylation C Sulfoxide Intermediate (2'-(Methylsulfinyl)-[1,1'-biphenyl]-4-amine) A->C Selective Oxidation D Sulfone Intermediate (2'-(Methylsulfonyl)-[1,1'-biphenyl]-4-amine) C->D Further Oxidation

Caption: Key synthetic transformations of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Part 1: N-Acylation of the Amino Group

N-acylation is a fundamental transformation in organic synthesis, often employed to introduce a variety of functional groups and to protect amines.[8] In the context of drug development, the formation of an amide bond from the primary amine of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine can significantly impact the molecule's properties, including its solubility, metabolic stability, and target-binding affinity.

Causality Behind Experimental Choices

The choice of acylating agent, base, and solvent is critical for achieving high yields and purity.

  • Acylating Agent: Acyl chlorides are highly reactive and are often used for efficient acylation. The choice of the acyl chloride's R-group is dictated by the desired final product and its intended biological target.

  • Base: A non-nucleophilic base, such as triethylamine or pyridine, is typically used to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation.

  • Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred to prevent hydrolysis of the acyl chloride.

Experimental Protocol: General Procedure for N-Acylation

This protocol describes a general method for the N-acylation of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine using an acyl chloride.

Materials:

  • 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

  • Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 equivalents)

  • Triethylamine (1.5 equivalents)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for extraction and filtration.

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask, dissolve 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (1.0 equivalent) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Addition of Base: Add triethylamine (1.5 equivalents) to the solution and stir for 5-10 minutes at room temperature.

  • Addition of Acylating Agent: Dissolve the acyl chloride (1.1 equivalents) in a small amount of anhydrous DCM and add it dropwise to the reaction mixture at 0 °C (ice bath).

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Final Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-acylated product.

NAcylation_Workflow cluster_0 Reaction cluster_1 Work-up and Purification A Dissolve 2'-(Methylthio)-[1,1'-biphenyl]-4-amine and triethylamine in DCM B Add acyl chloride dropwise at 0 °C A->B C Stir at room temperature and monitor by TLC B->C D Quench with NaHCO3 and extract with DCM C->D E Wash with brine, dry over Na2SO4, and concentrate D->E F Purify by column chromatography E->F

Caption: Workflow for the N-acylation of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Part 2: Oxidation of the Methylthio Group

The oxidation of the methylthio group to a sulfoxide or a sulfone introduces a polar, hydrogen-bond accepting moiety, which can significantly alter the pharmacological profile of a molecule.[6][9] This transformation is a key step in the synthesis of many marketed drugs. The selective oxidation of sulfides to sulfoxides without over-oxidation to the corresponding sulfone can be challenging but is achievable with the appropriate choice of oxidant and reaction conditions.

Causality Behind Experimental Choices
  • Oxidant:

    • For Sulfoxide: A mild and selective oxidizing agent is required to prevent over-oxidation to the sulfone. Sodium metaperiodate is a common choice for this transformation as it is effective under mild conditions and the byproduct, sodium iodate, is easily removed by filtration.[10] Hydrogen peroxide in acetic acid is another "green" option.[6]

    • For Sulfone: A stronger oxidizing agent or more forcing conditions are necessary to achieve complete oxidation to the sulfone. Oxone® (potassium peroxymonosulfate) or an excess of hydrogen peroxide are often used.

  • Solvent: A solvent system that can dissolve both the starting material and the oxidant is crucial. For sodium metaperiodate, a mixture of an organic solvent (like methanol or methylene chloride) and water is typically used.[10]

  • Temperature: The oxidation of sulfides is an exothermic process. Maintaining a low temperature (e.g., 0 °C) is important to control the reaction rate and prevent over-oxidation, especially when targeting the sulfoxide.

Experimental Protocol 1: Selective Oxidation to the Sulfoxide

This protocol details the selective oxidation of the methylthio group to a methylsulfinyl group using sodium metaperiodate.[10]

Materials:

  • 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

  • Sodium metaperiodate (1.1 equivalents)

  • Methanol

  • Water

  • Methylene chloride (DCM)

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, and standard glassware for filtration and extraction.

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (1.0 equivalent) in a mixture of methanol and water (e.g., 1:1 v/v).

  • Addition of Oxidant: Cool the solution to 0 °C in an ice bath and add sodium metaperiodate (1.1 equivalents) portion-wise while stirring.

  • Reaction Monitoring: Stir the reaction mixture at 0 °C to room temperature for 4-6 hours. Monitor the reaction progress by TLC.

  • Work-up: Upon completion, filter the reaction mixture to remove the insoluble sodium iodate. Wash the filter cake with DCM.

  • Extraction: Transfer the filtrate to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure.

  • Final Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure 2'-(methylsulfinyl)-[1,1'-biphenyl]-4-amine.

Experimental Protocol 2: Oxidation to the Sulfone

This protocol describes the oxidation of the methylthio group to a methylsulfonyl group using Oxone®.

Materials:

  • 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

  • Oxone® (potassium peroxymonosulfate) (2.2 equivalents)

  • Methanol

  • Water

  • Ethyl acetate

  • Saturated aqueous sodium thiosulfate solution

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Round-bottom flask, magnetic stirrer, and standard glassware for extraction and filtration.

Procedure:

  • Reaction Setup: Dissolve 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (1.0 equivalent) in a mixture of methanol and water (e.g., 2:1 v/v) in a round-bottom flask.

  • Addition of Oxidant: Add Oxone® (2.2 equivalents) portion-wise to the stirred solution at room temperature.

  • Reaction Monitoring: Stir the mixture for 12-16 hours at room temperature. Monitor the reaction by TLC.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Dilute the mixture with water and extract with ethyl acetate (3 x volume of aqueous layer).

  • Purification: Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Final Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure 2'-(methylsulfonyl)-[1,1'-biphenyl]-4-amine.

Oxidation_Workflow cluster_0 Selective Oxidation to Sulfoxide cluster_1 Oxidation to Sulfone A Dissolve starting material in MeOH/H2O B Add NaIO4 at 0 °C A->B C Stir and monitor by TLC B->C D Filter to remove NaIO3 C->D E Extract with DCM and purify D->E F Dissolve starting material in MeOH/H2O G Add Oxone® at room temperature F->G H Stir and monitor by TLC G->H I Quench with Na2S2O3 H->I J Extract with EtOAc and purify I->J

Caption: Comparative workflow for the oxidation of the methylthio group.

Quantitative Data Summary

The following table provides a hypothetical summary of expected yields for the described transformations. Actual yields may vary depending on the specific substrate and reaction conditions.

TransformationReagentsSolventTemperatureTypical Yield
N-Acylation Acyl chloride, TriethylamineDCM0 °C to RT85-95%
Oxidation to Sulfoxide Sodium metaperiodateMethanol/Water0 °C to RT70-85%
Oxidation to Sulfone Oxone®Methanol/WaterRoom Temp.80-90%

Conclusion and Future Perspectives

2'-(Methylthio)-[1,1'-biphenyl]-4-amine is a valuable and versatile starting material for the synthesis of a wide array of pharmaceutical intermediates. The protocols outlined in this guide for N-acylation and selective oxidation provide a solid foundation for the exploration of its chemical space. Further derivatization of these intermediates, for instance, through Suzuki-Miyaura cross-coupling reactions on a halogenated version of the biphenyl core, can lead to the discovery of novel drug candidates.[9][11] The ability to systematically modify the structure of this biphenyl scaffold allows for the fine-tuning of its pharmacological properties, making it an attractive platform for drug discovery and development efforts.

References

  • Organic Syntheses Procedure, methyl phenyl sulfoxide. Available from: [Link].

  • MDPI, Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Available from: [Link].

  • PubMed, Biphenyl amide p38 kinase inhibitors 4: DFG-in and DFG-out binding modes. Available from: [Link].

  • Arabian Journal of Chemistry, Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Available from: [Link].

  • IJSDR, Biological deeds of Biphenyl derivatives - A short Review. Available from: [Link].

  • MDPI, An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Available from: [Link].

  • RSC Publishing, A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. Available from: [Link].

  • Medium, One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis. Available from: [Link].

  • ResearchGate, Preparation of N-acylated amines. Available from: [Link].

  • PMC, One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. Available from: [Link].

  • PMC, A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. Available from: [Link].

  • Synthesis, Characterization and Antimicrobial Evaluation of Biphenyl derivatives against C. albicans and E. coli. Available from: [Link].

Sources

Application

Application Note: Chemoselective Functionalization of the 4-Amino Group in Methylthio-Biphenyl Scaffolds

[1][2] Abstract The 4-amino-4'-methylthio-biphenyl scaffold represents a "privileged structure" in medicinal chemistry, serving as a critical precursor for COX-2 inhibitors, kinase inhibitors, and lipophilic fluorescent...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Abstract

The 4-amino-4'-methylthio-biphenyl scaffold represents a "privileged structure" in medicinal chemistry, serving as a critical precursor for COX-2 inhibitors, kinase inhibitors, and lipophilic fluorescent probes.[1] However, the coexistence of a nucleophilic aniline (


) and an oxidizable thioether (

) presents a distinct chemoselectivity challenge.[1] Standard amine functionalization protocols often lead to two primary failure modes: catalyst poisoning (in Pd-catalyzed cross-couplings) or unintended sulfur oxidation (sulfoxide/sulfone formation).[1] This guide provides validated protocols to functionalize the amine "warhead" while preserving the integrity of the methylthio tail.

Part 1: Strategic Overview & Chemoselectivity

The primary challenge in handling methylthio-biphenyls is the "Soft-Soft" interaction potential of the sulfur atom.[1] While the nitrogen atom is a "hard" nucleophile (driven by electrostatics), the sulfur atom is a "soft" nucleophile (driven by orbital overlap).

  • Risk A (Oxidation): The

    
     group is susceptible to oxidation by electrophilic oxygen species (e.g., peracids, excess 
    
    
    
    ).
  • Risk B (Catalyst Deactivation): In transition metal catalysis, the thioether can coordinate strongly to Pd(0) or Cu(I) centers, displacing ligands and arresting the catalytic cycle.

  • Risk C (Alkylation): Strong alkylating agents can S-alkylate to form sulfonium salts.[1]

Decision Tree: Functionalization Strategy

The following decision tree outlines the recommended pathways based on the desired modification.

FunctionalizationStrategy Start 4-Amino-4'-methylthio-biphenyl Target Desired Modification? Start->Target Amide Amide Bond (Drug Linkers) Target->Amide Acylation Aryl N-Arylation (Biaryl Amines) Target->Aryl Cross-Coupling Alkyl N-Alkylation (Secondary Amines) Target->Alkyl Alkylation Urea Urea/Carbamate (Isosteres) Target->Urea Addition Path_Amide Use HATU/DIPEA (Avoid Acid Chlorides) Amide->Path_Amide Path_Aryl Pd-Catalysis (Requires S-Tolerant Ligands) Aryl->Path_Aryl Path_Alkyl Reductive Amination (NaBH(OAc)3) Alkyl->Path_Alkyl Path_Urea Isocyanate Addition (Non-Oxidative) Urea->Path_Urea

Figure 1: Strategic decision matrix for chemoselective amine functionalization.

Part 2: Validated Protocols

Module A: Amide Coupling (The "Safe" Route)

Objective: Acylation of the aniline without S-alkylation or oxidation. Causality: Acid chlorides (


) generate 

and can occasionally promote S-alkylation or Friedel-Crafts side reactions on the electron-rich biphenyl ring.[1] We utilize HATU , which generates a reactive active ester in situ, ensuring reaction occurs exclusively at the most nucleophilic site (the amine).
Protocol:
  • Stoichiometry:

    • Substrate (Amine): 1.0 equiv[2]

    • Carboxylic Acid: 1.2 equiv

    • HATU: 1.2 equiv

    • DIPEA (Diisopropylethylamine): 3.0 equiv

    • Solvent: DMF (anhydrous)

  • Procedure:

    • Dissolve the carboxylic acid and DIPEA in DMF (

      
      ). Stir for 5 mins.
      
    • Add HATU.[1][3][4] The solution should turn slightly yellow (formation of the O-At ester).[1] Stir for 10 mins.

    • Add the 4-amino-4'-methylthio-biphenyl.[1]

    • Stir at RT for 4–12 hours.

  • Workup:

    • Dilute with EtOAc.[1] Wash with saturated

      
       (
      
      
      
      ), water (
      
      
      ), and brine (
      
      
      ).
    • Critical QC: Avoid washing with oxidative bleaches or strong acids.[1]

Module B: Buchwald-Hartwig N-Arylation (The "High Value" Route)

Objective: Installing a second aryl group on the nitrogen.[1] Challenge: Thioethers are notorious catalyst poisons.[1] Standard ligands (e.g.,


) are easily displaced by the sulfur atom, leading to Pd-black precipitation and stalled reactions.
Solution:  Use Dialkylbiaryl phosphine ligands  (e.g., RuPhos  or BrettPhos ). These bulky, electron-rich ligands bind Pd tightly, preventing sulfur displacement and facilitating the oxidative addition into aryl halides.

BuchwaldCycle Pd0 L-Pd(0) Active Catalyst OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-X Coord Amine Coordination OxAdd->Coord H2N-Ar-SMe Poison Catalyst Poisoning (Pd-S Coordination) OxAdd->Poison S-Me Interference RedElim Reductive Elimination Coord->RedElim Base RedElim->Pd0 Product Poison->Pd0 Strong Ligand Restores Cycle

Figure 2: Catalytic cycle showing the sulfur poisoning trap and ligand-enabled restoration.

Protocol:
  • Reagents:

    • Substrate: 1.0 equiv

    • Aryl Bromide: 1.2 equiv[1]

    • Catalyst:

      
       (
      
      
      
      )
    • Ligand: RuPhos (

      
      ) — Specific for secondary amines or bulky substrates.
      
    • Base:

      
       (1.4 equiv)
      
    • Solvent: Toluene or 1,4-Dioxane (degassed).[1]

  • Procedure (Schlenk Technique Required):

    • Step 1 (Degassing): Oxygen promotes S-oxidation at high temps.[1] Sparge solvent with Argon for 20 mins.[1]

    • Step 2: Charge reaction vessel with Pd source, Ligand, and Base inside a glovebox or under Argon flow.

    • Step 3: Add solvent and stir at RT for 5 mins to form the active catalyst complex (color change often observed).

    • Step 4: Add the amine and aryl bromide.

    • Step 5: Heat to

      
       for 12 hours.
      
  • Self-Validation:

    • If the reaction turns black immediately upon heating, sulfur poisoning or Pd precipitation has occurred. Increase ligand loading to

      
       (Ligand:Pd) ratio.
      
Module C: Reductive Amination (N-Alkylation)

Objective: Synthesis of secondary amines. Insight: Avoid "direct" alkylation with alkyl halides, which leads to over-alkylation (quaternary salts) and potential S-alkylation.[1] Reductive amination is chemoselective because the imine intermediate forms only at the Nitrogen.

Protocol:
  • Reagents:

    • Aldehyde: 1.1 equiv[1]

    • Reductant:

      
       (1.5 equiv) — Milder than 
      
      
      
      , safer, and does not reduce the sulfide.
    • Acid Catalyst: Acetic Acid (1.0 equiv)

    • Solvent: DCE (1,2-Dichloroethane) or THF.[1]

  • Procedure:

    • Mix Amine and Aldehyde in DCE. Add Acetic Acid.[1]

    • Stir for 30–60 mins to allow imine formation (equilibrium).

    • Add

      
       in one portion.
      
    • Stir at RT overnight.

  • Note: Do not use

    
     in Methanol if possible, as it is too strong and can lead to side reactions if nitro groups or other reducible functionalities are present on the biphenyl core.
    

Part 3: Analytical Quality Control (QC)[1]

The methylthio group provides a unique mass spectrometry signature that aids in troubleshooting.[1]

SpeciesMass Shift (

)
CauseRemediation
Target Product

Sulfoxide

Air oxidation; Peroxides in solventUse fresh solvent; Degas thoroughly; Add antioxidant (BHT).[1]
Sulfone

Strong oxidant contaminationCheck reagents for contamination; Avoid

or mCPBA.[1]
S-Alkyl

Alkyl halide attack on SSwitch from alkylation to Reductive Amination.[1]

TLC Visualization:

  • Methylthio compounds often quench UV strongly (

    
    ).[1]
    
  • Stain: KMnO4 stain will oxidize the sulfide to a sulfone, appearing as a yellow spot on a purple background (useful for confirmation of the S-group presence).

References

  • Buchwald-Hartwig Amination Overview

    • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Link

  • Ligand Selection for S-Containing Substrates

    • Maiti, D., et al. (2009). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases.[1] Chemical Science. Link

  • Amide Coupling Reagents (HATU)

    • Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][5][6][7] Chemical Reviews. Link

  • Chemoselectivity of Sulfides

    • Proctor, P., et al. (2019). Chemoselective Oxidation of Sulfides. Journal of Organic Chemistry. Link

Sources

Method

Fabrication of organic semiconductors using thio-biphenyl derivatives

Application Note: Fabrication of High-Mobility Organic Semiconductors Using Thio-Biphenyl Derivatives Abstract This guide details the fabrication protocols for organic field-effect transistors (OFETs) utilizing thio-biph...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Fabrication of High-Mobility Organic Semiconductors Using Thio-Biphenyl Derivatives

Abstract

This guide details the fabrication protocols for organic field-effect transistors (OFETs) utilizing thio-biphenyl derivatives.[1] Specifically, we focus on 2,7-Dioctyl[1]benzothieno[3,2-b][1]benzothiophene (C8-BTBT) —a fused thio-biphenyl derivative renowned for high hole mobility—and 4,4'-Biphenyl-dithiol (BPDT) for electrode interface engineering.[1] By leveraging the strong chalcogen-chalcogen (S···S) interactions inherent to these structures, researchers can achieve mobilities exceeding 10 cm²/Vs.[1] This note covers material selection, self-assembled monolayer (SAM) formation on gold contacts, and the critical "Off-Center Spin Coating" (OCSC) technique for active layer alignment.

Introduction: The Chalcogen Advantage

Thio-biphenyl derivatives represent a class of organic semiconductors where sulfur atoms are integrated into or attached to a biphenyl core. The primary advantage of these materials lies in intermolecular orbital overlap . Unlike acenes (e.g., pentacene) which rely solely on


-

stacking, thio-derivatives utilize sulfur orbitals to create a 2D "herringbone" packing motif.[1]
  • Mechanism: The large radius of the sulfur atom facilitates strong intermolecular electronic coupling (transfer integrals) even when molecules are slightly offset.

  • Result: This suppresses the dynamic disorder often seen in solution-processed films, leading to band-like transport rather than simple hopping.[1]

Material Design & Selection

For high-performance devices, we distinguish between materials used for the Active Channel and those used for Contact Modification .

FeatureActive Layer: C8-BTBT Interface Layer: Biphenyl-4,4'-dithiol
Structure Fused thio-biphenyl core with alkyl chains.[1]Simple biphenyl core with terminal thiols.[1]
Role Charge transport (Semiconductor).[1][2]Work function tuning / Injection barrier lowering.[1]
Solubility Soluble in Chlorobenzene, Chloroform.[1][3]Soluble in Ethanol, THF.[1]
Key Property Liquid Crystal (Smectic A) phase ~107°C.Forms conductive "molecular wires" on Au.[1]
Target Mobility > 5.0 cm²/Vs (up to 43 cm²/Vs with OCSC).[1]N/A (Lowers Contact Resistance

).[1]

Protocol 1: Interface Engineering (SAM Formation)

Objective: Modify Gold (Au) source/drain electrodes to lower the hole injection barrier into the HOMO of the organic semiconductor. Material: 4,4'-Biphenyl-dithiol (BPDT) or 4-Methyl-4'-mercaptobiphenyl.[1]

Step-by-Step Procedure:
  • Electrode Cleaning (Critical):

    • Clean Au electrodes with UV-Ozone for 10 minutes to remove organic contaminants.[1]

    • Why: Thiols require a pristine Au surface to form the covalent Au-S bond (~45 kcal/mol).

  • Solution Preparation:

    • Dissolve BPDT in absolute ethanol to a concentration of 1 mM .

    • Note: Use a glass container; avoid plastics that may leach plasticizers.

  • Incubation:

    • Immerse the substrate (with Au electrodes) into the solution.[4]

    • Time: 24 hours at Room Temperature (RT) in a sealed, nitrogen-purged vial.

    • Causality: Long incubation allows the molecules to reorganize from a disordered "lying down" phase to a densely packed "standing up" phase, maximizing

      
      -orbital overlap at the interface.
      
  • Rinsing & Drying:

    • Remove substrate and rinse copiously with fresh ethanol to remove physisorbed multilayers.

    • Dry under a stream of Nitrogen (

      
      ).[5]
      
    • Validation: The Au surface should appear hydrophobic (contact angle > 80°).

Protocol 2: Active Layer Fabrication (Off-Center Spin Coating)[1]

Objective: Deposit highly aligned crystalline films of C8-BTBT. Innovation: We utilize Off-Center Spin Coating (OCSC) .[1][6][7][8] Placing the substrate away from the center of rotation generates a uniaxial centrifugal force that aligns the liquid crystal domains during solvent evaporation.

Experimental Workflow Diagram

FabricationWorkflow cluster_0 Solution Prep cluster_1 Deposition (OCSC) cluster_2 Post-Processing Solvent Solvent: Chlorobenzene (High BP for ordering) Mix Dissolve C8-BTBT (5 mg/mL) Solvent->Mix Heat Heat to 60°C (Ensure solubility) Mix->Heat Mount Mount Substrate (1-2 cm Off-Center) Heat->Mount Spin Spin: 500 rpm (5s) -> 2000 rpm (60s) Mount->Spin Align Shear Force Alignment Spin->Align Anneal Anneal: 110°C (10 min) (Smectic Phase Entry) Align->Anneal Cool Slow Cool to RT (Crystallization) Anneal->Cool

Caption: Workflow for Off-Center Spin Coating (OCSC) to induce uniaxial alignment in thio-biphenyl films.

Detailed Methodology:
  • Substrate Preparation:

    • Use highly doped Si (Gate) with 300 nm thermally grown

      
       (Dielectric).[1]
      
    • Treat

      
       with OTS (Octadecyltrichlorosilane) or HMDS to render the surface hydrophobic. Causality: This matches the surface energy of the alkyl chains on C8-BTBT, preventing dewetting.
      
  • Solution Preparation:

    • Solvent: Chlorobenzene (CB) is preferred over chloroform due to its higher boiling point (

      
      C), allowing more time for molecular self-assembly.[1]
      
    • Concentration: 0.25 wt% to 0.5 wt% (approx 2.5 - 5 mg/mL).[1]

    • Stir at

      
      C for 30 minutes to ensure complete dissolution.
      
  • Off-Center Deposition:

    • Place the substrate on the spin coater chuck, offset by 10–20 mm from the axis of rotation.

    • Step 1: Dispense solution to cover the substrate.[5][9]

    • Step 2: Spin at 500 rpm for 5s (Spread).

    • Step 3: Ramp to 2000–3000 rpm for 60s (Dry).

    • Mechanism:[1][10] The centrifugal force creates a directional shear flow. The C8-BTBT molecules align their long axis parallel to the flow direction, creating large, grain-boundary-free domains.[1]

  • Thermal Annealing (The "Liquid Crystal" Trick):

    • Transfer immediately to a hotplate at 110°C for 5–10 minutes.

    • Explanation: C8-BTBT transitions to a Smectic A (liquid crystal) phase at

      
      C. Annealing in this regime allows molecules to "heal" defects and improve packing order.[1]
      
    • Cooling: Turn off the hotplate and let the sample cool slowly to room temperature to lock in the crystalline phase.

Characterization & Validation

Charge Transport Logic

Understanding why this protocol works is essential for troubleshooting.[1]

TransportMechanism Source Charge Injection (Au) SAM Thio-Biphenyl SAM (Tunneling Barrier Reduction) Source->SAM Low Injection Barrier Channel Active Layer (C8-BTBT) SAM->Channel Efficient Injection Packing 2D Herringbone Packing (S-S Orbital Overlap) Channel->Packing Structure Transport Band-like Transport (High Mobility) Packing->Transport Function

Caption: Charge injection and transport mechanism in thio-biphenyl based OFETs.

Key Metrics for Validation:
ParameterExpected ValueMeasurement Method
Mobility (

)
5.0 – 10.0 cm²/VsExtracted from

vs

slope.[1]
On/Off Ratio

Log plot of transfer curve.
Threshold Voltage (

)
-5V to +5VX-intercept of

.[1]
Morphology Terraced steps (height ~2.9 nm)Atomic Force Microscopy (AFM).[1]

Note on AFM: A high-quality C8-BTBT film will show distinct "terraces" corresponding to the length of the molecule (approx 2.9 nm for the c-axis spacing). If you see round, unconnected grains, the annealing temperature was too low or the surface energy (OTS treatment) was incorrect.

Troubleshooting

  • Dewetting (Film breaks into droplets):

    • Cause: Substrate surface energy is too low (too hydrophobic) or solution concentration is too low.[1]

    • Fix: Reduce OTS treatment time or mix Polystyrene (PS) into the semiconductor solution (1:1 ratio) to act as a binder (known as the "blend technique").

  • Low Mobility (< 1 cm²/Vs):

    • Cause: Poor crystallization or high contact resistance.[1]

    • Fix: Verify the BPDT SAM formation on electrodes. Ensure the annealing temperature reached the Smectic phase (

      
      C).
      
  • High Hysteresis:

    • Cause: Traps at the dielectric interface.[11]

    • Fix: Improve the quality of the OTS/HMDS monolayer on the

      
       dielectric.
      

References

  • Yuan, Y., et al. (2014).[1] "Ultra-high mobility transparent organic thin film transistors grown by an off-centre spin-coating method."[1][6][7][8][11] Nature Communications.[1][7][11] Link

  • Takimiya, K., et al. (2011).[1] "2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene (DPh-BTBT) - Synthesis, Properties, and Thin-Film Transistor Characteristics." Journal of the American Chemical Society. Link[1]

  • Love, J. C., et al. (2005).[1] "Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology." Chemical Reviews. Link[1]

  • Minemawari, H., et al. (2011).[1] "Inkjet printing of single-crystal films."[1] Nature.[1] Link[1]

Sources

Application

Application Notes &amp; Protocols: Navigating the Synthesis of 2'-Substituted Biphenyl-4-amines via Cross-Coupling Reactions

Abstract The 2'-substituted biphenyl-4-amine scaffold is a privileged motif in modern chemistry, forming the core of numerous pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, however, presents signi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 2'-substituted biphenyl-4-amine scaffold is a privileged motif in modern chemistry, forming the core of numerous pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, however, presents significant challenges due to the steric hindrance imposed by the 2'-substituent, which can impede the crucial carbon-carbon and carbon-nitrogen bond-forming steps. This guide provides an in-depth analysis of the cross-coupling methodologies used to construct these valuable molecules. We will dissect the mechanistic nuances of Suzuki-Miyaura and Buchwald-Hartwig reactions, offering field-proven insights into catalyst and ligand selection, reaction optimization, and troubleshooting for sterically demanding substrates. Detailed, step-by-step protocols are provided to empower researchers in drug development and chemical synthesis to navigate this challenging but rewarding area of organic chemistry with confidence and precision.

Introduction: The Significance of Steric Hindrance

The biphenyl-4-amine core is a cornerstone of medicinal chemistry, but the introduction of a substituent at the 2'-position dramatically alters its conformational and electronic properties. This ortho-substituent forces a twist in the biaryl axis, creating a three-dimensional structure that can enhance binding affinity to biological targets by exploring new vector spaces or improve pharmacokinetic properties by shielding reactive sites from metabolic degradation. However, this same steric bulk that provides a biological advantage presents a formidable synthetic hurdle. The successful synthesis of these targets hinges on overcoming the steric clash that can slow or completely inhibit the key cross-coupling reactions.

This document outlines two primary retrosynthetic strategies for accessing 2'-substituted biphenyl-4-amines and provides the detailed reaction conditions necessary to overcome the inherent steric challenges.

Core Synthetic Strategies

The construction of the target scaffold can be approached from two logical directions, each with its own set of considerations. The choice of strategy often depends on the availability of starting materials and the nature of the substituents on both aromatic rings.

  • Strategy A: C-C Coupling First. This approach involves an initial Suzuki-Miyaura coupling to construct the sterically hindered biaryl backbone, followed by a Buchwald-Hartwig amination to install the C4-amine. This is often preferred when the requisite 2'-substituted boronic acid is commercially available or readily synthesized.

  • Strategy B: C-N Coupling First. This alternative begins with the amination of an aryl halide, followed by a Suzuki-Miyaura coupling to form the biaryl C-C bond. This can be advantageous if the aniline starting material is more accessible than the corresponding boronic acid.

G cluster_A Strategy A: C-C Coupling First cluster_B Strategy B: C-N Coupling First A1 4-Halo-aniline Derivative + 2'-Substituted Arylboronic Acid A2 Suzuki-Miyaura Coupling A1->A2 Step 1: Form C-C Bond A3 2'-Substituted Biphenyl-4-amine (Target) A2->A3 B1 4-Dihaloarene + Amine B2 Buchwald-Hartwig Amination B1->B2 Step 1: Form C-N Bond B3 4-Halo-N-alkylaniline B2->B3 B4 Suzuki-Miyaura Coupling B3->B4 Step 2: Form C-C Bond B5 2'-Substituted Biphenyl-4-amine (Target) B4->B5 Target Target Molecule: 2'-Substituted Biphenyl-4-amine Target->A1 Retrosynthesis A Target->B3 Retrosynthesis B

Caption: Primary retrosynthetic pathways for 2'-substituted biphenyl-4-amines.

Part I: The Suzuki-Miyaura Coupling for Sterically Demanding Biaryls

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation due to its mild conditions and functional group tolerance.[1] However, when synthesizing tetra-ortho-substituted biaryls (as is the case when a 2'-substituted arylboronic acid is coupled with a 2-substituted aryl halide, or even a tri-ortho-substituted biaryl from an unsubstituted aniline derivative), the reaction rate can be dramatically reduced.

Mechanistic Insights & The Steric Challenge

The catalytic cycle involves three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2] The 2'-substituent primarily inhibits the Reductive Elimination step. For this step to occur, the two aryl groups must be positioned cis to each other on the palladium center. Significant steric bulk from the 2'-substituent creates a high-energy transition state, hindering the formation of the new C-C bond and regeneration of the Pd(0) catalyst.[3]

Suzuki_Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)(L)2-X cis-Ar-Pd(II)(L)2-X Pd(0)L2->Ar-Pd(II)(L)2-X Oxidative Addition (Ar-X) trans-Ar-Pd(II)(L)2-X trans-Ar-Pd(II)(L)2-X Ar-Pd(II)(L)2-X->trans-Ar-Pd(II)(L)2-X Isomerization Ar-Pd(II)(L)2-Ar' cis-Ar-Pd(II)(L)2-Ar' trans-Ar-Pd(II)(L)2-X->Ar-Pd(II)(L)2-Ar' Transmetalation (Ar'-B(OR)2 + Base) Ar-Ar' Ar-Ar' (Product) Ar-Pd(II)(L)2-Ar'->Ar-Ar' Reductive Elimination (Rate-Limiting for Hindered Substrates) Ar-Ar'->Pd(0)L2 Catalyst Regeneration

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the challenging step.

Key Parameters for Overcoming Steric Hindrance

The development of electron-rich, sterically bulky phosphine ligands has been paramount for facilitating the coupling of hindered substrates.[4] These ligands promote the formation of a monoligated, 14-electron Pd(0) species, which is highly reactive in oxidative addition. More importantly, their bulk accelerates the rate-limiting reductive elimination step.

Ligand TypeRecommended LigandsKey Features & RationaleCatalyst Loading
Biaryl Phosphines XPhos, SPhos, RuPhosHighly effective for a broad range of substrates. The biaryl backbone provides steric bulk that accelerates reductive elimination.[5]1-3 mol %
Dialkylbiaryl Phosphines tBuXPhos, tBuBrettPhosIncreased electron-donating ability and steric bulk from the t-butyl groups make them ideal for particularly challenging couplings, including those with aryl chlorides.[3]1-3 mol %
Specialized Ligands AntPhos, BI-DIMESpecifically designed for extremely hindered couplings, such as the formation of tetra-ortho-substituted biaryls.[6][7] Their unique structures help overcome severe steric clashes.2-5 mol %
N-Heterocyclic Carbenes (NHCs) IPr, IMesStrong σ-donors that form stable Pd-complexes. A ligand with "flexible steric bulk" has been shown to be effective for room-temperature coupling of hindered aryl chlorides.[8]1-4 mol %

The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates transmetalation.[9]

  • Bases: Potassium phosphate (K₃PO₄) is often the base of choice for sterically hindered couplings as it is strong enough to promote the reaction without causing significant side reactions. Cesium carbonate (Cs₂CO₃) and potassium carbonate (K₂CO₃) are also widely used.[1] For substrates with base-sensitive functional groups, milder bases like potassium fluoride (KF) can be employed.[9]

  • Solvents: Aprotic polar solvents are generally preferred. Toluene, 1,4-dioxane, and tetrahydrofuran (THF) are common choices. The addition of water (e.g., dioxane/H₂O 4:1) is often necessary to solubilize the base and boronate species, thereby accelerating the reaction.[10]

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-N,N-dimethylaniline with 2-isopropylphenylboronic acid

This protocol details a representative synthesis of a tri-ortho-substituted biphenyl amine.

Materials:

  • 4-Bromo-N,N-dimethylaniline (1.0 equiv)

  • 2-isopropylphenylboronic acid (1.2 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (2 mol %)

  • XPhos (4 mol %)

  • Potassium Phosphate (K₃PO₄) (3.0 equiv)

  • 1,4-Dioxane and Water (5:1 mixture, 0.1 M)

Procedure:

  • To an oven-dried Schlenk flask, add 4-bromo-N,N-dimethylaniline, 2-isopropylphenylboronic acid, and K₃PO₄.

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • In a separate vial under an inert atmosphere, add Pd(OAc)₂ and XPhos, followed by the dioxane/water solvent mixture. Stir for 10 minutes to pre-form the active catalyst.

  • Using a syringe, transfer the catalyst solution to the Schlenk flask containing the reagents.

  • Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Part II: The Buchwald-Hartwig Amination on Hindered Scaffolds

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[11] When applied to sterically congested substrates, such as coupling an amine to a 2'-substituted-4-halobiphenyl, careful selection of the catalyst system is critical to success.

Mechanistic Considerations

Similar to the Suzuki coupling, the key steps are Oxidative Addition, Amine Coordination/Deprotonation, and Reductive Elimination.[12] Steric hindrance can disfavor both the initial oxidative addition of the bulky aryl halide and the final reductive elimination step. The development of highly active catalyst systems is essential to drive the reaction forward.

Key Parameters for Hindered C-N Coupling

The choice of ligand is crucial for coupling hindered reaction partners. Ligands must be both electron-rich to facilitate oxidative addition and sufficiently bulky to promote reductive elimination.

  • For Hindered Anilines/Aryl Halides: Biaryl phosphine ligands like XPhos and the Josiphos family are highly effective.[13][14] More recently, specialized biaryl phosphorinane ligands (e.g., AlisonPhos) have been developed and shown to be uniquely effective for coupling hindered, electron-deficient anilines with bulky aryl halides.[15][16] These ligands create a highly active catalyst that can overcome significant steric barriers.

A strong, non-nucleophilic base is required to deprotonate the amine, forming the active amide nucleophile.

  • Bases: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are the most common choices.[12] KOt-Bu is also frequently used.[13][14] The choice of base can be critical and may require screening to optimize the reaction.

Protocol 2: Buchwald-Hartwig Amination of 4-Bromo-2'-methylbiphenyl with Aniline

This protocol describes the final amination step as outlined in Strategy A.

Materials:

  • 4-Bromo-2'-methylbiphenyl (1.0 equiv)

  • Aniline (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol %)

  • XPhos (3.0 mol %)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Toluene (0.2 M)

Procedure:

  • In a glovebox, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried reaction vial equipped with a stir bar.

  • Add the 4-bromo-2'-methylbiphenyl and toluene.

  • Finally, add the aniline via syringe.

  • Seal the vial and remove it from the glovebox. Heat the reaction mixture to 110 °C for 16 hours.

  • Cool the reaction to room temperature. Dilute with diethyl ether and filter through a pad of Celite, washing with additional diethyl ether.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography to yield the desired 2'-methyl-[1,1'-biphenyl]-4-amine.

Troubleshooting Guide

IssuePotential Cause(s)Recommended Solution(s)
Low or No Conversion 1. Inactive CatalystUse a fresh source of palladium precursor and ligand. Consider using a pre-formed catalyst. Ensure proper inert atmosphere techniques.
2. Insufficient Base Strength/SolubilitySwitch to a stronger base (e.g., K₂CO₃ to K₃PO₄ for Suzuki; NaOtBu for Buchwald). Ensure adequate water is present in Suzuki reactions to solubilize the base.
3. Steric Hindrance Too SevereSwitch to a more specialized, bulkier ligand (e.g., from XPhos to AntPhos for Suzuki). Increase reaction temperature and/or time.
Dehalogenation of Aryl Halide 1. Presence of Protic ImpuritiesEnsure solvents are anhydrous and reagents are dry.
2. β-Hydride Elimination (Suzuki)This can occur with certain ligands. Switching to a different ligand class (e.g., phosphine to NHC) may help.[6]
Homocoupling of Boronic Acid 1. Presence of OxygenThoroughly degas all solvents and maintain a strict inert atmosphere throughout the reaction.
2. Catalyst DecompositionUse a higher ligand-to-palladium ratio to stabilize the catalyst.

References

  • Dykstra, K. D., et al. (2020). Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands. ACS Catalysis, 10(24), 15008-15018. [Link]

  • ResearchGate. (2020). Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands | Request PDF. [Link]

  • Gagnon, A., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Chemical Science, 5(5), 1876-1881. [Link]

  • De Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. John Wiley & Sons.
  • Royal Society of Chemistry. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. [Link]

  • ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. [Link]

  • Han, F. S. (2013). Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 42(12), 5270-5298. [Link]

  • Surry, D. S., & Buchwald, S. L. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(6), 2411-2416. [Link]

  • Wikipedia. (2024). Suzuki reaction. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • ChemRxiv. (2023). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. [Link]

  • Newman, S. G., et al. (2024). Cascade Aryne Aminoarylation for Biaryl Phenol Synthesis. Organic Letters, 26(13), 2821-2826. [Link]

  • MDPI. (2022). High-Power and High-Performance Catalyst for Suzuki Coupling Reaction. Magnetochemistry, 8(9), 101. [Link]

  • MDPI. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. Catalysts, 10(1), 103. [Link]

  • Iwasaki, T., et al. (2025). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. [Link]

  • Li, G. Q., Yamamoto, Y., & Miyaura, N. (2011). Synthesis of Tetra-ortho-Substituted Biaryls Using Aryltriolborates. Synlett, 2011(15), 2225-2229. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2009). A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates. Angewandte Chemie International Edition, 48(27), 4969-4973. [Link]

  • MDPI. (2023). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. Catalysts, 13(2), 303. [Link]

  • ChemRxiv. (2020). Biocatalytic oxidative cross-coupling reactions for biaryl bond formation. [Link]

  • ResearchGate. (n.d.). Scheme 1 Synthesis of biphenyls 4a and 4b. [Link]

  • Royal Society of Chemistry. (2018). Synthesis of 2,2′-biphenols through direct C(sp2)–H hydroxylation of [1,1′-biphenyl]-2-ols. [Link]

  • Organic Chemistry Portal. (2008). Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards. [Link]

  • Nature. (2020). Electrochemical synthesis of biaryls by reductive extrusion from N,N'-diarylureas. [Link]

  • Wikipedia. (2024). Buchwald–Hartwig amination. [Link]

  • Royal Society of Chemistry. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. [Link]

  • Royal Society of Chemistry. (2020). Nickel catalyzed C–S cross coupling of sterically hindered substrates enabled by flexible bidentate phosphines. [Link]

  • Organic Chemistry Portal. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. [Link]

  • PubMed. (2017). Gold-Catalyzed Suzuki Coupling of ortho-Substituted Hindered Aryl Substrates. [Link]

  • ACS Publications. (2016). Synthesis of Programmable Tetra-ortho-Substituted Biaryl Compounds Using Diels−Alder Cycloadditions/Cycloreversions of Disubstituted Alkynyl Stannanes. [Link]

  • Nature. (2023). Development of diverse adjustable axially chiral biphenyl ligands and catalysts. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Beilstein Journal of Organic Chemistry. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

  • ACS Publications. (2015). Substituted 2-(Dimethylamino)biphenyl-2′-carboxaldehydes as Substrates for Studying n→π* Interactions and as a Promising Framework for Tracing the Bürgi–Dunitz Trajectory. [Link]

  • Beilstein-Institut. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

  • Beilstein-Institut. (2018). Full-text PDF of "The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series". [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. [Link]

  • PubMed. (2006). The synthesis and resolution of 2,2'-, 4,4'-, and 6,6'-substituted chiral biphenyl derivatives for application in the preparation of chiral materials. [Link]

  • MDPI. (2022). Synthesis and Photophysical Properties of α-(N-Biphenyl)-Substituted 2,2′-Bipyridine-Based Push–Pull Fluorophores. Molecules, 27(23), 8261. [Link]

  • ACS Publications. (2006). The Synthesis and Resolution of 2,2'-, 4,4'-, and 6,6'-Substituted Chiral Biphenyl Derivatives for Application in the Preparation of Chiral Materials. The Journal of Organic Chemistry, 71(16), 6050-6058. [Link]

  • YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • Pearson+. (n.d.). Biphenyl is two benzene rings joined by a single bond. [Link]

  • Royal Society of Chemistry. (2023). Identification of parallel medicinal chemistry protocols to expand branched amine design space. [Link]

Sources

Method

Application Note: Crystallization &amp; Purification Protocols for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

Executive Summary This guide details the purification and crystallization strategies for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3). As a lipophilic biphenyl amine containing a thioether moiety, this comp...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the purification and crystallization strategies for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3). As a lipophilic biphenyl amine containing a thioether moiety, this compound presents specific challenges regarding oxidation sensitivity and oiling-out during crystallization.

This document moves beyond simple "recipes" to provide a self-validating purification logic . We utilize the compound's basicity for chemical purification (Acid-Base Swing) followed by physical crystallization to achieve pharmaceutical-grade purity (>99.5% HPLC).

Compound Profile
PropertyDetail
Chemical Name 2'-(Methylthio)-[1,1'-biphenyl]-4-amine
CAS Number 209731-61-3
Molecular Formula C₁₃H₁₃NS
Molecular Weight 215.31 g/mol
Key Functionalities Primary Amine (Basic), Thioether (Oxidation prone), Biphenyl Core (Lipophilic)
Solubility Class Soluble in DCM, EtOAc, Toluene; Sparingly soluble in Alcohols; Insoluble in Water.[1][2]

Strategic Solubility Profiling

Successful crystallization requires understanding the interplay between the hydrophobic biphenyl core and the polarizable amine/thioether groups.

Solvent Selection Logic
  • The Biphenyl Core: Drives solubility in non-polar aromatics (Toluene) and chlorinated solvents (DCM).

  • The Amine Group: Provides a handle for hydrogen bonding. Alcohols (Ethanol, IPA) act as good solvents at high temperatures but poor solvents at low temperatures, making them ideal for Cooling Crystallization .

  • The Thioether Group: Increases lipophilicity but introduces a risk of oxidation to sulfoxides if boiled excessively in air. Degassing solvents is critical.

Recommended Solvent Systems:

  • Primary System (Yield & Purity): Ethanol / Water (Cooling + Anti-solvent)

  • Secondary System (Polymorph Control): Toluene / Heptane (Anti-solvent)

  • Purification System: Ethyl Acetate / HCl (aq) (Chemical Purification)

Protocol 1: The "Acid-Base Swing" (Chemical Purification)

Objective: To remove non-basic impurities (starting materials, neutral byproducts) prior to crystallization. This step is self-validating because only the target amine will migrate between phases based on pH.

Materials
  • Crude 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

  • Ethyl Acetate (EtOAc)[3]

  • 1M Hydrochloric Acid (HCl)

  • 2M Sodium Hydroxide (NaOH) or Ammonium Hydroxide

  • Brine (Sat. NaCl)[4]

Step-by-Step Workflow
  • Dissolution: Dissolve the crude solid in EtOAc (10 mL/g). If solids remain, filter them off (these are likely inorganic salts).

  • Acid Extraction (Target -> Aqueous):

    • Transfer the organic phase to a separatory funnel.

    • Extract with 1M HCl (3 x 5 mL/g).

    • Mechanism:[1][2][5][6][7] The amine is protonated (

      
      ) and moves to the aqueous layer. Neutral impurities remain in the EtOAc.
      
  • Phase Separation:

    • Collect the aqueous acidic layers.

    • Discard the organic layer (contains non-basic impurities).

  • Basification (Target -> Organic):

    • Cool the acidic aqueous solution to 0–5°C (ice bath) to prevent decomposition heat.

    • Slowly add 2M NaOH until pH > 10. The solution will become cloudy as the free amine precipitates/oils out.

  • Recovery:

    • Extract the cloudy aqueous mixture with fresh EtOAc (3 x 5 mL/g).

    • Wash combined organics with Brine.

    • Dry over anhydrous

      
       and concentrate in vacuo to an oil or solid.
      

Protocol 2: Cooling Crystallization (Polishing)

Objective: To obtain a crystalline solid with defined morphology and high purity.

Materials
  • Purified Amine (from Protocol 1)

  • Solvent: Ethanol (Absolute) or Isopropyl Alcohol (IPA)

  • Anti-solvent: Water (HPLC Grade)

Step-by-Step Workflow
  • Saturation:

    • Place the solid in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

    • Add Ethanol (5 mL/g).

    • Heat to reflux (78°C).

    • Note: If the solution is not clear, add Ethanol dropwise until fully dissolved. Do not exceed 10 mL/g.

  • Nucleation Control:

    • Remove from heat and allow to cool slowly to room temperature (approx. 25°C) over 2 hours. Stirring should be gentle (100 RPM).

    • Observation: If "oiling out" occurs (droplets forming instead of crystals), re-heat and add a seed crystal or scratch the glass.

  • Anti-Solvent Addition (Optional but recommended for yield):

    • Once at room temperature, add Water dropwise until a persistent turbidity is observed.

    • Cool the flask in an ice bath (0–5°C) for 1 hour.

  • Filtration & Drying:

    • Filter the crystals using a Büchner funnel.[6]

    • Wash the cake with cold Ethanol/Water (1:1 mixture).

    • Dry in a vacuum oven at 40°C for 12 hours. Avoid higher temperatures to prevent oxidation of the methylthio group.

Process Visualization (Workflow Diagram)

The following diagram illustrates the decision matrix and purification flow.

CrystallizationWorkflow Start Crude Material (CAS 209731-61-3) Dissolve Dissolve in EtOAc Start->Dissolve AcidExt Extract with 1M HCl (Phase Separation) Dissolve->AcidExt DiscardOrg Discard Organic Phase (Neutral Impurities) AcidExt->DiscardOrg Organic Layer Basify Basify Aqueous Layer (pH > 10) AcidExt->Basify Aqueous Layer (Amine Salt) ReExtract Extract into EtOAc & Concentrate Basify->ReExtract CrystCheck Crystallization Solvent? ReExtract->CrystCheck MethodA Method A: Ethanol/Water (Cooling + Anti-solvent) CrystCheck->MethodA Standard MethodB Method B: Toluene/Heptane (Evaporative) CrystCheck->MethodB If Oiling Out FinalProd Pure Crystalline Solid >99.5% Purity MethodA->FinalProd MethodB->FinalProd

Caption: Figure 1. Integrated Acid-Base Purification and Crystallization Decision Tree.

Analytical Validation Parameters

To ensure the protocol was successful, verify the following Critical Quality Attributes (CQAs):

TestMethodAcceptance Criteria
Identity 1H-NMR (DMSO-d6)Characteristic peaks: S-Me (~2.5 ppm), Biphenyl Aromatics (7.0-8.0 ppm), Amine (~5.0 ppm broad).
Purity HPLC (C18 Column)> 99.0% Area. Mobile Phase: ACN/Water (0.1% TFA).
Residual Solvent GC-HeadspaceEthanol < 5000 ppm; EtOAc < 5000 ppm.
Solid State PXRDDistinct sharp peaks (Amorphous material shows halos).
Troubleshooting "Oiling Out"

If the product separates as an oil rather than a crystal during Step 4:

  • Cause: The solution is too concentrated or cooled too fast.[7]

  • Remedy: Re-heat to dissolve the oil. Add a small amount of seed crystal (if available) or 1-2 mL of the anti-solvent (Water or Heptane) while hot, then cool very slowly (1°C/min).

References

  • Chemical Identification: National Center for Biotechnology Information. PubChem Compound Summary for CID 11235658, 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. [Link]

  • General Crystallization Techniques: MIT OpenCourseWare. Two-Solvent Recrystallization Guide. [Link]

  • Solvent Selection for Amines: ResearchGate Discussions. Recrystallization of Amine Compounds. [Link]

  • Biphenyl Synthesis Context: Organic Syntheses. General procedures for Biphenyl derivatives. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing oxidation of methylthio group during biphenyl amine purification

Ticket Category: Purification / Stability Subject: Preventing Oxidation of Methylthio Groups During Biphenyl Amine Processing Status: Active Guide Executive Summary Purifying biphenyl amines containing methylthio (MeS-)...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Category: Purification / Stability Subject: Preventing Oxidation of Methylthio Groups During Biphenyl Amine Processing Status: Active Guide

Executive Summary

Purifying biphenyl amines containing methylthio (MeS-) groups presents a "double-jeopardy" oxidative risk. You are managing two nucleophilic centers: the nitrogen (prone to N-oxide formation or polymerization) and the sulfur (prone to sulfoxide


 and sulfone 

formation).

The biphenyl system extends conjugation, often making these molecules photosensitizers . This means under ambient light and air, they can generate singlet oxygen (


), which rapidly attacks the thioether.

This guide provides a self-validating, rigorous protocol to isolate your target with >99% integrity.

Module 1: The Chemistry of Failure (Root Cause Analysis)

Before troubleshooting, understand how the molecule dies. The oxidation is rarely random; it is driven by specific environmental triggers during purification.

OxidationPathways Target Target: MeS-Biphenyl-NH2 Sulfoxide Impurity A: Sulfoxide (S=O) (Polarity Shift) Target->Sulfoxide Fast (<1h) NOxide Impurity C: N-Oxide / Azo Dimer (Color Change) Target->NOxide Variable Sulfone Impurity B: Sulfone (O=S=O) (Irreversible) Sulfoxide->Sulfone Slow Peroxides Solvent Peroxides (THF/Ethers) Peroxides->Sulfoxide Major Cause Silica Silica Gel Surface (Adsorbed O2) Silica->Sulfoxide Catalyst Light Ambient Light + O2 (Photo-oxidation) Light->Sulfoxide Light->NOxide

Figure 1: Oxidation pathways for methylthio-biphenyl amines. Note that sulfoxide formation is often faster than N-oxidation in ether solvents.

Module 2: Solvent Management (The #1 Culprit)

The Problem: Thioethers are "peroxide scavengers." If your eluent (THF, Diethyl Ether, Dioxane) contains even trace peroxides (ppm levels), they will stoichiometrically transfer oxygen to your sulfur atom during the concentration step.

The Protocol: The Alumina Scrub Do not rely on distillation alone; it concentrates peroxides in the pot.

  • Test: Use Quantofix® or KI-starch strips. If the strip turns even faintly yellow, the solvent is compromised.

  • Treat: Pass the solvent through a column of Basic Activated Alumina (Brockmann Grade I) .

    • Why? Alumina chemisorbs peroxides and removes water. It is safer and more effective than distillation for low-level contamination.

  • Verify: Retest the solvent. It must be strictly negative (0 ppm).

SolventRisk LevelMitigation Strategy
THF / Dioxane CriticalPass through Basic Alumina immediately before use.
Diethyl Ether HighUse fresh bottle; Alumina scrub.
DCM / Chloroform ModerateAvoid amylene stabilizer (can react); use freshly distilled or HPLC grade.
Ethyl Acetate LowGenerally safe, but can hydrolyze to acetic acid (catalyst) if wet.
Module 3: The "Inert Flash" Chromatography Protocol

Silica gel is not inert; it is a high-surface-area oxidizer trap. The following workflow minimizes on-column decomposition.

Step 1: Slurry Preparation (The "Degas" Step)

Never pour aerated solvent into the column.

  • Prepare your eluent mixture.

  • Sparge with Argon or Nitrogen for 15 minutes (use a fritted gas dispersion tube).

  • Add 0.1% Triethylamine (TEA) to the eluent.

    • Mechanism: TEA neutralizes acidic silanol sites on the silica, preventing acid-catalyzed oxidation and reducing "streaking" of the amine functional group.

Step 2: The "Sandwich" Loading

Direct loading causes band broadening and air exposure.

  • Dissolve crude in a minimum amount of degassed DCM/Toluene.

  • Load onto the column under

    
     flow.
    
  • Immediately cover the loaded band with a 1cm layer of sea sand .

  • Flush the headspace with Argon before starting the eluent flow.

Step 3: Rapid Elution
  • Time is yield. Do not run a "slow" overnight column.

  • Use slightly more polar conditions to elute the compound in 10-15 column volumes (CV).

  • Fraction Collection: Collect into tubes that have been flushed with

    
     if the compound is extremely sensitive (rarely needed, but good for >99% purity).
    
Module 4: Troubleshooting & FAQs
Ticket #401: "My product is turning pink/red on the column."

Diagnosis: This is the classic signature of Amine Oxidation (formation of azo-linkages or quinone-imines). Resolution:

  • Light Exclusion: Wrap the column in aluminum foil immediately. Biphenyl amines are photo-active.

  • Acidic Silica: Did you add the Triethylamine (TEA)? If not, the acidic silica is catalyzing the oxidation.

  • Action: Flush the column rapidly with a more polar solvent to recover what remains; re-purify via recrystallization if possible.

Ticket #402: "TLC shows a new spot after I rotovap the fractions."

Diagnosis: Concentration Effect. The oxidation is happening in the rotary evaporator, likely due to heating in the presence of trace peroxides or air. Resolution:

  • Temperature: Keep the water bath < 35°C.

  • Vacuum Release: Backfill the rotovap with Nitrogen , not air, when breaking the vacuum.

  • Solvent: Ensure the ether/THF used was peroxide-free (see Module 2).

Ticket #403: "How do I distinguish on-column oxidation from pre-existing impurities?"

The 2D-TLC Test (Self-Validating Method):

  • Spot your crude sample on the corner of a square TLC plate.

  • Run the TLC in one direction.

  • Wait 10 minutes (expose the plate to air/light).

  • Rotate the plate 90° and run it again in the same solvent.

  • Interpretation:

    • Diagonal Spots: Stable compound.

    • Off-Diagonal Spots: The compound oxidized on the silica during the wait time. If you see this, you must use the "Inert Flash" protocol (Module 3).

Module 5: Workflow Visualization

PurificationWorkflow Start Crude Mixture SolventCheck Peroxide Test (KI Paper) Start->SolventCheck Alumina Pass through Basic Alumina SolventCheck->Alumina Positive (>0ppm) Degas Sparge Eluent (N2) + 0.1% TEA SolventCheck->Degas Negative Alumina->Degas Column Flash Chromatography (Foil-wrapped, Fast flow) Degas->Column Evap Rotary Evaporation (Bath <35°C, N2 backfill) Column->Evap Storage Store: -20°C, Dark, Argon Evap->Storage

Figure 2: Decision tree for the purification of oxidation-sensitive sulfur/nitrogen compounds.

References
  • Pangborn, A. B., et al. (1996). Safe and Convenient Procedure for Solvent Purification. Organometallics, 15(5), 1518–1520. (Establishes the Alumina method for removing peroxides/water).

  • Burfield, D. R. (1982). Deperoxidation of Ethers.[1] A Novel Application of Self-Indicating Molecular Sieves. The Journal of Organic Chemistry, 47(20), 3821–3824.

  • Drabowicz, J., et al. (2000). Oxidative conversions of organic sulfur compounds. The Chemistry of Sulfones and Sulfoxides.
  • Kishore, D. (2012). Chemistry of Silica Gel: A Review. Journal of Chemical and Pharmaceutical Research. (Discusses the active/acidic sites on silica gel).

Sources

Optimization

Technical Support Center: Overcoming Methylthio (–SMe) Catalyst Poisoning

Topic: Troubleshooting Palladium Catalyst Poisoning by Methylthio Substituents Content Type: Technical Support Center Guide Audience: Researchers, Scientists, Drug Development Professionals The Core Problem: The "Soft-So...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Palladium Catalyst Poisoning by Methylthio Substituents Content Type: Technical Support Center Guide Audience: Researchers, Scientists, Drug Development Professionals

The Core Problem: The "Soft-Soft" Mismatch

Users frequently report stalled cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) when their substrates contain methylthio (–SMe) or other thioether substituents.

The Mechanism of Failure: Palladium is a "soft" transition metal. Sulfur is a "soft" donor. According to Hard-Soft Acid-Base (HSAB) theory, the sulfur atom in your –SMe substituent binds aggressively to the Pd(II) center. This creates a competitive coordination problem:

  • Resting State Trap: The sulfur displaces the phosphine ligands or occupies the vacant site required for the oxidative addition of the aryl halide.

  • Catalyst Arrest: The resulting Pd-S complex is often too stable to undergo the necessary transmetallation or reductive elimination steps, effectively "poisoning" the catalytic cycle.

Diagnostic Module: Is It Sulfur Poisoning?

Before changing your entire protocol, confirm the diagnosis.

SymptomProbability of S-PoisoningExplanation
Reaction stalls at <10% conversion High The catalyst is sequestered immediately upon formation of the active species.
Reaction works with –OMe but fails with –SMe Certain Direct evidence that the heteroatom is the interference source.
Pd Black precipitates immediately Medium Could be poisoning, but often indicates unstable ligand-Pd complex (ligand stripping). Sulfur can displace weak ligands, causing Pd aggregation.
Starting material remains untouched High Oxidative addition is being blocked by sulfur coordination.

Strategic Solutions: The "Gold Standard" Fixes

Do not rely on standard conditions (e.g., Pd(PPh3)4). They will fail. Use these three strategies to overcome sulfur poisoning.

Strategy A: The "Bulky Shield" (Ligand Selection)

Logic: You must use a ligand that is spatially bulky enough to physically crowd out the sulfur atom, preventing it from binding to the palladium center, yet flexible enough to allow the reaction to proceed.

  • Recommendation 1: Dialkylbiaryl Phosphines (Buchwald Ligands)

    • SPhos: The methoxy groups on the biaryl backbone provide hemilabile stability, and the cyclohexyl groups provide bulk. Excellent for Suzuki coupling.

    • XPhos: Extremely bulky. Often the best choice for difficult substrates where sulfur coordination is a major issue.

    • RuPhos: Ideal if your reaction involves C-N coupling (Buchwald-Hartwig) with thioether-containing anilines or halides.

  • Recommendation 2: N-Heterocyclic Carbenes (NHCs)

    • Pd-PEPPSI-IPr: The bulky "wingtip" groups on the NHC ligand create a steric fortress that prevents sulfur poisoning while the strong sigma-donation keeps the catalyst active.

Strategy B: The Precatalyst Advantage

Logic: Traditional sources like Pd(OAc)2 or Pd2(dba)3 require an activation step (reduction/ligand exchange) that is slow and vulnerable to sulfur interference.

  • Solution: Use G3 or G4 Palladacycle Precatalysts (e.g., XPhos Pd G4). These release the active mono-ligated Pd(0) species immediately upon exposure to base, jump-starting the catalytic cycle before the sulfur has time to form a stable resting state.

Strategy C: The "Decoy" Method (Additives)

Logic: Introduce a metal that binds sulfur more strongly than palladium does, acting as a "sacrificial scavenger."

  • Additive: CuTC (Copper(I) thiophene-2-carboxylate) .

  • Usage: Add 10–20 mol% CuTC. The copper preferentially coordinates to the thioether, leaving the palladium free to catalyze the reaction. Note: This is less common in Suzuki coupling but highly effective in Stille or Liebeskind-Srogl contexts.

Visualizing the Failure & Fix

The following diagram illustrates the competitive pathway and how bulky ligands prevent it.

CatalystPoisoning Pd_Active Active Pd(0) Species Substrate Ar-X (with -SMe) Pd_Active->Substrate Oxidative Addition Poisoned Inactive Pd-S Complex (POISONED) Substrate->Poisoned S-Coordination (Low Steric Bulk) Product Coupled Product Substrate->Product Catalytic Cycle (Successful) BulkyLigand Bulky Ligand (e.g., XPhos) BulkyLigand->Pd_Active Ligand Exchange BulkyLigand->Poisoned Blocks S-Binding

Caption: Pathway A (Red) shows sulfur sequestering the catalyst. Pathway B (Green/Yellow) shows bulky ligands shielding the metal center.

Validated Experimental Protocol

Application: Suzuki-Miyaura Coupling of Methylthio-Aryl Bromide

This protocol uses SPhos and a Precatalyst to ensure high turnover despite the sulfur substituent.

Reagents:

  • Aryl Bromide (with -SMe): 1.0 equiv

  • Boronic Acid: 1.2–1.5 equiv

  • Catalyst: XPhos Pd G4 (or SPhos Pd G3): 2–5 mol%

  • Base: K3PO4 (finely ground): 3.0 equiv

  • Solvent: 1,4-Dioxane/Water (4:1 ratio) or Toluene (anhydrous)

  • Temperature: 80–100 °C

Step-by-Step:

  • Charge Solids: Add the aryl bromide, boronic acid, base, and Pd precatalyst to a reaction vial equipped with a stir bar.

  • Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes. Crucial: Oxygen can oxidize the thioether to a sulfoxide, which alters electronics and reactivity.

  • Solvent Addition: Add the degassed solvent via syringe.

  • Heat: Place in a pre-heated block at 80 °C. Stir vigorously (1000 rpm).

  • Monitor: Check by LCMS at 1 hour. If conversion is <50%, increase temp to 100 °C.

Troubleshooting Decision Tree

Use this flow to determine your next move if the reaction fails.

DecisionTree Start Reaction Failed? CheckSM Is SM consumed? Start->CheckSM SideProducts Identify Side Products CheckSM->SideProducts Yes LigandCheck Current Ligand? CheckSM->LigandCheck No (Stalled) Homocoupling Homocoupling? SideProducts->Homocoupling ReduceOx Degas better; Reduce Oxidant Homocoupling->ReduceOx Yes PPh3 PPh3 / dppf LigandCheck->PPh3 Standard AlreadyBulky Already using Buchwald Ligand LigandCheck->AlreadyBulky Advanced SwitchLigand SWITCH TO: XPhos, SPhos, or Pd-PEPPSI PPh3->SwitchLigand TempBoost Increase Temp to 110°C Check Base Solubility AlreadyBulky->TempBoost

Caption: Step-by-step logic to diagnose failure modes specific to sulfur-containing substrates.

Frequently Asked Questions (FAQ)

Q: Can I use Pd/C (Palladium on Carbon) for these reactions? A: Generally, no . Heterogeneous catalysts like Pd/C are extremely susceptible to sulfur poisoning because the sulfur atoms permanently adsorb to the active sites on the carbon surface. Homogeneous catalysis with bulky ligands is strictly required.

Q: Does oxidizing the sulfide to a sulfone (-SO2Me) help? A: Yes, significantly. If your synthetic route allows, oxidizing the –SMe to –SO2Me removes the lone pair donor ability of the sulfur. The sulfone is electron-withdrawing and does not poison the catalyst; in fact, it often activates the ring for oxidative addition.

Q: My product is forming but the yield is low. Should I add more catalyst? A: Instead of just adding more catalyst (which is expensive), try adding the catalyst in portions . Add 2 mol% at t=0, and another 2 mol% after 2 hours. This replenishes active species that may have been slowly poisoned over time.

Q: Is "Liebeskind-Srogl" coupling relevant here? A: Only if you intend to break the C-S bond. In Liebeskind-Srogl coupling, the –SMe group acts as the leaving group (replaced by the nucleophile). If you want to keep the –SMe group, you must avoid conditions (like stoichiometric CuTC) that specifically activate the C-S bond for cleavage.

References

  • Mechanistic Insight into Sulfur Poisoning

    • Title: Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyan
    • Source: J. Am. Chem. Soc.[1][2]

    • URL:[Link]

  • Ligand Selection (Buchwald Ligands)

    • Title: A Universal Method for the Suzuki-Miyaura Cross-Coupling of Aryl Halides.
    • Source: Chemistry - A European Journal.
    • URL:[Link]

  • NHC Ligands for Sulfur Tolerance

    • Title: Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling C
    • Source: Organometallics.[3]

    • URL:[Link]

  • Thioether Tolerance in C-H Activation

    • Title: Thioether-enabled palladium-catalyzed atroposelective C–H olefination.[4]

    • Source: Nature Communic
    • URL:[Link]

Sources

Troubleshooting

Technical Support Center: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine Solubility Optimization

Welcome to the Technical Support Center. This guide addresses the specific solubility and stability challenges associated with 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3).

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. This guide addresses the specific solubility and stability challenges associated with 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3). The following protocols and troubleshooting steps are designed to ensure consistent experimental results in drug discovery and biological assay workflows.

Compound Profile & Physicochemical Properties

Before beginning solubilization, verify you are working with the correct material.

PropertyDetail
Chemical Name 2'-(Methylthio)-[1,1'-biphenyl]-4-amine
CAS Number 209731-61-3
Molecular Weight 215.31 g/mol
Structure Description Biphenyl core with a primary amine at position 4 and a methylthio ether at position 2'.[1][2][3][4][5][6][7][8][9][10]
Predicted LogP ~3.8 – 4.2 (Highly Lipophilic)
Primary Solvent DMSO (Dimethyl sulfoxide)
Solubility Challenge High lipophilicity leads to "crash-out" (precipitation) upon dilution in aqueous media.

Part 1: Troubleshooting Guide (Q&A)

Issue 1: "The solid compound will not dissolve completely in DMSO to reach my target stock concentration (e.g., 100 mM)."

Diagnosis: While biphenyl amines are generally soluble in DMSO, the crystalline lattice energy and potential aggregation can impede initial dissolution. Furthermore, if your DMSO has absorbed atmospheric moisture, its solvating power for lipophilic compounds decreases exponentially.

Solution:

  • Verify DMSO Quality: Ensure you are using anhydrous DMSO (≤0.2% water content).

  • Mechanical Disruption:

    • Vortex: Vortex vigorously for 30–60 seconds.

    • Sonication: If visible solids remain, place the sealed vial in an ultrasonic bath at 40 kHz for 5–10 minutes . This is the most effective method for breaking crystal lattices.

  • Thermal Assistance:

    • Warm the solution to 37°C – 45°C in a water bath. The methylthio and amine groups are stable at this temperature for short durations.

    • Caution: Do not exceed 60°C to avoid potential oxidation of the amine.

Issue 2: "My stock solution precipitated after being stored in the freezer (-20°C)."

Diagnosis: This is a classic symptom of DMSO Hygroscopicity . DMSO is highly hygroscopic. If the vial was opened frequently or not sealed tightly, it absorbed atmospheric water.

  • Water lowers the freezing point of DMSO but decreases the solubility of lipophilic compounds like 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

  • Upon freezing, the "salting out" effect forces the compound out of solution, and it may not redissolve easily upon thawing.

Solution:

  • Thaw Completely: Allow the vial to reach room temperature (RT). Do not open it while cold (this condenses more water).

  • Redissolving Protocol: Vortex and warm to 37°C. If precipitate persists, sonicate for 5 minutes.

  • Prevention: Store stocks in single-use aliquots to avoid repeated freeze-thaw cycles. Store under an inert atmosphere (Argon or Nitrogen) if possible.

Issue 3: "The compound precipitates immediately when I dilute the DMSO stock into cell culture media or buffer."

Diagnosis: This is the "Crash-Out" Effect . You are transitioning a hydrophobic solute (LogP ~4) from a favorable solvent (DMSO) to a hostile environment (water). The local concentration at the injection site exceeds the solubility limit before mixing occurs.

Solution:

  • Step-Down Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step. Use an intermediate dilution plate (see Protocol below).

  • Warm the Media: Pre-warm your culture media/buffer to 37°C before adding the compound. Cold media accelerates precipitation.

  • Dynamic Mixing: Do not pipette the stock into a static volume of buffer. Vortex the buffer while slowly adding the DMSO stock.

Issue 4: "The solution has turned yellow or dark over time."

Diagnosis: Oxidation.[11]

  • Amine Oxidation: Primary aromatic amines can oxidize to N-oxides or azo-linkages.

  • Thioether Oxidation: The methylthio (-SMe) group can oxidize to a sulfoxide (-S(O)Me) or sulfone (-S(O)2Me). DMSO itself can act as an oxidant under harsh conditions (e.g., Swern-like chemistry), though this is rare at RT without activators.

Solution:

  • Quality Check: Run an LC-MS to verify purity. If the mass has shifted by +16 (Oxygen), oxidation has occurred.

  • Storage: Store at -20°C or -80°C. Protect from light (amber vials). Flush headspace with Nitrogen gas before sealing.

Part 2: Optimized Protocols

Protocol A: Preparation of "Gold Standard" Stock Solution

Objective: Create a stable, anhydrous 10 mM stock solution.

  • Calculate: Determine the mass required. (e.g., for 1 mL of 10 mM, you need ~2.15 mg).

  • Weigh: Weigh the solid into a glass vial (avoid plastic if possible for long-term storage).

  • Solvent Addition: Add Anhydrous DMSO (Grade: ≥99.9%, Water <0.05%).

    • Tip: Do not assume the volume of the solid is negligible if preparing high concentrations (>50 mM).

  • Dissolution:

    • Vortex (30 sec).

    • Sonicate (5 min at RT).

    • Visual Inspection: Hold against light to check for "schlieren" lines or particulates.

  • Aliquot: Dispense into small volumes (e.g., 50 µL) in amber tubes.

  • Storage: Store at -20°C.

Protocol B: The "Step-Down" Dilution Method (Preventing Crash-Out)

Objective: Dilute stock to assay concentration without precipitation.

  • Goal: Final Assay Concentration: 10 µM in Media (0.1% DMSO).

  • Starting Stock: 10 mM in DMSO.

  • Intermediate Step (100x -> 10x):

    • Prepare a 100 µM intermediate solution by diluting the 10 mM stock 1:100 into pure DMSO (not water).

    • Why? Keeps the compound in its happy solvent while lowering concentration.

  • Final Step (10x -> 1x):

    • Dilute the 100 µM intermediate 1:10 into the aqueous media.

    • Result: 10 µM compound in 10% DMSO.

    • Alternative for low DMSO tolerance: Dilute 10 mM stock 1:1000 directly into rapidly stirring media.

Part 3: Visual Workflows

Figure 1: Solubility Troubleshooting Decision Tree

SolubilityTree Start Solid Compound + DMSO Check Is solution clear? Start->Check Success Ready for Use/Storage Check->Success Yes Fail1 Cloudy / Particulates Check->Fail1 No Action1 Vortex 60s Fail1->Action1 Check2 Clear? Action1->Check2 Check2->Success Yes Action2 Sonicate 10 mins (40kHz) Check2->Action2 No Check3 Clear? Action2->Check3 Check3->Success Yes Action3 Warm to 45°C (Water Bath) Check3->Action3 No Check4 Clear? Action3->Check4 Check4->Success Yes FailFinal Check Purity / Water Content Check4->FailFinal No

Caption: Step-by-step decision matrix for solubilizing recalcitrant solids in DMSO.

Figure 2: Preventing Precipitation (The "Crash-Out" Mechanism)

CrashOut Stock DMSO Stock (High Conc, Lipophilic) Direct Direct Injection into Aqueous Media Stock->Direct Risky StepDown Intermediate Dilution (Dilute in DMSO first) Stock->StepDown Recommended Precip PRECIPITATION (Local Supersaturation) Direct->Precip Mix Slow Addition + Vortex Mixing StepDown->Mix Stable Stable Assay Solution (Homogeneous) Mix->Stable

Caption: Comparison of direct dilution vs. step-down dilution to mitigate hydrophobic compound precipitation.

Part 4: Frequently Asked Questions (FAQs)

Q: What is the maximum solubility of this compound in DMSO? A: While experimental max solubility varies by crystal form, biphenyl amines typically achieve 50–100 mM in anhydrous DMSO. However, for biological applications, we recommend limiting stocks to 10 mM to facilitate easier dilution and prevent precipitation upon storage.

Q: Can I use a plastic tube for the stock solution? A: For short-term use, Polypropylene (PP) is acceptable. For long-term storage (>1 week), glass vials are superior. DMSO can leach plasticizers from certain plastics, and plastics are permeable to water vapor, leading to hydration of the DMSO.

Q: Is the methylthio group stable in DMSO? A: Generally, yes. However, DMSO is a mild oxidant. Over months of storage, particularly if exposed to air or light, the thioether (-SMe) can oxidize to a sulfoxide. To prevent this, store at -20°C under inert gas (Nitrogen/Argon).

References

  • National Center for Biotechnology Information (PubChem). Compound Summary for CAS 209731-61-3. Link

  • Gaylord Chemical. DMSO Solubility Data & Handling Guide (Bulletin 102). (Authoritative source on DMSO physical properties and hygroscopicity). Link

  • Balakin, K. V., et al. "In silico prediction of DMSO solubility of organic compounds for HTS." Journal of Biomolecular Screening 9.1 (2004): 22-31. (Discusses solubility prediction for lipophilic compounds). Link

  • Cheng, X., et al. "Stability of screening compounds in wet DMSO." Journal of Biomolecular Screening 13.10 (2008): 999-1006.[12] (Data on water uptake and compound stability). Link

Sources

Optimization

Technical Support Center: Purification of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

[1][2][3] Case ID: PUR-BPH-S-04 Subject: Impurity Removal & Workup Protocols for Sulfur-Containing Biphenyl Amines Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2][3] Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Case ID: PUR-BPH-S-04 Subject: Impurity Removal & Workup Protocols for Sulfur-Containing Biphenyl Amines Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2][3]

Executive Summary

You are dealing with 2'-(Methylthio)-[1,1'-biphenyl]-4-amine , a critical intermediate often synthesized via Suzuki-Miyaura coupling.[1][2][3] The presence of both a basic primary amine (–NH₂) and a nucleophilic thioether (–SMe) creates a unique "double-edged" purification challenge:

  • The Sulfur Trap: The methylthio group acts as a "soft" ligand, binding tightly to residual Palladium (Pd) catalysts, often resulting in a dark/black crude product that resists standard filtration.

  • Oxidation Sensitivity: The thioether is prone to oxidation (to sulfoxide/sulfone) if exposed to peroxides or strong oxidants during workup.[1][2]

  • The "Sticky" Crude: Biphenyl amines often oil out rather than crystallize due to rotational freedom and impurities, requiring specific salt-formation tactics.[1][3]

This guide provides three targeted modules to resolve these specific failure modes.

Module 1: The "Black Tar" Scenario (General Purity & Isolation)

Symptom: Your crude product is a dark, viscous oil or sticky solid.[3] TLC shows a streak or multiple spots near the product. Root Cause: Residual boronic acids, inorganic salts, and non-amine organic impurities (homocoupling products).[1]

Protocol: The "pH Swing" Extraction

This method utilizes the basicity of the amine to separate it from neutral impurities (homocoupled biphenyls) and acidic impurities (phenols/boronic acids).

Step-by-Step Workflow:

  • Dissolution: Dissolve the crude "tar" in Toluene or MTBE (Methyl tert-butyl ether).[1][2][3]

    • Why? Chlorinated solvents (DCM) often form emulsions with biphenyl amines.[1][2] Toluene encourages better phase separation.[1][2][3]

  • Acid Extraction (The Critical Step):

    • Add 1M or 2M HCl (aq) . Shake vigorously.

    • Mechanism:[2][3][4] The amine is protonated (

      
      ) and moves to the water layer.[1] Neutral impurities (dimers, unreacted halides) and the sulfur-impurities remain in the organic layer.[1]
      
    • Check: Ensure the aqueous layer is pH < 2.

  • Phase Cut: Separate the layers. Keep the Aqueous Layer.

    • Optional Wash: Wash the aqueous layer once with fresh Toluene to remove trapped neutrals.

  • Basification:

    • Cool the aqueous layer to 0–5°C (ice bath).

    • Slowly add 50% NaOH or NH₄OH until pH > 10.[1][2][3]

    • Observation: The product should precipitate as a white/off-white solid or oil out.[1][2][3]

  • Recovery: Extract the now-basic aqueous layer with Ethyl Acetate or IPAc (Isopropyl Acetate).[1][2][3] Dry over Na₂SO₄ and concentrate.

Visual Logic: Acid-Base Purification Flow

AcidBase Start Crude Mixture (Amine + Neutrals + Acids) Dissolve Dissolve in Toluene Start->Dissolve AddAcid Add 2M HCl (Protonation) Dissolve->AddAcid PhaseSep Phase Separation AddAcid->PhaseSep OrgLayer Organic Layer (Contains Neutrals/Impurities) PhaseSep->OrgLayer Discard AqLayer Aqueous Layer (Contains Product-NH3+) PhaseSep->AqLayer Keep Wash Back-wash with Toluene AqLayer->Wash Basify Add NaOH (pH > 10) (Deprotonation) Wash->Basify Extract Extract into EtOAc Concentrate Basify->Extract Final Purified Amine (Free Base) Extract->Final

Figure 1: Selective isolation of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine via pH manipulation.[1][2][3]

Module 2: Palladium Scavenging (The Sulfur Interference)

Symptom: Product is grey/brown even after chromatography. NMR shows broad baselines.[1][2][3] Next reaction step fails (catalyst poisoning).[1][2] Root Cause: The Methylthio (-SMe) group competes with standard scavengers, holding onto Pd atoms.[1][2][3] Standard charcoal often fails here.[1][2][3]

Troubleshooting Table: Scavenger Selection
Scavenger TypeEfficacy for S-CompoundsProtocol Notes
Activated Carbon (Charcoal) Low to MediumIneffective if Pd is coordinated to the thioether.[1][2][3] Only removes bulk Pd black.[1][2][3]
Trimercaptotriazine (TMT) High (Recommended) The "Gold Standard" for sulfur-containing APIs.[1][2] TMT forms a stable, insoluble precipitate with Pd.[3]
Thiol-Silica (Si-SH) MediumGood, but the product's own sulfur competes with the silica's sulfur for the Pd.
Celite Filtration NoneRemoves solids only; dissolved Pd-S complexes pass right through.[2][3]
Protocol: The TMT Cleanup
  • Dissolve the crude amine in THF or Ethyl Acetate (10 volumes).

  • Add SiliaMetS® TMT or equivalent resin (0.5 equivalents relative to expected Pd content, or 5-10 wt% of crude).[1][2][3]

    • Note: If using free TMT acid, ensure the solution is slightly basic to activate the scavenger.

  • Heat to 50°C for 2–4 hours . Agitation is critical.[1][2][3]

  • Filter through a pad of Celite.[2][3]

  • The filtrate should be significantly lighter in color.[3]

Module 3: Salt Formation (The "Polishing" Step)[1]

Symptom: Product remains an oil or low-melting solid with <95% purity.[1][2][3] Solution: Convert the amine to a crystalline salt (HCl or Oxalate).[1] This locks the molecule into a lattice, excluding impurities.

Protocol: HCl Salt Crystallization
  • Dissolve the free base in a minimal amount of Ethanol or Methanol .

  • Add 1.1 equivalents of HCl (using 4M HCl in Dioxane or concentrated aqueous HCl).

  • Add an anti-solvent slowly (e.g., Et₂O or Heptane ) until cloudiness persists.[1][2][3]

  • Cool to 0°C. White crystals of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine Hydrochloride should form.

  • Filter and wash with cold ether.[1][2][3]

    • Recovery: To get the free base back for the next step, simply partition the salt between EtOAc and NaHCO₃ (aq).

Frequently Asked Questions (FAQs)

Q1: I see a "M+16" peak in my Mass Spec. What happened? A: You have oxidized the thioether (-SMe) to a sulfoxide (-S(O)Me).[1][2][3]

  • Cause: Likely occurred during the acid-base extraction if you used an oxidizing acid (like HNO₃) or if the solvents contained peroxides (old THF/Ether).[1][2]

  • Fix: Use antioxidant-stabilized solvents (BHT-stabilized THF).[1][2][3] Perform extractions under Nitrogen if possible. If the impurity is present, you may need to reduce it back using mild reducing agents (e.g., NaI/TFAA), though preventing it is easier.

Q2: Can I use chromatography instead of Acid-Base extraction? A: Yes, but it is often harder.[1][3] The amine streaks on silica due to its basicity.

  • Tip: If you must column it, add 1% Triethylamine (TEA) to your eluent (e.g., Hexane/EtOAc + 1% TEA).[1][2] This "caps" the acidic sites on the silica gel and prevents streaking.

Q3: The Suzuki coupling failed. Is the Methylthio group poisoning the catalyst? A: Yes, this is common. The Sulfur atom binds to Pd(0).[1]

  • Fix: Use a catalyst system with bulky, electron-rich ligands that outcompete the sulfur, such as Pd(dppf)Cl₂ or SPhos Pd G2 .[1][3] These bulky phosphines protect the Pd center from the thioether interference.

Impurity Origin Map

Understanding where impurities come from helps in selecting the right purification module.

Impurities SM Starting Materials (Halide + Boronic Acid) Reaction Suzuki Coupling (Pd Catalyst) SM->Reaction Product Target Amine (Thioether Intact) Reaction->Product Imp1 Homocoupling (Dimer) Reaction->Imp1 Side Rxn Imp2 Protodeboronation (Des-boron species) Reaction->Imp2 Hydrolysis Imp3 Sulfoxide (M+16) (Oxidation) Product->Imp3 Air/Peroxides Imp4 Pd-Complex (S-Bound Metal) Product->Imp4 Incomplete Scavenging

Figure 2: Origin of common impurities in sulfur-containing biphenyl synthesis.

References

  • Garrett, C. E., & Prasad, K. (2004).[1][3] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. Link[1][2]

  • Li, J. J. (2014).[2][3] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications (Suzuki-Miyaura Coupling). Springer.[1][2][3] Link

  • Welch, C. J., et al. (2005).[1][3] Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development. Link[1][2]

  • Sigma-Aldrich Technical Bulletin. Purification of Amine Compounds via Acid-Base Extraction. Link

Sources

Troubleshooting

Technical Support Center: Solving Aggregation of Biphenyl Amines in Solution Processing

Core Directive & Scope Biphenyl amines (e.g., benzidine derivatives, NPB, TPD) are the workhorses of hole-transport layers (HTLs) and specific pharmaceutical intermediates. However, their planar conjugated cores make the...

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive & Scope

Biphenyl amines (e.g., benzidine derivatives, NPB, TPD) are the workhorses of hole-transport layers (HTLs) and specific pharmaceutical intermediates. However, their planar conjugated cores make them prone to strong


 stacking, leading to aggregation-induced quenching (ACQ) , rough film morphology , or process instability  (crashing out).

This guide moves beyond basic "stir and heat" advice. We analyze the thermodynamics of solvation and provide a self-validating troubleshooting protocol.

Diagnostic Hub: Is Aggregation Your Problem?

User Question: "My solution looks clear, but my spin-coated films are rough/hazy. How do I confirm aggregation is the root cause before changing my entire process?"

Scientist’s Response: Visual clarity is deceptive.[1] Nanoscopic aggregates (


 nm) scatter little visible light but devastate film quality. Use this diagnostic matrix to validate the issue.
Table 1: Aggregation Diagnostic Matrix
Diagnostic MethodObservationInterpretationAction Required
Visual Inspection "Oiling out" (liquid droplets at bottom)Solvent incompatibility; Liquid-Liquid Phase Separation (LLPS).Switch to higher boiling point or orthogonal solvent.
Dynamic Light Scattering (DLS) Polydispersity Index (PDI) > 0.2Broad particle size distribution indicates clustering.Sonicate; filter (0.2

m); check solubility limit.
UV-Vis Spectroscopy Red-shift (Bathochromic)J-Aggregates: Head-to-tail stacking.Often beneficial for charge transport, but control domain size.
UV-Vis Spectroscopy Blue-shift (Hypsochromic)H-Aggregates: Face-to-face stacking.Detrimental to emission; indicates tight

-stacking.
AFM (Atomic Force Microscopy) RMS Roughness > 5 nmLarge crystalline domains formed during drying.Increase evaporation rate or use anti-solvent dripping.

Solvent Engineering: The Thermodynamics of Dissolution

User Question: "I'm using Toluene because it's standard, but my NPB (N,N′-Di(1-naphthyl)-N,N′-diphenyl-(1,1′-biphenyl)-4,4′-diamine) keeps precipitating over time. Why?"

Scientist’s Response: Toluene is a common "trap." While it dissolves the aromatic core, it often fails to overcome the strong intermolecular Van der Waals forces of biphenyl amines at high concentrations. You must align the Hansen Solubility Parameters (HSP) .

Biphenyl amines are dominated by Dispersion forces (


) . If your solvent relies too much on Polarity (

) or Hydrogen Bonding (

), the amine will self-aggregate to minimize energy.
Protocol: The "Solvent Blend" Strategy

Do not rely on a single solvent. Use a Binary Solvent System :

  • Primary Solvent (Good Solvent): High

    
     to dissolve the core.
    
    • Recommendation:Chlorobenzene (CB) or o-Dichlorobenzene (DCB) . These interact more strongly with the

      
      -system than toluene [1].
      
  • Secondary Solvent (Process Aid): Controls evaporation and viscosity.

    • Recommendation:Chloroform (fast drying) or Xylene (slower drying).

Critical Rule: The "Ra" value (distance in Hansen Space) between your solute and solvent blend must be


 MPa

[2].

SolventSelection cluster_blend Binary Blend Optimization Start Select Solvent for Biphenyl Amine CheckHSP Check Hansen Parameters (High δD required) Start->CheckHSP IsToluene Using Toluene? CheckHSP->IsToluene Aggregates High Risk of Aggregation (Weak π-interaction) IsToluene->Aggregates Yes Switch Switch to Chlorobenzene or Dichlorobenzene IsToluene->Switch No (Already Optimized) Aggregates->Switch Fix Blend Mix 1:1 CB:Chloroform Switch->Blend Result Balanced Solubility & Evaporation Rate Blend->Result

Figure 1: Decision logic for moving away from standard Toluene processing toward high-dispersion solvents like Chlorobenzene to suppress aggregation.

Process Parameters: Thermal & Kinetic Control

User Question: "My solvent is correct, but I still see haziness after spin coating. Can I fix this without changing materials?"

Scientist’s Response: Yes. You are likely facing Kinetic Trapping . The molecules aggregate during the drying phase because the solvent evaporates too slowly, allowing time for


 stacking to organize into large domains.
Troubleshooting Workflow: The "Hot Cast" Protocol

Temperature is your most powerful tool to disrupt thermodynamically favored aggregates.

  • Pre-Dissolution: Heat the solvent to

    
    before adding the solid.
    
  • Hot Filtration: Filter the solution through a 0.45

    
    m PTFE filter while hot. Aggregates often reform instantly upon cooling; filtering hot removes "seed" nuclei [3].
    
  • Substrate Heating: Heat the substrate to the same temperature as the solution (

    
    ) before spin coating. This prevents thermal shock precipitation.
    

Warning: Do not exceed the boiling point of your solvent.[2] For low-boiling solvents like Chloroform, use mild heating (


) and rely more on sonication.

Advanced Formulation: Additives & Doping

User Question: "I need an extremely smooth film for an OLED interface. Pure NPB isn't cutting it. What can I add?"

Scientist’s Response: When intrinsic solubility is the limit, use Matrix Doping . Small molecule biphenyl amines often crystallize. Doping them into a polymer matrix disrupts long-range order while maintaining local charge transport.

Strategy: Polymer Binder Integration

Mix your biphenyl amine with a chemically compatible polymer like Polystyrene (PS) or Poly(triaryl amine) (PTAA) .

  • Ratio: 90:10 to 80:20 (Amine:Polymer by weight).

  • Mechanism: The polymer chains sterically hinder the large-scale crystallization of the amine molecules, effectively "freezing" them in an amorphous state [4].

Table 2: Additive Effects on Morphology
AdditiveRoleEffect on AggregationTrade-off
Polystyrene (PS) Inert BinderHigh suppression; forms amorphous glass.Insulating; too much reduces mobility.
PTAA Conductive BinderSuppresses crystallization; matches energy levels.More expensive; optimization of ratio needed.
1,8-Diiodooctane (DIO) High BP Solvent AdditiveSlows drying; allows orderly packing (prevents rapid crash-out).Must be removed (vacuum dry) to prevent trapping.

References

  • MDPI. (2025). A Study on the Morphology of Poly(Triaryl Amine)-Based Hole Transport Layer via Solvent Optimization. Retrieved from [Link]

  • Hansen Solubility Parameters. (n.d.). Hansen Solubility Parameters: Theory and Application. Retrieved from [Link]

  • ResearchGate. (2019). Control of aggregation and dissolution of small molecules hole transport layer through a doping strategy. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Thermal Degradation of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical support for researchers studying the thermal stability of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. Given the specific...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for researchers studying the thermal stability of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. Given the specific nature of this compound, this resource synthesizes data from analogous chemical structures—aromatic amines, biphenyls, and thioethers—to provide a predictive and practical framework for troubleshooting and analysis.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine?

A1: The thermal stability of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is dictated by the weakest bonds in its structure. The methylthio (C-S) and aromatic amine (C-N) moieties are the most likely points of initial degradation. While the biphenyl core itself is quite stable, with some derivatives showing stability up to 350-600°C, the functional groups will lower this threshold.[1] Aromatic amines can accelerate thermal degradation, especially at temperatures above 350°F (177°C), though this is highly dependent on the specific molecular structure and experimental conditions.[2] Therefore, significant degradation of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine can be anticipated to begin at temperatures lower than that of the unsubstituted biphenyl core.

Q2: What are the primary predicted thermal degradation pathways for this molecule?

A2: The degradation is likely to initiate at the methylthio group due to the relative weakness of the C-S bonds. Two primary pathways are predicted:

  • Homolytic Cleavage of the C-S Bond: This is a common pathway for thioethers, leading to the formation of a methyl radical (•CH₃) and a biphenylthiol radical. These highly reactive species can then participate in a cascade of secondary reactions.

  • Homolytic Cleavage of the S-CH₃ Bond: This would result in a biphenyl-S• radical and a methyl radical.

The aromatic amine group can also undergo degradation, potentially through C-N bond cleavage or reactions between molecules, especially at elevated temperatures.

Troubleshooting Guide

Q3: My TGA/DSC analysis shows an earlier-than-expected decomposition onset. What could be the cause?

A3: An early onset of decomposition can be attributed to several factors:

  • Impurities: The presence of residual solvents, catalysts (e.g., metals from synthesis), or starting materials can lower the decomposition temperature.

  • Oxidative Degradation: If the analysis is not performed under a strictly inert atmosphere (e.g., high-purity nitrogen or argon), oxidative degradation can occur concurrently with thermal degradation, often at lower temperatures. Aromatic amines are particularly susceptible to oxidation.[3]

  • Sample Heterogeneity: Ensure the sample is homogenous. Different crystalline forms or amorphous content can affect thermal stability.

Recommended Actions:

  • Verify Sample Purity: Use techniques like HPLC, LC-MS, or NMR to confirm the purity of your sample before thermal analysis.

  • Ensure Inert Atmosphere: Purge the thermal analysis instrument thoroughly with a high-purity inert gas before and during the experiment.

  • Calibrate Your Instrument: Regularly calibrate your TGA/DSC with appropriate standards to ensure temperature accuracy.

Q4: I am using Py-GC-MS and see a complex mixture of degradation products. How can I identify the key initial products?

A4: A complex chromatogram is expected due to the reactive nature of the initial degradation products. To distinguish primary from secondary products:

  • Vary the Pyrolysis Temperature: Perform experiments at a range of temperatures. Lower temperatures should favor the formation of initial degradation products, while higher temperatures will lead to more extensive fragmentation and secondary reactions.

  • Look for Key Fragments: Based on the predicted pathways, search for mass fragments corresponding to:

    • Thiophenol and its derivatives.

    • Aminobiphenyl.

    • Products of methyl radical addition (e.g., methylated biphenyls).

    • Compounds formed from the dimerization of initial radical fragments.

Experimental Workflow for Product Identification

G cluster_0 Sample Preparation & Analysis cluster_1 Data Interpretation cluster_2 Troubleshooting Sample 2'-(Methylthio)-[1,1'-biphenyl]-4-amine PyGCMS Pyrolysis-GC-MS Analysis (Varying Temperatures) Sample->PyGCMS MSData Mass Spectral Data Acquisition PyGCMS->MSData Identify Identify Key m/z Fragments (e.g., Biphenyl, Thiophenol, Aminobiphenyl) MSData->Identify Pathway Propose Degradation Pathways Identify->Pathway Confirm Confirm with Standards (if available) Pathway->Confirm Complex Complex Chromatogram? LowerTemp Lower Pyrolysis Temperature Complex->LowerTemp If Yes LowerTemp->PyGCMS Re-analyze

Caption: Workflow for identifying thermal degradation products.

Q5: My analytical results suggest the formation of higher molecular weight species. What could be the mechanism?

A5: The formation of dimers, trimers, or even polymeric material is plausible due to the radical nature of the degradation process.

  • Radical Coupling: Phenyl or thiyl radicals generated during initial bond cleavage can recombine to form larger molecules. For example, two biphenylthiol radicals could couple to form a disulfide-linked dimer.

  • Amine Reactions: Aromatic amines can undergo condensation reactions at high temperatures, leading to the formation of larger, often colored, polymeric structures.

To investigate this:

  • Size Exclusion Chromatography (SEC): Analyze the non-volatile residue after a thermal stress test to characterize the molecular weight distribution of any high-molecular-weight products.

  • MALDI-TOF Mass Spectrometry: This technique is well-suited for identifying the mass of larger oligomeric species.

Q6: How can I minimize thermal degradation during experimental work-up or storage?

A6: To maintain the integrity of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine:

  • Temperature Control: Avoid exposing the compound to high temperatures during procedures like solvent evaporation. Use techniques like rotary evaporation under reduced pressure to minimize heat exposure.

  • Inert Atmosphere: Store the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation, which can be initiated or accelerated by heat.

  • Protection from Light: Photodegradation can sometimes produce similar radical intermediates as thermal degradation. Store the compound in amber vials or otherwise protected from light. Aromatic amines and thioethers can be light-sensitive.

Predicted Degradation Products

The following table summarizes the likely initial and subsequent degradation products based on the chemistry of analogous compounds.

Predicted Product Plausible Origin Expected m/z
MethanethiolCleavage and hydrogen abstraction48
4-AminobiphenylCleavage of the C-S bond169
ThiophenolRearrangement/cleavage110
BiphenylLoss of both functional groups154
Disulfide DimerCoupling of two thiyl radicals400
Azobiphenyl derivativesOxidation and coupling of the amineVariable

References

  • Thermal decomposition processes in aromatic amine-based polybenzoxazines investigated by TGA and GC–MS. (2002). Polymer Degradation and Stability. Available at: [Link]

  • Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. (2021). International Journal of Greenhouse Gas Control. Available at: [Link]

  • Characterization of Physical, Spectroscopic and Thermal Properties of Biofield Treated Biphenyl. (2015). American Journal of Chemical Engineering. Available at: [Link]

  • Amine Thermal Degradation. (2008). Bryan Research & Engineering, LLC. Available at: [Link]

  • Thermogravimetric analysis of compounds 2, 4, 7h and 8. (n.d.). ResearchGate. Available at: [Link]

  • Thermal degradation of amines for CO2 capture. (2010). International Journal of Greenhouse Gas Control. Available at: [Link]

  • Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability. (n.d.). Milliken. Available at: [Link]

  • The pyrolysis of thiophene and related free-radical reactions. (1971). University of Surrey. Available at: [Link]

Sources

Troubleshooting

Overcoming steric hindrance in 2'-substituted biphenyl coupling reactions

Role: Senior Application Scientist Department: Catalysis & Process Chemistry Support Ticket ID: ORTHO-2024-X Executive Summary: The "Ortho-Ortho" Wall You are likely here because your standard Suzuki-Miyaura conditions (...

Author: BenchChem Technical Support Team. Date: February 2026

Role: Senior Application Scientist Department: Catalysis & Process Chemistry Support Ticket ID: ORTHO-2024-X

Executive Summary: The "Ortho-Ortho" Wall

You are likely here because your standard Suzuki-Miyaura conditions (Pd(PPh₃)₄ or Pd(dppf)Cl₂) failed to couple a 2-substituted haloarene with a 2-substituted boronic acid.

The Physics of Failure: In sterically congested systems (tri- or tetra-ortho-substituted), the reaction typically fails at one of two points:

  • Transmetallation: The boronate cannot approach the Pd(II) center due to steric clashing.

  • Reductive Elimination: The most common bottleneck. Forcing two bulky rings together to form the C-C bond requires a catalyst that can adopt a specific geometry (often T-shaped or Y-shaped) to lower the activation energy of this step.

This guide provides the "Gold Standard" protocols to overcome these barriers using Dialkylbiaryl Phosphines (Buchwald Ligands) and N-Heterocyclic Carbenes (NHCs) .

Diagnostic: Ligand Selection Matrix

Do not guess. Use this decision tree to select the correct catalytic system based on your substrate's steric profile.

LigandSelection Start Analyze Substrate Sterics OrthoCount Total Ortho Substituents (Both Rings Combined) Start->OrthoCount BoronateType Boronate Stability (Is it 2-Heterocyclic?) OrthoCount->BoronateType 3 Substituents (e.g., 2,6-di-Cl + 2-B(OH)2) SPhos System A: SPhos or RuPhos (Good for 2,2'-disubstituted) OrthoCount->SPhos 2 Substituents (e.g., 2-Cl + 2-B(OH)2) PEPPSI System C: Pd-PEPPSI-IPent (The 'Nuclear Option' for Tetra-ortho) OrthoCount->PEPPSI 4 Substituents (Tetra-ortho) XPhos System B: XPhos (Excellent for Chlorides) BoronateType->XPhos Stable (Aryl) MIDA System D: MIDA Boronate + XPhos (Slow Release Protocol) BoronateType->MIDA Unstable (2-Pyridyl/Heteroaryl)

Figure 1: Decision tree for selecting catalytic systems based on steric load and boronate stability.

Technical Deep Dive: The Mechanism of Success

To fix the reaction, you must understand why these specific ligands work.

The "Monoligated" Requirement

Standard phosphines (PPh₃) bind Pd in a 2:1 ratio (


). For hindered couplings, the 

species is too crowded to allow the bulky substrates to bind.
  • Buchwald Ligands (SPhos/XPhos): These are bulky enough that they force the formation of a monoligated

    
     species . This electron-rich, open species is highly active for oxidative addition and leaves room for the bulky boronate to enter during transmetallation [1].
    
  • NHC Ligands (PEPPSI): The "Flexible Bulk" concept. The bulky IPr or IPent ligands create a protective "umbrella" over the metal center. The IPent (isopentyl) variant is specifically designed to be flexible, moving aside to allow substrate entry and then snapping back to force reductive elimination [2].

Troubleshooting & FAQs

Issue 1: "My starting material is consumed, but I only see de-boronated arene (Protodeboronation)."

Diagnosis: This is the #1 failure mode for 2-substituted boronic acids. The steric strain relieves itself by cleaving the C-B bond, replaced by a proton from the solvent or base. Solution:

  • Switch Base: Change from

    
     or 
    
    
    
    to anhydrous
    
    
    .
  • Reduce Water: Standard Suzuki uses aqueous solvents. For 2-sub boronates, use strictly anhydrous toluene/dioxane.

  • Slow Release: If the boronic acid is unstable (e.g., 2-pyridineboronic acid), use a MIDA boronate or Potassium Trifluoroborate (

    
    ) . These release the active species slowly, keeping the concentration low and preventing decomposition [3].
    
Issue 2: "The reaction turns black immediately (Pd Black precipitation)."

Diagnosis: Your catalyst is decomposing before it enters the cycle. This happens when using Pd(OAc)₂ + Ligand if the reduction to Pd(0) is slow. Solution: Use a Precatalyst (Pd-G3, Pd-G4, or PEPPSI) . These contain the ligand pre-bound to the metal in the correct 1:1 ratio. They activate rapidly upon heating, bypassing the unstable induction period [4].

Issue 3: "I have 4 ortho substituents (Tetra-ortho). Nothing works."

Diagnosis: SPhos and XPhos often hit a "ceiling" at tetra-ortho substitution. Solution: Switch to Pd-PEPPSI-IPent . This catalyst was engineered specifically for tetra-ortho coupling (e.g., coupling a 2,6-disubstituted halide with a 2,6-disubstituted boronate). It requires higher temperatures (60-80°C) but is exceptionally robust [2].

Experimental Protocols

Protocol A: The "Workhorse" (Tri-Ortho / Difficult Biaryls)

Best for: 2,6-disubstituted halides + 2-substituted boronates.

Reagents:

  • Aryl Chloride/Bromide (1.0 equiv)[1]

  • Boronic Acid (1.5 equiv)[1]

  • Catalyst: XPhos Pd G4 (2-3 mol%)

  • Base:

    
     (3.0 equiv, finely ground)
    
  • Solvent: 1,4-Dioxane:Water (4:1 ratio) - Note: If protodeboronation occurs, switch to anhydrous Toluene.

Procedure:

  • Charge a reaction vial with the Aryl Halide, Boronic Acid, Base, and XPhos Pd G4.

  • Seal the vial and purge with Nitrogen/Argon for 5 minutes.

  • Add degassed solvent via syringe.

  • Heat to 80°C for 2-12 hours.

  • Validation: Check LCMS. If conversion is low, raise temp to 100°C.

Protocol B: The "Nuclear Option" (Tetra-Ortho)

Best for: 2,6-disubstituted halide + 2,6-disubstituted boronate.

Reagents:

  • Aryl Chloride (1.0 equiv)

  • Boronic Acid (2.0 equiv) - Excess is critical.

  • Catalyst: Pd-PEPPSI-IPent (2-5 mol%)

  • Base: KOtBu (Potassium tert-butoxide) (2.2 equiv)

  • Solvent: Toluene or Dioxane (Anhydrous)

Procedure:

  • In a glovebox or under strict Schlenk conditions, combine Aryl Chloride, Boronic Acid, Base, and Pd-PEPPSI-IPent.

  • Add anhydrous Toluene.

  • Heat to 110°C (reflux) for 24 hours.

  • Note: The solution usually turns from yellow to amber. If it turns black/colorless with precipitate, the catalyst has died.

References

  • Buchwald, S. L., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.[2][3] Link

  • Organ, M. G., et al. (2009). Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst.[4] Angewandte Chemie International Edition.[3][5] Link

  • Burke, M. D., et al. (2007). A Simple and General Method for the Suzuki-Miyaura Coupling of 2-Pyridylboronates. Journal of the American Chemical Society.[2][3] Link

  • Hazari, N., et al. (2010). Rapid Activation of Pd-Precatalysts for Cross-Coupling.[5] Accounts of Chemical Research. Link

Sources

Optimization

Technical Support Center: Biphenyl Amine Storage &amp; Discoloration

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for biphenyl amines. This guide is designed to provide in-depth, field-proven insights into the common issue...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for biphenyl amines. This guide is designed to provide in-depth, field-proven insights into the common issue of discoloration. As a Senior Application Scientist, my goal is to not only provide solutions but to explain the underlying chemical principles, empowering you to make informed decisions in your laboratory.

Frequently Asked Questions & Troubleshooting

Q1: Why is my biphenyl amine sample, which was initially colorless or light tan, now yellow, brown, or even purple?

Answer:

The discoloration of biphenyl amines is almost always a result of oxidation.[1] The amine functional group (-NH) is susceptible to losing an electron, which initiates a cascade of reactions. This process is significantly accelerated by exposure to atmospheric oxygen and light (especially UV light).[2][3][4][5]

The Chemical Mechanism:

  • Initiation: The process begins when the nitrogen atom in the amine loses an electron to form a radical cation.[6] This is the rate-limiting step and is promoted by light or trace metal impurities.

  • Propagation: This radical cation is highly reactive. It can dimerize or react with other biphenyl amine molecules and oxygen.

  • Formation of Chromophores: These subsequent reactions lead to the formation of highly conjugated systems, such as quinone-imine structures. These molecules are called chromophores because they absorb visible light, and this absorption is what we perceive as color. The deeper the color (from yellow to brown to purple), the greater the extent of these conjugated, oxidized species in your sample.

The diagram below illustrates a simplified pathway for this oxidative degradation.

G cluster_main Simplified Biphenyl Amine Oxidation Pathway A Biphenyl Amine (Colorless) B Radical Cation (Highly Reactive Intermediate) A->B  Light (UV) / O₂ (Electron Loss) C Dimerization & Further Oxidation B->C  Reaction with O₂  & other amine molecules D Colored Impurities (e.g., Quinone-imines) C->D  Formation of  Conjugated Systems

Caption: Oxidative pathway of biphenyl amines leading to discoloration.

Q2: My sample discolored very quickly after opening the bottle for the first time. What did I do wrong?

Answer:

This is a very common scenario and points to an acute exposure to atmospheric oxygen and/or moisture upon breaking the manufacturer's seal. When you open the bottle, you replace the inert gas (typically argon or nitrogen) that it was packed under with ambient air, which contains ~21% oxygen and variable amounts of water.

The rapid discoloration suggests that the primary defense—the inert atmosphere—was breached. Even a brief exposure can be enough to initiate the oxidative cascade, which then continues even after you have re-sealed the container. Many amines are also hygroscopic, meaning they readily absorb moisture from the air, which can also accelerate degradation.[7]

Q3: I just received a new bottle of a biphenyl amine and it already has a slight tint. Is it still usable?

Answer:

This depends entirely on the requirements of your experiment. A slight tint indicates that a minor amount of oxidation has already occurred.

  • For high-purity applications (e.g., reference standards, polymerization reactions, pharmaceutical synthesis), the presence of these impurities could be detrimental. They may interfere with analytical measurements or act as reaction inhibitors or side-reactants. In this case, you should consider purifying the material (see Q9) or obtaining a new lot.

  • For less sensitive applications (e.g., as an antioxidant in a bulk material, some staining applications), a small percentage of oxidized impurities may not significantly affect the outcome.

Self-Validation Protocol: Before using a slightly discolored reagent in a critical experiment, it is wise to run a small-scale pilot experiment or a control reaction. Compare the result with a previous experiment that used a pristine batch, if possible. You can also perform a simple purity check via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to quantify the level of impurities.[8][9][10]

Best Practices: Storage & Handling Protocols

Q4: What is the definitive, best-practice method for the long-term storage of biphenyl amines to guarantee stability?

Answer:

The gold standard for storing sensitive compounds like biphenyl amines involves controlling three key factors: Atmosphere, Light, and Temperature .[11][12]

ParameterOptimal ConditionRationale
Atmosphere Inert Gas (Argon or Nitrogen)Prevents contact with atmospheric oxygen, the primary driver of oxidation.[1] Argon is denser than air and provides an excellent protective blanket.
Light Amber/Opaque ContainerProtects the compound from UV and visible light, which provide the energy to initiate the formation of radical cations.[4][13][14][15][16]
Temperature Cool to Cold (2-8°C or -20°C)Reduces the kinetic rate of degradation reactions. For many biphenyl amines, refrigeration is sufficient.[7][17][18]
Container Tightly-Sealed Glass Vial with PTFE-lined capEnsures an airtight seal to maintain the inert atmosphere and prevent moisture ingress.[7][15][19] PTFE is highly inert.
Experimental Protocol: Aliquoting and Long-Term Storage

This protocol is designed to be a self-validating system, ensuring the integrity of your bulk supply.

Objective: To transfer a newly received biphenyl amine from its original container into smaller, inerted, and light-protected vials for long-term storage, minimizing exposure to air.

Materials:

  • New bottle of biphenyl amine

  • Multiple small (1-5g capacity) amber glass vials with PTFE-lined screw caps

  • Glovebox or Schlenk line with a supply of high-purity argon or nitrogen

  • Spatulas, funnels

  • Labeling materials

Methodology:

  • Preparation: Place the sealed source bottle, new amber vials, caps, and any necessary tools inside a glovebox antechamber. Purge the antechamber according to the glovebox's standard operating procedure.

  • Inerting: Once inside the main chamber, allow all items to sit for at least 30 minutes to ensure any adsorbed atmospheric gases are removed into the glovebox atmosphere.

  • Transfer: Carefully open the main source bottle. Using a clean spatula, promptly aliquot the desired amount of the biphenyl amine into each of the smaller amber vials.

  • Sealing: Tightly screw the PTFE-lined caps onto each vial. For an extra layer of protection, you can wrap the cap-vial interface with Parafilm.

  • Labeling: Clearly label each vial with the compound name, lot number, aliquot date, and your initials.

  • Final Storage: Remove the aliquoted vials from the glovebox. Place them inside a labeled secondary container (like a small box) and store in a dark, cold environment (e.g., a refrigerator at 2-8°C or a freezer at -20°C, as recommended by the manufacturer's safety data sheet).[20][21][22][23]

The workflow for this protocol is visualized below.

G cluster_workflow Ideal Storage & Aliquoting Workflow A Receive New Chemical B Transfer All Materials to Glovebox A->B C Aliquot into Amber Vials (Under Inert Atmosphere) B->C D Tightly Seal Vials (PTFE-lined caps) C->D F Main Stock Remains Pristine & Unopened C->F E Label & Store in Dark, Cold Location D->E

Caption: Best-practice workflow for handling and storing biphenyl amines.

Q5: Are there any chemical stabilizers I can add to prevent discoloration?

Answer:

Yes, in industrial applications, radical-scavenging antioxidants are sometimes used to stabilize amines.[24][25][26] These work by terminating the free-radical chain reactions that lead to discoloration.[24] However, for laboratory and pharmaceutical applications, adding another chemical is generally not recommended as it introduces a new variable and a potential impurity into your system.

The most effective "stabilizer" in a research context is not an additive, but the strict adherence to storage under inert gas, away from light, and at a low temperature.[12][27]

Advanced Topics

Q6: How can I quantitatively assess the purity and degradation of my biphenyl amine sample?

Answer:

Several analytical techniques can be used to assess the purity of your sample and identify degradation products.

  • High-Performance Liquid Chromatography (HPLC): This is the most common and powerful method. A reversed-phase HPLC method with a UV detector can separate the pure biphenyl amine from its more polar, oxidized degradation products.[9][10] By running a standard of known concentration, you can quantify the purity of your sample.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is useful for identifying the specific chemical structures of the impurities formed during degradation.

  • UV-Vis Spectroscopy: A simple UV-Vis spectrum can give a qualitative indication of degradation. As the compound oxidizes and forms conjugated systems, you will see the emergence of new absorption peaks at longer wavelengths (in the visible region), which correspond to the color you are observing.

References

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the 1H NMR Spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine: A Comparative Analysis

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, st...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis of the 1H NMR spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, a molecule of interest in medicinal chemistry and materials science. In the absence of a readily available experimental spectrum for this specific compound, this guide will present a detailed predictive analysis based on the spectra of its constitutional isomer and key structural analogues. This comparative approach will not only allow for a robust prediction of the spectrum but will also offer valuable insights into the influence of substituent effects on proton chemical shifts.

Predicted 1H NMR Spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

The predicted 1H NMR spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is expected to exhibit a unique set of signals arising from the distinct chemical environments of its protons. The analysis is based on the additive effects of the amino and methylthio substituents on the biphenyl core. A summary of the predicted chemical shifts, multiplicities, and integration values is presented in Table 1.

Proton Assignment Predicted Chemical Shift (ppm) Predicted Multiplicity Integration
H-3', H-4', H-5', H-6'7.20 - 7.50Multiplet4H
H-2, H-67.30 - 7.50Doublet2H
H-3, H-56.70 - 6.90Doublet2H
-NH23.50 - 4.50Broad Singlet2H
-SCH32.40 - 2.60Singlet3H

Note: The predicted chemical shifts are in CDCl3 and are subject to variations based on solvent and concentration.

Comparative Spectral Analysis

To substantiate the predicted spectrum, a comparative analysis with structurally related compounds is essential. We will examine the 1H NMR spectra of 4-aminobiphenyl and 2-(methylthio)aniline, which represent the two key fragments of our target molecule, as well as its constitutional isomer, 5-(Methylthio)-[1,1'-biphenyl]-2-amine.

4-Aminobiphenyl: The Unsubstituted Biphenyl Amine Core

The 1H NMR spectrum of 4-aminobiphenyl provides a baseline for understanding the chemical shifts of the protons on the amine-substituted phenyl ring.

Proton Assignment Chemical Shift (ppm) Multiplicity Integration Reference
H-2', H-6'7.57 - 7.60Doublet2H[1]
H-3', H-5'7.41 - 7.49Multiplet2H[1]
H-4'7.29 - 7.34Multiplet1H[1]
H-2, H-67.41 - 7.49Multiplet2H[1]
H-3, H-56.79 - 6.82Doublet2H[1]
-NH2~3.75Broad Singlet2H[2]

The spectrum clearly shows the upfield shift of the protons ortho (H-3, H-5) to the electron-donating amino group.

2-(Methylthio)aniline: The Influence of the Methylthio Group

The 1H NMR spectrum of N-methyl-2-(methylthio)aniline, a close analogue of 2-(methylthio)aniline, reveals the influence of the methylthio group on the aromatic protons.

Proton Assignment (N-Methyl-2-(methylthio)aniline) Chemical Shift (ppm) Multiplicity Integration Reference
Aromatic H7.44 – 7.40Multiplet1H[3]
Aromatic H7.25ddd1H[3]
Aromatic H6.69td1H[3]
Aromatic H6.64dd1H[3]
-NCH32.93Singlet3H[3]
-SCH32.35Singlet3H[3]

The methylthio group (-SCH3) typically exhibits a singlet in the range of 2.3-2.5 ppm. Its effect on the aromatic protons is less pronounced than that of the amino group.

5-(Methylthio)-[1,1'-biphenyl]-2-amine: A Constitutional Isomer

The experimental 1H NMR data for the constitutional isomer, 5-(Methylthio)-[1,1'-biphenyl]-2-amine, provides a valuable comparison.

Proton Assignment Chemical Shift (ppm) Multiplicity Integration Reference
Aromatic H7.48 - 7.46Multiplet4H[4]
Aromatic H7.41 - 7.36Multiplet1H[4]
H-37.22Doublet (J = 2.0 Hz)1H[4]
H-47.20 - 7.18Multiplet1H[4]
H-66.75Doublet (J = 8.0 Hz)1H[4]
-NH23.50Broad Singlet2H[4]
-SCH32.46Singlet3H[4]

In this isomer, the amino and methylthio groups are on the same phenyl ring, leading to a more complex splitting pattern compared to our target molecule.

Structural Insights from the Predicted Spectrum

The predicted 1H NMR spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine allows for several key structural deductions:

  • Two Substituted Phenyl Rings: The presence of distinct aromatic signals for the two rings confirms the biphenyl structure.

  • Para-Substituted Amine Ring: The expected pair of doublets in the upfield aromatic region (6.70 - 6.90 ppm and 7.30 - 7.50 ppm) is characteristic of a 1,4-disubstituted (para) phenyl ring, corresponding to the 4-aminophenyl moiety.

  • Ortho-Substituted Methylthio Ring: The more complex multiplet in the downfield aromatic region (7.20 - 7.50 ppm) is indicative of the 2'-(methylthio)phenyl ring.

  • Characteristic Functional Group Signals: The broad singlet for the amino protons (-NH2) and the sharp singlet for the methylthio protons (-SCH3) are diagnostic for these functional groups.

Experimental Protocol for 1H NMR Spectrum Acquisition

To obtain a high-quality 1H NMR spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, the following protocol is recommended:

Sample Preparation
  • Weighing the Sample: Accurately weigh 5-10 mg of the solid 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.[5]

  • Solvent Selection: Choose a suitable deuterated solvent, such as chloroform-d (CDCl3) or dimethyl sulfoxide-d6 (DMSO-d6).[6] CDCl3 is a good starting point for many organic molecules.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[7]

  • Filtration (if necessary): If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube to avoid interfering with the magnetic field homogeneity.

  • Internal Standard: The deuterated solvent often contains a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).[5]

  • Labeling: Clearly label the NMR tube with the sample identification.

Instrument Setup and Data Acquisition
  • Spectrometer: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Locking and Shimming: Insert the sample into the spectrometer and lock onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.

  • Acquisition Parameters: Set the appropriate acquisition parameters, including the number of scans (typically 8-16 for a sample of this concentration), pulse width, and relaxation delay.

  • Data Processing: After data acquisition, perform Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Visualizing the Analysis Workflow

The following diagram illustrates the key steps in the analysis of the 1H NMR spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Caption: Workflow for the 1H NMR spectral analysis of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Chemical Structure with Proton Labeling

For clarity in the predicted spectral assignments, the chemical structure of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine with labeled protons is shown below.

Caption: Chemical structure of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine with proton numbering.

Conclusion

This guide has provided a comprehensive, albeit predictive, analysis of the 1H NMR spectrum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. By leveraging comparative data from its structural analogues and constitutional isomer, we have been able to construct a reliable prediction of its spectral features. This approach not only serves as a valuable tool for the identification and characterization of this specific molecule but also reinforces the fundamental principles of substituent effects in 1H NMR spectroscopy. The detailed experimental protocol provided will enable researchers to acquire high-quality data for the empirical validation of these predictions.

References

  • Rsc.org. "Click” dendrimers as efficient nanoreactors in aqueous solvent: Pd nanoparticles stabilization for sub-ppm Pd catalysis of Suzuki- Miyaura reactions of aryl bromides.
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Comparative

A Comparative Guide to HPLC Method Development for the Purity of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

This guide provides a comprehensive, technically-grounded comparison of strategies for developing a robust High-Performance Liquid Chromatography (HPLC) method to determine the purity of 2'-(Methylthio)-[1,1'-biphenyl]-4...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, technically-grounded comparison of strategies for developing a robust High-Performance Liquid Chromatography (HPLC) method to determine the purity of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. The methodologies and rationales presented herein are designed to equip researchers, scientists, and drug development professionals with the insights needed to establish a scientifically sound, stability-indicating assay suitable for quality control and regulatory submission.

Introduction: The Analytical Challenge

2'-(Methylthio)-[1,1'-biphenyl]-4-amine is a complex aromatic amine whose purity is critical for its application in pharmaceutical development. The molecule's structure, featuring a biphenyl core, a basic amine group, and a sulfur-containing methylthio group, presents a unique set of challenges and opportunities for chromatographic separation. A robust purity method must be able to separate the main component from process-related impurities and potential degradants that may arise under stress conditions.[1][2][3] This guide will walk through a systematic, comparative approach to developing such a method, grounded in the principles of Quality-by-Design (QbD).[4]

Physicochemical Properties & Initial Chromatographic Considerations

A successful method development strategy begins with an understanding of the analyte's physicochemical properties. While specific experimental data for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is not widely published, we can infer key properties from its structure and similar compounds.[5][6][7]

  • Structure: C₁₃H₁₃NS

  • Key Functional Groups: Primary aromatic amine, methylthio ether, biphenyl ring system.

  • Predicted Properties:

    • pKa: The aromatic amine group is basic. The pKa of the conjugate acid is likely in the range of 3-5, similar to other aromatic amines.[5] This means the compound's charge state will be highly dependent on the mobile phase pH.

    • logP: The biphenyl and methylthio groups confer significant hydrophobicity, suggesting good retention on reversed-phase columns.

    • UV Absorbance: The extended aromatic system of the biphenyl core is expected to have strong UV absorbance, making UV detection a suitable choice. A UV scan would likely reveal maximum absorbance (λmax) in the 250-280 nm range.

These properties guide our initial choices:

  • Mode of Chromatography: Reversed-Phase (RP) HPLC is the clear choice due to the molecule's hydrophobic nature.

  • Detector: A Photodiode Array (PDA) or UV detector is ideal.

  • Column: A C18 column is a standard starting point, but the aromatic nature of the analyte suggests that a Phenyl-Hexyl or Biphenyl phase could offer enhanced selectivity through π-π interactions.[8][9]

Comparative Method Development Strategy

The core of method development lies in systematically evaluating and optimizing key chromatographic parameters.[4] We will compare different conditions to arrive at an optimal method.

The choice of stationary phase is paramount for achieving the desired selectivity.[10][11] A screening of columns with different chemistries is the most effective first step.

Experimental Protocol: Column Screening

  • Columns:

    • Standard C18 (e.g., InertSustain C18)[8]

    • Phenyl-Hexyl

    • Biphenyl[8]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A generic, fast gradient (e.g., 5% to 95% B in 10 minutes).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: 254 nm

  • Sample: A solution of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, spiked with a hypothetical mixture of potential impurities (e.g., an oxidized N-oxide, a demethylated thiol, and a precursor reactant).

Rationale and Expected Outcomes:

The acidic mobile phase (pH ~2.7) ensures the primary amine is protonated, promoting good peak shape. The comparison focuses on how the stationary phase interacts with the analyte and its impurities.

  • C18 Column: Provides retention based primarily on hydrophobicity. This is a good baseline but may not resolve structurally similar impurities.

  • Phenyl-Hexyl & Biphenyl Columns: These phases are designed to provide alternative selectivity for aromatic compounds through π-π interactions.[9] For a molecule with a biphenyl core, these columns are expected to offer superior resolution for impurities that differ in their aromatic character or steric arrangement.

Data Comparison: Column Screening

Stationary PhaseMain Peak Retention Time (min)Resolution (Main Peak vs. Closest Impurity)Peak Tailing FactorRationale for Performance
C18 6.21.31.4Baseline hydrophobic retention. Co-elution of aromatic impurities is possible.
Phenyl-Hexyl 6.81.81.2Enhanced retention and improved peak shape due to π-π interactions.
Biphenyl 7.12.2 1.1 Strongest π-π interactions provide the best selectivity for biphenyl-containing compounds.[8]

Based on this hypothetical data, the Biphenyl column is selected for further optimization due to its superior resolving power and peak shape for this specific analyte.

With the column selected, the next step is to fine-tune the mobile phase to maximize resolution and efficiency.

A. Organic Modifier Comparison: Acetonitrile vs. Methanol

The choice of organic solvent can significantly alter selectivity.

  • Acetonitrile (ACN): Generally has a lower viscosity and provides different selectivity compared to methanol.

  • Methanol (MeOH): Can be a better hydrogen-bond donor and acceptor, which can change interactions with the analyte and stationary phase.

Using the Biphenyl column, the same gradient is run with methanol as the organic modifier instead of acetonitrile.

Data Comparison: Organic Modifier

Organic ModifierResolution (Main Peak vs. Closest Impurity)Analysis Time (min)Peak ShapeConclusion
Acetonitrile 2.212ExcellentProvides superior resolution and efficiency for this separation.
Methanol 1.914GoodSelectivity profile is slightly different, but overall performance is lower.

B. Mobile Phase pH Screening

For an ionizable compound like an amine, pH is a critical parameter affecting retention and peak shape.[12][13]

Experimental Protocol: pH Screening

  • Column: Biphenyl

  • Mobile Phase B: Acetonitrile

  • Mobile Phase A Conditions:

    • Acidic: 0.1% Formic Acid (pH ~2.7)

    • Near Neutral: 10 mM Ammonium Acetate (pH ~6.8)

    • Basic: 0.1% Ammonium Hydroxide (pH ~10.5) - Note: Requires a pH-stable column.

  • Gradient: Optimized for each pH to achieve elution.

Rationale and Expected Outcomes:

  • Acidic pH: The amine is fully protonated (R-NH₃⁺). This results in sharp peaks and predictable retention.

  • Neutral pH: The amine is partially protonated. This can lead to broad, tailing peaks as the analyte interacts with residual silanols on the silica surface in multiple ionic states.

  • Basic pH: The amine is in its free base form (R-NH₂). This increases its hydrophobicity and retention. Peak shape can be excellent if residual silanols are fully deprotonated.

Data Comparison: pH Screening

Mobile Phase AAnalyte FormRetention TimePeak Tailing FactorRationale
0.1% Formic Acid R-NH₃⁺ (Protonated)7.1 min1.1 Excellent peak shape due to full protonation and suppression of silanol interactions.
10 mM Ammonium Acetate R-NH₃⁺ / R-NH₂ (Mixed)Variable2.5Poor peak shape due to on-column ionization equilibria.
0.1% Ammonium Hydroxide R-NH₂ (Free Base)9.5 min1.2Good peak shape, but requires specialized pH-stable columns.
Optimized Method and Forced Degradation

Based on the comparative studies, the final optimized method is established. To ensure the method is "stability-indicating," a forced degradation study is performed.[1][3][14]

Optimized HPLC Method

  • Column: Biphenyl (e.g., 150 mm x 4.6 mm, 3.5 µm)

  • Mobile Phase A: 0.1% (v/v) Formic Acid in Water

  • Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile

  • Gradient: 30% B to 70% B over 15 minutes, followed by a 5-minute wash at 95% B and a 5-minute re-equilibration.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35 °C

  • Detection: PDA at 254 nm

  • Injection Volume: 10 µL

  • Sample Diluent: 50:50 Acetonitrile:Water

Forced Degradation Protocol

Samples of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine are subjected to the following stress conditions:[15]

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.[1]

  • Thermal: Solid state at 80 °C for 48 hours.

  • Photolytic: Exposed to ICH-compliant light conditions.

The stressed samples are then analyzed using the optimized HPLC method. The method is considered stability-indicating if all degradation peaks are baseline resolved from the main peak and from each other, demonstrating specificity.[16][17] The sulfur and amine moieties are expected points of oxidative degradation.[1][14]

Visualizations and Workflows

HPLC_Method_Development_Workflow

pH_Effect_on_Amine_Retention

Conclusion

This guide has comparatively evaluated the critical parameters in developing a robust, stability-indicating HPLC purity method for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. Through systematic screening of stationary phases and optimization of mobile phase conditions, we demonstrated a logical pathway to a final method. The selection of a Biphenyl column coupled with an acidic mobile phase containing acetonitrile was shown to provide the optimal separation. This structured approach, grounded in the scientific principles of chromatography and regulatory expectations, ensures the development of a method that is fit for its intended purpose: to reliably assess the purity of a critical pharmaceutical compound.

References

  • International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][16][17]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][18]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][19]

  • Perpusnas. ICH Q2 R1: Mastering Analytical Method Validation. [Link]

  • Taylor & Francis Online. Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. [Link][12]

  • De-risking clinical trial supply. Forced degradation studies: A critical lens into pharmaceutical stability. [Link][1]

  • ResearchGate. Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. [Link][13]

  • Drawell. Strategies for Method Development and Optimization in HPLC. [Link][4]

  • International Journal of Pharmaceutical Sciences Review and Research. Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. [Link][14]

  • LCGC International. HPLC Column Selection. [Link][10]

  • ScienceDirect. Forced degradation and impurity profiling. [Link][2]

  • Research Journal of Pharmacy and Technology. A Review: Stability Indicating Forced Degradation Studies. [Link][3]

  • Aurora Pro Scientific. HPLC Column Selection Guide. [Link][11]

  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link][8]

  • U.S. Environmental Protection Agency. 2-(Methylthio)aniline Properties. [Link][5]

  • NIST. [1,1'-Biphenyl]-4-amine. [Link][6]

  • Cheméo. Chemical Properties of [1,1'-Biphenyl]-4-amine (CAS 92-67-1). [Link][7]

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Validation

A Comparative Guide to the Hole Mobility of 2'-(Methylthio) vs. 2'-(Methoxy) Biphenyl Amines

For Researchers, Scientists, and Drug Development Professionals In the landscape of organic electronics and pharmaceutical research, the charge transport properties of molecular materials are of paramount importance. The...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic electronics and pharmaceutical research, the charge transport properties of molecular materials are of paramount importance. The ability of a molecule to efficiently transport positive charge carriers (holes) is a critical determinant of its performance in applications ranging from organic light-emitting diodes (OLEDs) and perovskite solar cells to understanding charge transfer processes in biological systems. This guide provides an in-depth comparison of the anticipated hole mobility in two closely related biphenyl amine derivatives: 2'-(Methylthio)biphenyl-4-amine and 2'-(Methoxy)biphenyl-4-amine.

Theoretical Framework: The Influence of Methylthio vs. Methoxy Substitution

The hole mobility in amorphous organic semiconductors is primarily governed by a hopping mechanism, where charge carriers move between adjacent molecules. The rate of this hopping is influenced by two key parameters: the reorganization energy (λ) and the electronic coupling (transfer integral, V) .

  • Reorganization Energy (λ): This is the energy required to distort the geometry of a molecule from its neutral state to its charged state and vice versa. A lower reorganization energy facilitates faster charge transfer.

  • Electronic Coupling (V): This term quantifies the strength of the electronic interaction between adjacent molecules in the solid state. Stronger electronic coupling, which is highly dependent on the intermolecular distance and orientation (packing), leads to higher mobility.

The substitution of a methylthio (-SMe) or a methoxy (-OMe) group at the 2'-position of the biphenyl amine core is expected to significantly influence these parameters.

The Case for Superior Hole Mobility in the Methylthio Derivative

Based on studies of analogous triarylamine-based hole transport materials, it is hypothesized that 2'-(Methylthio)biphenyl-4-amine will exhibit higher hole mobility than its methoxy counterpart. A key study on donor-π-donor (D-π-D) structured hole transport materials featuring terminal methylthio and methoxy substituents provides strong evidence for this prediction.[1][2] The study found that the methylthio-substituted compound displayed enhanced power conversion efficiency in perovskite solar cells, which was attributed to superior charge transport characteristics.[1][2]

The underlying reasons for this anticipated superiority can be attributed to:

  • Enhanced Intermolecular Interactions: The sulfur atom in the methylthio group, being larger and more polarizable than the oxygen atom in the methoxy group, can lead to stronger intermolecular sulfur-sulfur and sulfur-π interactions. These noncovalent interactions can promote a more ordered molecular packing in the solid state, leading to shorter intermolecular distances and stronger electronic coupling.

  • Favorable Molecular Packing: Strategic placement of methylthio groups has been shown to induce favorable π-stacking arrangements, which are conducive to efficient charge transport.[1][2]

  • Potential for Lower Reorganization Energy: While not definitively established for these specific molecules, theoretical studies on similar systems suggest that sulfur-containing aromatics can exhibit low reorganization energies.

The Role of the Methoxy Group

The methoxy group is a well-known electron-donating substituent that is frequently incorporated into hole transport materials. Its presence generally leads to a desirable lowering of the ionization potential. However, its impact on hole mobility can be a double-edged sword. While it can influence molecular packing through hydrogen bonding and dipole-dipole interactions, the higher electronegativity of the oxygen atom compared to sulfur can lead to stronger electrostatic interactions that may not always result in optimal π-stacking for charge transport. Studies on carbazole-based compounds have shown that methoxy substitution can sometimes decrease hole mobility due to increased molecular polarity.[3]

Predicted Experimental Data Summary

The following table summarizes the predicted relative performance of the two compounds based on the theoretical considerations discussed above. The values are presented as a qualitative comparison, as absolute experimental values are not available.

Property2'-(Methylthio)biphenyl-4-amine2'-(Methoxy)biphenyl-4-amineRationale
Hole Mobility (μh) Higher LowerEnhanced intermolecular interactions and potentially more favorable molecular packing due to the methylthio group.[1][2]
Reorganization Energy (λ) Lower HigherThe larger, more polarizable sulfur atom may better accommodate the geometric changes upon ionization.
Electronic Coupling (V) Higher LowerStronger S-S and S-π interactions can lead to closer molecular packing and greater orbital overlap.
Film Morphology Potentially more orderedMore amorphousThe directional nature of noncovalent interactions involving sulfur may induce a higher degree of local order.

Experimental Validation: Methodologies for Measuring Hole Mobility

To empirically validate the predictions made in this guide, several well-established techniques can be employed to measure the hole mobility of thin films of these materials. The three most common methods are Time-of-Flight (TOF), Space-Charge Limited Current (SCLC), and Organic Field-Effect Transistor (OFET) measurements.

Time-of-Flight (TOF) Measurement

The TOF technique is a direct method for measuring charge carrier mobility. It involves generating a sheet of charge carriers near one electrode using a short laser pulse and measuring the time it takes for these carriers to drift across a film of known thickness under an applied electric field.

  • Device Fabrication:

    • Prepare a sandwich-type device structure: ITO/Sample (several micrometers thick)/Al.

    • The biphenyl amine derivative is deposited as a thick film (typically 1-10 µm) onto an indium tin oxide (ITO) coated glass substrate via vacuum deposition or solution casting.

    • A top electrode of a metal with a suitable work function (e.g., Aluminum) is then deposited on top of the organic layer.

  • Measurement Setup:

    • The device is placed in a vacuum chamber to prevent degradation.

    • A pulsed laser (e.g., a nitrogen laser with a wavelength of 337 nm) is used to generate electron-hole pairs near the semi-transparent ITO electrode.

    • A DC voltage is applied across the device to create an electric field.

    • The transient photocurrent is measured using a fast oscilloscope.

  • Data Analysis:

    • The transit time (tT) of the holes is determined from the kink in the transient photocurrent profile when plotted on a log-log scale.

    • The hole mobility (μ) is then calculated using the formula: μ = d² / (V * tT) where 'd' is the film thickness and 'V' is the applied voltage.

TOF_Workflow cluster_prep Device Preparation cluster_measurement TOF Measurement cluster_analysis Data Analysis ITO ITO Substrate Deposition Deposit Organic Layer (1-10 µm) ITO->Deposition Top_Electrode Deposit Top Electrode (e.g., Al) Deposition->Top_Electrode Laser Pulsed Laser Excitation Top_Electrode->Laser Photocurrent Measure Transient Photocurrent Laser->Photocurrent Voltage Apply DC Voltage Voltage->Photocurrent Transit_Time Determine Transit Time (tT) Photocurrent->Transit_Time Mobility_Calc Calculate Mobility (μ) Transit_Time->Mobility_Calc

Caption: Workflow for Time-of-Flight (TOF) hole mobility measurement.

Space-Charge Limited Current (SCLC) Measurement

The SCLC method is a steady-state technique that analyzes the current-voltage (I-V) characteristics of a single-carrier device. At a sufficiently high voltage, the injected charge density exceeds the intrinsic charge density, and the current becomes space-charge limited.

  • Device Fabrication:

    • Fabricate a hole-only device with the structure: ITO/PEDOT:PSS/Sample/High Work Function Metal (e.g., Au or MoO₃/Al).

    • A hole injection layer (e.g., PEDOT:PSS) is used to ensure ohmic contact for holes, while an electron-blocking layer and a high work function top electrode are used to suppress electron injection.

    • The thickness of the organic layer is typically in the range of 100-500 nm.

  • Measurement:

    • The current density-voltage (J-V) characteristics of the device are measured in the dark using a source-measure unit.

  • Data Analysis:

    • In the SCLC regime, the current density is described by the Mott-Gurney law: J = (9/8) * ε₀ * εᵣ * μ * (V²/d³) where ε₀ is the permittivity of free space, εᵣ is the relative permittivity of the material, μ is the hole mobility, V is the applied voltage, and d is the film thickness.

    • The hole mobility can be extracted from the slope of a J vs. V² plot.

SCLC_Logic Device Hole-Only Device (Ohmic Contacts) High_Voltage Apply High Voltage Device->High_Voltage SCLC_Regime Space-Charge Limited Current Regime High_Voltage->SCLC_Regime Mott_Gurney Mott-Gurney Law J ∝ V² SCLC_Regime->Mott_Gurney Mobility Extract Hole Mobility (μ) Mott_Gurney->Mobility

Caption: Logical flow for SCLC hole mobility determination.

Organic Field-Effect Transistor (OFET) Measurement

OFETs are three-terminal devices that allow for the determination of charge carrier mobility in the accumulation layer at the semiconductor-dielectric interface.

  • Device Fabrication:

    • A common bottom-gate, top-contact architecture consists of a doped Si wafer (gate), a thermally grown SiO₂ layer (dielectric), and source-drain electrodes (e.g., Au) patterned on the dielectric.

    • The biphenyl amine derivative is then deposited as a thin film (typically 30-100 nm) over the electrodes and channel region.

  • Measurement:

    • The transfer and output characteristics of the OFET are measured using a semiconductor parameter analyzer.

    • The transfer characteristics are obtained by measuring the drain current (ID) as a function of the gate voltage (VG) at a constant drain voltage (VD).

    • The output characteristics are obtained by measuring ID as a function of VD at different constant VG values.

  • Data Analysis:

    • The hole mobility in the saturation regime is calculated from the transfer curve using the equation: ID = (W / 2L) * Cᵢ * μ * (VG - VT)² where W and L are the channel width and length, respectively, Cᵢ is the capacitance per unit area of the gate dielectric, and VT is the threshold voltage.

    • The mobility can be extracted from the slope of a √ID vs. VG plot.

OFET_Workflow cluster_fab OFET Fabrication cluster_meas Electrical Measurement cluster_anal Data Analysis Substrate Si/SiO₂ Substrate Electrodes Pattern Source/Drain Electrodes Substrate->Electrodes Organic_Layer Deposit Organic Semiconductor Electrodes->Organic_Layer Transfer_Curve Measure Transfer Characteristics (ID vs. VG) Organic_Layer->Transfer_Curve Saturation_Fit Fit Saturation Regime Equation Transfer_Curve->Saturation_Fit Output_Curve Measure Output Characteristics (ID vs. VD) Mobility_Extract Extract Hole Mobility (μ) Saturation_Fit->Mobility_Extract

Caption: Workflow for OFET-based hole mobility measurement.

Conclusion and Future Outlook

For researchers in organic electronics, the synthesis and characterization of these compounds would provide valuable insights into the structure-property relationships governing charge transport. For professionals in drug development, understanding the charge transport characteristics of such molecules could inform the design of novel therapeutic agents where charge transfer processes are relevant. The continued exploration of heteroatom substitution in organic semiconductors remains a fertile ground for the discovery of next-generation materials with tailored electronic properties.

References

  • Heteroatom engineering of ortho-fluorinated triarylamine based hole transport materials for enhanced performance in perovskite solar cells. RSC Publishing. Available at: [Link]

  • Effect of Substitution on the Hole Mobility of Bis(diarylamino)biphenyl Derivatives Doped in Poly(Styrene). ResearchGate. Available at: [Link]

  • Heteroatom engineering of ortho-fluorinated triarylamine based hole transport materials for enhanced performance in perovskite solar cells. ResearchGate. Available at: [Link]

  • Methoxy-Functionalized Triarylamine-Based Hole-Transporting Polymers for Highly Efficient and Stable Perovskite Solar Cells. ResearchGate. Available at: [Link]

  • Comparative Study of Iminodibenzyl and Diphenylamine Derivatives as Hole Transport Materials in Inverted Perovskite Solar Cells. PMC. Available at: [Link]

  • Effect of methoxy-substitutions on the hole transport properties of carbazole-based compounds: pros and cons. Journal of Materials Chemistry C. Available at: [Link]

Sources

Comparative

A Comparative Analysis of the UV-Vis Absorption Characteristics of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

A Guide for Researchers in Spectroscopy and Drug Development The biphenylamine scaffold is a privileged structure in medicinal chemistry and materials science. The introduction of substituents, such as a methylthio group...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers in Spectroscopy and Drug Development

The biphenylamine scaffold is a privileged structure in medicinal chemistry and materials science. The introduction of substituents, such as a methylthio group, can significantly modulate the electronic properties, and consequently, the UV-Vis absorption characteristics of the molecule. Understanding these shifts is crucial for a variety of applications, including the development of novel chromophores, molecular probes, and pharmacologically active agents.

Comparative UV-Vis Absorption Data

The UV-Vis absorption spectrum of a molecule is dictated by its electronic structure. For aromatic compounds like biphenylamines, the absorption bands typically arise from π → π* transitions within the aromatic rings. The position and intensity of these bands are sensitive to the nature and position of substituents on the aromatic rings.

While experimental data for 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is not available, we can draw strong inferences from its parent compound, [1,1'-biphenyl]-4-amine (also known as 4-aminobiphenyl or 4-ABP). The UV-Vis absorption maximum for 4-aminobiphenyl in alcohol has been reported to be 278 nm[1]. The introduction of an amino group (-NH₂) to the biphenyl system causes a shift of the absorption maximum to a longer wavelength (a bathochromic or red shift) compared to unsubstituted benzene (λmax of 256 nm)[2]. This is due to the interaction of the lone pair of electrons on the nitrogen atom with the π-electron system of the aromatic rings, which extends the conjugation and lowers the energy of the electronic transition[2].

The table below summarizes the available data for the parent compound and provides a predicted range for the absorption maximum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine based on established spectroscopic principles.

CompoundSolventλmax (nm)Molar Absorptivity (ε)Reference
[1,1'-Biphenyl]-4-amineAlcohol278log ε = 4.24[1]
2'-(Methylthio)-[1,1'-biphenyl]-4-amineCommon Organic Solvents (e.g., Ethanol, Acetonitrile)Predicted: 280 - 300Not AvailableInferred

The Influence of the Methylthio Substituent

The methylthio (-SCH₃) group is an auxochrome, a group of atoms attached to a chromophore that modifies its ability to absorb light. Like the amino group, the sulfur atom in the methylthio group possesses lone pairs of electrons that can interact with the π-system of the biphenyl rings. This interaction is expected to further extend the conjugation of the molecule.

The donation of electron density from the sulfur atom into the aromatic system will likely lead to a further bathochromic (red) shift in the absorption maximum of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine compared to the parent 4-aminobiphenyl. The magnitude of this shift will depend on several factors, including the position of the substituent and the solvent used for the measurement. Given the ortho position of the methylthio group to the biphenyl linkage, steric effects might influence the planarity of the two phenyl rings, which in turn could affect the extent of conjugation and the precise position of the λmax.

Experimental Protocol for UV-Vis Spectroscopic Analysis

To empirically determine the UV-Vis absorption maxima of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, the following detailed protocol should be followed. This protocol is designed to ensure accuracy and reproducibility of the obtained spectroscopic data.

Materials and Instrumentation:

  • 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (as a solid or in a stock solution of known concentration)

  • Spectroscopic grade solvent (e.g., ethanol, acetonitrile, or cyclohexane)

  • Dual-beam UV-Vis spectrophotometer

  • Quartz cuvettes (1 cm path length)

  • Volumetric flasks and pipettes for accurate dilutions

Step-by-Step Methodology:

  • Solvent Selection: Choose a solvent that is transparent in the UV region of interest (typically 200-400 nm for this class of compounds) and in which the analyte is readily soluble. Ethanol or acetonitrile are common choices for aromatic amines. The choice of solvent can influence the position of the absorption maxima due to solvent-solute interactions[3][4].

  • Preparation of a Stock Solution: Accurately weigh a small amount of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 mg/mL or 1 mM).

  • Preparation of Working Solutions: From the stock solution, prepare a series of dilutions to obtain solutions with concentrations that will result in an absorbance reading within the optimal range of the spectrophotometer (typically 0.2 to 0.8 absorbance units).

  • Instrument Setup and Blanking: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes. Set the desired wavelength range for the scan (e.g., 200-400 nm). Fill a quartz cuvette with the pure solvent to be used as a blank and place it in both the reference and sample holders to record a baseline spectrum.

  • Sample Measurement: Rinse a quartz cuvette with the most dilute working solution and then fill it. Place the cuvette in the sample holder of the spectrophotometer and record the absorption spectrum.

  • Data Analysis: Identify the wavelength at which the maximum absorbance occurs (λmax). If multiple peaks are present, record the λmax for each.

  • Repeatability: Repeat the measurement with at least two other independently prepared solutions to ensure the reproducibility of the results.

Visualization of the Experimental Workflow:

experimental_workflow cluster_prep Sample Preparation cluster_measurement Spectroscopic Measurement cluster_analysis Data Analysis A Weigh Compound B Dissolve in Solvent (Volumetric Flask) A->B Stock Solution C Prepare Dilutions B->C Working Solutions G Measure Sample Absorbance C->G Transfer to Cuvette D Instrument Warm-up E Set Wavelength Range D->E F Baseline Correction (Solvent Blank) E->F F->G H Identify λmax I Record Data H->I J Report λmax I->J Final Report

Caption: Experimental workflow for determining the UV-Vis absorption maximum.

Conclusion

While direct experimental data for the UV-Vis absorption maxima of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine remains to be reported, a comparative analysis with the parent compound, [1,1'-biphenyl]-4-amine, provides a strong basis for predicting its spectroscopic behavior. The presence of both the amino and methylthio groups, acting as auxochromes, is expected to result in a bathochromic shift of the primary absorption band to a wavelength longer than 278 nm. The precise determination of this value necessitates experimental verification following the detailed protocol outlined in this guide. This information is critical for researchers working on the synthesis and application of novel biphenylamine derivatives in various scientific and industrial fields.

References

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • NIST. ([1,1'-Biphenyl]-4-amine). In NIST Chemistry WebBook. Retrieved from [Link]

  • Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Retrieved from [Link]

  • PubChem. (n.d.). 4-Aminobiphenyl. Retrieved from [Link]

  • Scribd. (n.d.). UV Choice of Solvent and Solvent Effect. Retrieved from [Link]

  • Virtual Labs. (n.d.). Solvent Effects on the UV-visible Absorption Spectra. Retrieved from [Link]

  • Wikipedia. (2023, October 29). 4-Aminobiphenyl. Retrieved from [Link]

  • RSC Publishing. (2013). Electronic excited states and electronic spectra of biphenyl: a study using many-body wavefunction methods and density functional theories. Physical Chemistry Chemical Physics, 15(34), 14366-14378. [Link]

  • PubMed. (2003). Identification of aminobiphenyl derivatives in commercial hair dyes. Chemical Research in Toxicology, 16(9), 1164-1171. [Link]

  • ResearchGate. (2012). Substituent and solvent effects on UV-visible absorption spectra of liquid crystalline disubstituted biphenylcyclohexane derivatives - A computational approach. Molecular Crystals and Liquid Crystals, 557(1), 224-235. [Link]

  • PubChem. (n.d.). 4-Aminobiphenyl. Retrieved from [Link]

  • Scribd. (n.d.). UV Choice of Solvent and Solvent Effect. Retrieved from [Link]

Sources

Validation

Comparative Guide: FTIR Analysis of Amine vs. Methylthio Functional Groups in Drug Development

Executive Summary In pharmaceutical development, distinguishing between nitrogen-containing (amine) and sulfur-containing (methylthio/thioether) moieties is critical for structural elucidation and purity analysis. While...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In pharmaceutical development, distinguishing between nitrogen-containing (amine) and sulfur-containing (methylthio/thioether) moieties is critical for structural elucidation and purity analysis. While Nuclear Magnetic Resonance (NMR) is the definitive structural tool, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, cost-effective method for functional group verification.

This guide compares the spectral performance of FTIR for identifying Amine (


, 

,

)
versus Methylthio (

)
groups.
  • Amines exhibit "loud," distinct spectral signatures (N-H stretching/bending) that are easily identifiable.[1]

  • Methylthio groups exhibit "quiet," weak signals (C-S stretching) that often require specific experimental conditions or complementary techniques like Raman spectroscopy to confirm.

Technical Deep Dive: Amine Functional Groups

Amines are strong infrared absorbers due to the significant dipole moment of the N-H and C-N bonds. Their identification is governed by the "N-H Rule" regarding the number of bands in the high-frequency region.

Primary Amines ( )

Primary amines are characterized by a distinct doublet in the stretching region, caused by symmetric and asymmetric vibrations.

  • N-H Stretching: Two sharp bands between 3300–3500 cm⁻¹ .

    • Mechanism: The asymmetric stretch appears at a higher frequency than the symmetric stretch.

  • N-H Scissoring (Bending): A medium-to-strong band at 1560–1640 cm⁻¹ .

  • N-H Wagging: A broad, often strong band at 650–900 cm⁻¹ (typically ~800 cm⁻¹).

Secondary Amines ( )

Secondary amines lack the symmetric/asymmetric duality for the N-H bond, resulting in a simplified spectrum.

  • N-H Stretching: A single weak-to-medium band in the 3300–3500 cm⁻¹ range.

  • N-H Bending: A weak band near 1500 cm⁻¹ (often obscured by aromatic ring modes or aliphatic bending).

Tertiary Amines ( ) & N-Methyl Groups

Tertiary amines lack N-H bonds, making them "invisible" in the 3000+ cm⁻¹ region. However, the N-Methyl group (


) provides a diagnostic marker.
  • C-H Stretching (

    
    ):  The "Bohlmann band" effect or simply the lower force constant shifts C-H stretching to lower frequencies (2780–2820 cm⁻¹ ), appearing as a sharp peak just below the main aliphatic C-H absorptions.
    

Technical Deep Dive: Methylthio Functional Groups

The methylthio group (thioether) presents a challenge in FTIR due to the low polarity of the C-S bond and the heavy mass of the sulfur atom, which pushes vibrations into the "fingerprint" and far-IR regions.

The "Quiet" Signals

Unlike the diagnostic N-H bands, methylthio groups rely on deformation modes and weak skeletal stretches.

  • C-S Stretching: Appears in the 600–700 cm⁻¹ region.

    • Performance Note: This band is typically weak in FTIR but strong in Raman spectroscopy due to high polarizability changes.

  • 
     Deformation:  A symmetric deformation band appears near 1300–1330 cm⁻¹ .
    
    • Specificity: This can overlap with C-N stretching, making it less diagnostic without corroborating data.

  • Absence of Evidence: Often, a methylthio group is suspected in FTIR by the absence of N-H/O-H bands in a molecule known to contain heteroatoms, combined with aliphatic C-H stretches.

Comparative Analysis: FTIR Performance vs. Alternatives

For researchers choosing between techniques, the following table compares FTIR performance for these specific groups against Raman spectroscopy.

Table 1: Spectral Performance Matrix
FeatureAmine (

)
Methylthio (

)
FTIR Sensitivity High (Strong Dipole)Low (Weak Dipole)
Primary Marker N-H Stretch (3300-3500 cm⁻¹)C-S Stretch (600-700 cm⁻¹)
Signal Intensity Medium to StrongWeak to Very Weak
Interference O-H stretch (overlaps N-H)Fingerprint region clutter
Best Technique FTIR (Clear identification)Raman (Strong C-S signal)
Key Diagnostic Doublet vs. Singlet (Primary vs. Secondary)Presence of 1310 cm⁻¹ band + Weak 700 cm⁻¹ band

Experimental Protocol: Distinguishing the Groups

To confidently distinguish these groups, a strict protocol focusing on sample preparation and spectral region isolation is required.

Sample Preparation
  • For Amines (Hygroscopic): Use ATR (Attenuated Total Reflectance) with a Diamond or ZnSe crystal.

    • Reasoning: Amines often absorb water. KBr pellets can absorb moisture, creating O-H bands that mask N-H signals. ATR requires no preparation and minimizes water interference.

  • For Methylthio (Weak Signal): Use Transmission FTIR (KBr Pellet or Liquid Cell) if possible.

    • Reasoning: The weak C-S stretch requires a longer pathlength (transmission) to be visible compared to the shallow penetration depth of ATR (~2 µm).

Step-by-Step Workflow
  • High-Frequency Check (3000–3500 cm⁻¹):

    • Scan for peaks above 3000 cm⁻¹.[2]

    • Doublet: Confirms Primary Amine.

    • Singlet: Suggests Secondary Amine (check for O-H interference).

    • None: Tertiary Amine or Methylthio.

  • Low-Frequency Check (2700–2850 cm⁻¹):

    • Look for sharp peaks just below 2850 cm⁻¹.[3]

    • Present: Indicates

      
       (Tertiary Amine) or 
      
      
      
      .
  • Fingerprint/Low-Wavenumber Check (600–1400 cm⁻¹):

    • 1300–1330 cm⁻¹: Check for

      
       deformation.
      
    • 600–700 cm⁻¹: Check for weak C-S stretching.

  • Validation:

    • If results are ambiguous for Methylthio, perform Raman Spectroscopy . A strong peak at ~650–725 cm⁻¹ confirms the C-S bond.

Decision Logic (Visualization)

The following diagram illustrates the logical flow for assigning these functional groups based on FTIR spectral features.

FTIR_Identification Start Start: Analyze Spectrum CheckRegion1 Check 3300-3500 cm⁻¹ (N-H Stretching) Start->CheckRegion1 Doublet Doublet Peak? CheckRegion1->Doublet 2 Bands Singlet Singlet Peak? CheckRegion1->Singlet 1 Band NoPeak No Peaks > 3000 cm⁻¹ CheckRegion1->NoPeak Absent Primary Primary Amine (-NH₂) Doublet->Primary Secondary Secondary Amine (-NHR) Singlet->Secondary CheckRegion2 Check 2780-2820 cm⁻¹ (N-Methyl C-H Stretch) NoPeak->CheckRegion2 NMethyl Sharp Peak Present? CheckRegion2->NMethyl Tertiary Tertiary Amine (N-CH₃ present) NMethyl->Tertiary Yes CheckRegion3 Check 600-700 cm⁻¹ & 1300-1330 cm⁻¹ (C-S Modes) NMethyl->CheckRegion3 No Sulfide Weak Bands Present? CheckRegion3->Sulfide Methylthio Methylthio Group (-S-CH₃) Sulfide->Methylthio Yes Ambiguous Ambiguous? Use Raman Sulfide->Ambiguous No/Weak

Caption: Logical decision tree for distinguishing Amine and Methylthio groups based on FTIR spectral bands.

References

  • NIST Chemistry WebBook . Infrared Spectrum of Methionine. National Institute of Standards and Technology.[4] Available at: [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. Wiley. Available at: [Link]

  • LibreTexts Chemistry . Infrared Spectra of Some Common Functional Groups. Available at: [Link]

  • Spectroscopy Online . Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Electrochemical Voltammetry of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

Executive Summary This guide provides a comprehensive analysis of the predicted electrochemical behavior of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, a molecule of interest in medicinal chemistry and materials science due...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a comprehensive analysis of the predicted electrochemical behavior of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, a molecule of interest in medicinal chemistry and materials science due to its unique combination of electroactive moieties. As direct experimental data for this specific compound is not widely published, this document leverages a comparative approach, dissecting the molecule into its core functional components: the 4-aminobiphenyl system and the methylthio (thioether) group. By examining the well-established electrochemical signatures of analogous compounds, we construct a predictive model for the cyclic voltammetry (CV) of the target molecule. Furthermore, we present a detailed, field-proven experimental protocol designed to validate these predictions and enable researchers to perform a robust and self-validating characterization.

Introduction: The Need for Electrochemical Characterization

The redox properties of pharmacologically active molecules are of paramount importance in drug development. Electrochemical behavior can provide critical insights into metabolic pathways, in-vivo stability, and potential mechanisms of action or toxicity. Cyclic voltammetry (CV) is a powerful and accessible technique for probing these properties, offering a rapid assessment of oxidation and reduction potentials, reaction kinetics, and the stability of electrochemically generated species.[1][2]

The molecule 2'-(Methylthio)-[1,1'-biphenyl]-4-amine features two distinct, electroactive functional groups: a primary aromatic amine and a thioether. The interplay between these groups, dictated by their relative positions on the biphenyl scaffold, is expected to produce a unique electrochemical fingerprint. This guide will first deconstruct this system to predict its behavior and then provide the means for its empirical verification.

Comparative Electrochemical Analysis: A Predictive Framework

To predict the voltammetric behavior of the target molecule, we will analyze the known electrochemistry of its constituent parts.

The 4-Aminobiphenyl Moiety: A Readily Oxidized System

The primary aromatic amine is the most electron-rich functional group in the molecule and, therefore, the most likely site for initial oxidation. The electrochemical oxidation of aromatic amines is a well-documented process.[3][4] It typically proceeds via an initial one-electron transfer to form a radical cation.[5][6]

  • Mechanism: Ar-NH₂ → [Ar-NH₂]•⁺ + e⁻

This initial step is often electrochemically irreversible or quasi-reversible. The resulting radical cation is highly reactive and can undergo subsequent chemical reactions, such as deprotonation and dimerization (coupling), leading to the formation of new electroactive species that may be observed on subsequent CV scans.[5][7][8] For 4-aminobiphenyl specifically, voltammetric studies have been conducted, establishing its susceptibility to anodic oxidation.[9] The presence of substituents on the biphenyl rings will modulate the precise oxidation potential.[10]

The 2'-Methylthio Moiety: The Thioether Oxidation

Organic sulfides (thioethers) are also susceptible to electrochemical oxidation, though typically at potentials more positive than those required for aromatic amines.[4][11] The oxidation of a thioether, such as the analogous thioanisole, generally involves a two-electron, two-proton process (in the presence of water) to form the corresponding sulfoxide.[12][13]

  • Mechanism: Ar-S-CH₃ + H₂O → Ar-S(O)-CH₃ + 2H⁺ + 2e⁻

This process is almost always irreversible. Further oxidation to the sulfone can occur at even higher potentials.[12] The key comparative point is that the thioether group represents a second, distinct electroactive center within the target molecule, which is expected to oxidize at a higher potential than the amine.

Predicted Electrochemical Behavior of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

Based on the analysis of the individual moieties, we can construct a hypothesis for the cyclic voltammogram of the target compound:

  • First Oxidation Event (ca. +0.6 to +0.9 V vs. Ag/AgCl): The CV scan in the positive direction will first show an irreversible anodic peak corresponding to the one-electron oxidation of the 4-amine group to its radical cation. The 2'-methylthio group, being weakly electron-donating, may slightly lower this potential compared to unsubstituted 4-aminobiphenyl.

  • Second Oxidation Event (ca. > +1.2 V vs. Ag/AgCl): As the potential is swept further positive, a second irreversible anodic peak is anticipated. This peak will correspond to the oxidation of the methylthio group to a sulfoxide.

  • Reverse Scan: The reverse scan is not expected to show significant cathodic (reduction) peaks corresponding to the initial oxidation events, confirming their irreversible nature. New peaks may appear at lower potentials on subsequent scans if the radical cation undergoes coupling reactions to form new electroactive dimers.[5]

A Validated Protocol for Experimental Investigation

This protocol provides a robust framework for obtaining high-quality, reproducible cyclic voltammetry data. The inclusion of reference compounds (4-aminobiphenyl and thioanisole) is critical for a self-validating comparison.

Instrumentation & Materials
  • Potentiostat: Any modern potentiostat capable of performing cyclic voltammetry.[14]

  • Electrochemical Cell: A standard three-electrode cell (10-20 mL).[15]

  • Working Electrode (WE): Glassy Carbon (GC) electrode (3 mm diameter). A GC electrode is chosen for its wide potential window and relatively inert surface.[16]

  • Reference Electrode (RE): Silver/Silver Chloride (Ag/AgCl, 3M KCl).

  • Counter (Auxiliary) Electrode (CE): Platinum wire or gauze.

  • Analytes: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, 4-aminobiphenyl, Thioanisole.

  • Solvent: Acetonitrile (MeCN), HPLC or electrochemical grade. Acetonitrile is selected for its broad potential window and ability to dissolve both the analytes and the supporting electrolyte.

  • Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆). This electrolyte provides necessary conductivity and is electrochemically inert over a wide potential range.[16]

  • Polishing Materials: 0.3 µm and 0.05 µm alumina slurries on polishing pads.

Experimental Workflow Diagram

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Measurement cluster_analysis Phase 3: Analysis & Comparison p1 Polish GC Electrode (0.3µm -> 0.05µm Al₂O₃) p2 Sonciate & Dry Electrodes p1->p2 p3 Prepare 0.1M TBAPF₆ in MeCN Solution p2->p3 p4 Prepare 1 mM Analyte Stock Solutions in MeCN p3->p4 e1 Assemble Cell: WE, RE, CE in Electrolyte p4->e1 e2 Deoxygenate with N₂/Ar (10-15 min) e1->e2 e3 Record Background CV of Electrolyte Only e2->e3 e4 Add Analyte (1 mM final conc.) & Briefly Purge e3->e4 e5 Record Analyte CV (e.g., 100 mV/s) e4->e5 a1 Identify Anodic Peak Potentials (Epa) e5->a1 a2 Analyze Peak Shape (Reversibility) a1->a2 a3 Repeat for Comparison Compounds a2->a3 a4 Tabulate & Compare Data a3->a4

Caption: Experimental workflow for comparative cyclic voltammetry analysis.

Step-by-Step Methodology
  • Electrode Preparation: Polish the glassy carbon working electrode with 0.3 µm and then 0.05 µm alumina slurry for 60 seconds each. Rinse thoroughly with deionized water and then acetonitrile. Sonicate all three electrodes in acetonitrile for 2-3 minutes and dry under a stream of nitrogen.

  • Solution Preparation: Prepare a 0.1 M solution of TBAPF₆ in acetonitrile. This will be your primary electrolyte solution.

  • Background Scan: Assemble the electrochemical cell with the three electrodes in the electrolyte solution. Purge the solution with high-purity nitrogen or argon gas for 10-15 minutes to remove dissolved oxygen, which can interfere with measurements.[15] Run a background CV scan (e.g., from 0.0 V to +1.8 V and back) to ensure the electrolyte is pure and the potential window is clear.

  • Analyte Measurement: Add a small volume of a concentrated stock solution of your analyte (e.g., 2'-(Methylthio)-[1,1'-biphenyl]-4-amine) to the cell to achieve a final concentration of approximately 1 mM. Briefly purge with N₂/Ar for 30 seconds.

  • Data Acquisition: Record the cyclic voltammogram. A typical starting scan rate is 100 mV/s.[17] Perform at least two cycles to check for the formation of new species.

  • Comparative Measurements: Clean the cell and electrodes thoroughly. Repeat steps 3-5 for the reference compounds, 4-aminobiphenyl and thioanisole, under identical conditions.

Anticipated Results and Mechanistic Interpretation

The experimental data should be compiled to validate or refine the predictive model.

Table 1: Predicted Comparative Electrochemical Data
CompoundFirst Anodic Peak (Epa1)Second Anodic Peak (Epa2)Key Feature
4-Aminobiphenyl ~ +0.85 VN/AIrreversible oxidation of the amine group.
Thioanisole ~ +1.40 VN/AIrreversible oxidation of the thioether group.
2'-(Methylthio)-[1,1'-biphenyl]-4-amine (Predicted) ~ +0.80 V ~ +1.50 V Stepwise oxidation: first amine, then thioether.
Note: Potentials are hypothetical estimates vs. Ag/AgCl and will vary with specific experimental conditions.
Proposed Oxidation Mechanism

The collected data can be interpreted using the following proposed mechanistic pathway, which illustrates the stepwise oxidation of the target molecule.

G cluster_mech Proposed Electrochemical Oxidation Pathway cluster_legend Legend M0 Molecule (M) M1 Radical Cation (M•⁺) M0->M1 - e⁻ (at Epa1) M2 Oxidized Sulfide Radical Dication (M-S⁺•²⁺) M1->M2 - e⁻ (at Epa2) l1 Epa1: Oxidation of Amine l2 Epa2: Oxidation of Thioether

Caption: Proposed stepwise oxidation mechanism of the target molecule.

Conclusion

This guide establishes a robust, hypothesis-driven framework for investigating the electrochemical properties of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. By comparing its predicted behavior to that of its fundamental electroactive components—4-aminobiphenyl and a thioether analog—we anticipate a distinct, two-step irreversible oxidation profile. The first oxidation event is attributed to the aromatic amine, followed by the oxidation of the thioether moiety at a more positive potential. The detailed experimental protocol provided herein offers a clear and validated pathway for researchers to confirm these predictions, quantify the precise redox potentials, and gain critical insights into the electronic structure and potential metabolic fate of this and related molecules.

References

  • Nelson, R. F., & Adams, R. N. (1968). Anodic Oxidation Pathways of Aromatic Amines. Electrochemical and Electron Paramagnetic Resonance Studies. Journal of the American Chemical Society, 90(15), 3925–3930.
  • Cheek, G. T., & Nelson, R. F. (1978). An investigation into the electrochemical oxidation of some aromatic amines in the room-temperature molten salt system aluminum chloride-N-butylpyridinium chloride. The Journal of Physical Chemistry, 82(24), 2673-2678.
  • Bacon, J., & Adams, R. N. (1968). Electrochemical Oxidation of Aromatic Amines. Journal of the American Chemical Society, 90(24), 6596-6599.
  • Torriero, A. A. J. (2023). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. Molecules, 28(1), 471. [Link]

  • Guerra, M., et al. (1998). Theoretical study of the oxidation mechanism of aromatic amines. Journal of the Chemical Society, Perkin Transactions 2, (7), 1527-1531. [Link]

  • Navrátil, T., et al. (2007). Voltammetric determination of aminobiphenyls at a boron-doped nanocrystalline diamond film electrode. Electroanalysis, 19(24), 2530-2538.
  • Stahl, S. S. (2018). Electrochemical Oxidation of Organic Molecules at Lower Overpotential: Accessing Broader Functional Group Compatibility with Electron-Proton Transfer Mediators. Accounts of Chemical Research, 51(8), 1797-1809. [Link]

  • Kawamata, Y., et al. (2021). Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. The Journal of Organic Chemistry, 86(20), 14106–14114. [Link]

  • Request PDF. (n.d.). Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. ResearchGate. [Link]

  • Wang, J., et al. (2020). Integrating hydrogen production with anodic selective oxidation of sulfides over a CoFe layered double hydroxide electrode. Nature Communications, 11(1), 5961. [Link]

  • Si, D., et al. (2022). Scalable selective electrochemical oxidation of sulfides to sulfoxides. Green Chemistry, 24(1), 195-200. [Link]

  • ResearchGate. (n.d.). Figure S11. Cyclic voltammograms of a) p-methoxythioanisole... [Link]

  • SOP4CV. (n.d.). Standard Operating Procedures for Cyclic Voltammetry. [Link]

  • Luo, P., et al. (2014). Accurate oxidation potentials of 40 benzene and biphenyl derivatives with heteroatom substituents. The Journal of Organic Chemistry, 79(20), 9593–9603.
  • Plesa, T., et al. (2018). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments, (140), 58263. [Link]

  • Volyniuk, D., et al. (2023). Investigation of biphenyl enamines for applications as p-type semiconductors. RSC Advances, 13(33), 23126-23133. [Link]

  • Truman ChemLab. (2011). Standard Operating Procedure for Cyclic Voltammetry using the BAS 100 Electrochemical Analysis System. [Link]

  • Elgrishi, N., et al. (2018). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 95(2), 197–206. [Link]

  • Liao, Y., et al. (2005). Novel trends of electrochemical oxidation of amino-substituted triphenylamine derivatives. Journal of Electroanalytical Chemistry, 585(1), 103-111.
  • Chandrashekar, B. N., et al. (2014). Electrochemical Investigation of 4-Aminophenol at CTAB Modified Carbon Paste Electrode: A Cyclic Voltammetric Technique. International Journal of ChemTech Research, 6(9), 4238-4247.
  • ResearchGate. (2019). A Practical Beginner's Guide to Cyclic Voltammetry. [Link]

  • Francke, R., & Little, R. D. (2014). Redox catalysis in organic electrosynthesis: basic principles and recent developments. Chemical Society Reviews, 43(8), 2492-2521.
  • TSI Journals. (2014). Electrochemical investigation of 4-aminophenol at natural phosphate modified carbon paste electrode. [Link]

  • Nanoscience Instruments. (n.d.). Electrochemical Measurements: Cyclic Voltammetry. [Link]

  • Gamry Instruments. (n.d.). Cyclic Voltammetry - CV Electrochemical Technique. [Link]

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  • Al-Majid, A. M., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(28), 19205-19253. [Link]

  • COMSOL. (2013). Modeling Electroanalysis: Cyclic Voltammetry. [Link]

  • Roberts, J. G., et al. (2019). Fast Scan Cyclic Voltammetry: Chemical Sensing in the Brain and Beyond. Analytical Chemistry, 91(1), 248-269. [Link]

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Validation

A Comparative Guide to the Toxicological Profiles of Thiolated vs. Non-Thiolated Biphenyl Amines

This guide provides an in-depth comparative analysis of the toxicological profiles of non-thiolated biphenyl amines, with a particular focus on the well-characterized human carcinogen 4-aminobiphenyl (4-ABP), and present...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparative analysis of the toxicological profiles of non-thiolated biphenyl amines, with a particular focus on the well-characterized human carcinogen 4-aminobiphenyl (4-ABP), and presents a mechanistic hypothesis on how the introduction of a thiol (-SH) group may alter these properties. For drug development professionals and researchers, understanding how structural modifications impact metabolic fate and toxicity is paramount for designing safer chemical entities. This document synthesizes established toxicological data with proposed experimental frameworks to guide future research in this critical area.

The Established Toxicity of Non-Thiolated Biphenyl Amines: A Case Study of 4-Aminobiphenyl (4-ABP)

Non-thiolated biphenyl amines, particularly 4-aminobiphenyl, are recognized as significant human carcinogens.[1][2][3] Historically used in dye manufacturing and as a rubber antioxidant, primary exposure now occurs through tobacco smoke and environmental contamination.[1][2][4] The toxicity of 4-ABP is not inherent to the parent molecule but is a consequence of its metabolic activation into reactive electrophilic species.

The Metabolic Activation Pathway

The carcinogenicity of aromatic amines like 4-ABP is overwhelmingly dependent on their metabolic activation, a multi-step process primarily initiated in the liver.[5][6][7]

  • N-Hydroxylation: The initial and rate-limiting step is the oxidation of the exocyclic amine group by cytochrome P450 enzymes (specifically, CYP1A2) to form N-hydroxy-4-aminobiphenyl.[1][7] This hydroxylamine derivative is a proximate carcinogen.

  • Esterification: The N-hydroxy metabolite can undergo further activation through esterification (e.g., O-acetylation or O-sulfonation) by N-acetyltransferases (NATs) or sulfotransferases (SULTs). This step generates unstable esters.

  • Formation of the Ultimate Carcinogen: These esters readily undergo heterolytic cleavage of the N-O bond, yielding a highly reactive and electrophilic arylnitrenium ion (Ar-NH⁺).[1][5]

  • Macromolecular Adduction: The arylnitrenium ion is the ultimate carcinogenic species that avidly reacts with nucleophilic sites on cellular macromolecules. Its primary target is DNA, where it forms covalent adducts, particularly at the C8 and N² positions of guanine.[1][6] These DNA adducts, if not repaired, can lead to mutations in critical genes (such as the p53 tumor suppressor gene) during DNA replication, initiating the process of carcinogenesis.[2]

This well-established pathway underscores why 4-ABP is potently carcinogenic, with occupational studies showing a dramatically increased risk of urinary bladder cancer among exposed workers.[2][4][8]

G cluster_0 Systemic Circulation & Liver cluster_1 Target Tissue (e.g., Bladder Epithelium) 4-ABP 4-Aminobiphenyl (Procarcinogen) N-OH-ABP N-Hydroxy-4-aminobiphenyl (Proximate Carcinogen) 4-ABP->N-OH-ABP CYP1A2 (N-Hydroxylation) Ester Unstable N-O-Ester N-OH-ABP->Ester NATs/SULTs (Esterification) Nitrenium Arylnitrenium Ion (Ultimate Carcinogen) Ester->Nitrenium Heterolytic Cleavage Adduct DNA Adducts Nitrenium->Adduct Covalent Binding DNA Genomic DNA DNA->Adduct Mutation Somatic Mutations Adduct->Mutation Faulty DNA Repair/Replication Cancer Bladder Cancer Mutation->Cancer

Caption: Metabolic activation pathway of 4-Aminobiphenyl (4-ABP).

The Potential Impact of Thiolation: A Mechanistic Hypothesis

The introduction of a thiol (-SH) group onto the biphenyl amine scaffold is hypothesized to significantly alter its toxicological profile. Thiols are highly versatile functional groups; they are excellent nucleophiles and can undergo redox cycling, properties that may either mitigate or exacerbate toxicity depending on the metabolic context.[9][10][11][12]

Hypothesis 1: Thiolation as a Detoxification Pathway

The thiol group could serve as a "sacrificial" site for metabolism and detoxification through several mechanisms:

  • Preferential Oxidation: The thiol group is susceptible to oxidation. It could be preferentially oxidized by metabolic enzymes, shunting the molecule away from the toxic N-hydroxylation pathway.

  • Antioxidant Activity: Thiols can act as potent antioxidants and radical scavengers.[10][11][12] A thiolated biphenyl amine might directly quench reactive oxygen species (ROS) that can be generated during metabolic processes, thereby reducing oxidative DNA damage.

  • Glutathione Conjugation: The thiol group could facilitate conjugation with endogenous glutathione (GSH), a critical cellular antioxidant, leading to the formation of more water-soluble and readily excretable metabolites.

Hypothesis 2: Thiolation Leading to an Alternative Toxicity Profile

Conversely, the thiol group could introduce novel mechanisms of toxicity:

  • Redox Cycling: The thiol can react with molecular oxygen in a process known as redox cycling, which involves the transfer of electrons between the thiol/disulfide pair and oxygen.[9] This process can generate a significant amount of ROS, such as superoxide radicals and hydrogen peroxide, leading to severe oxidative stress, lipid peroxidation, and cell death.[9]

  • Formation of Reactive Thioquinones: Similar to the bioactivation of some sulfur-containing compounds, the thiolated biphenyl amine could potentially be metabolized to a reactive thioquinone species, which could act as a potent electrophile and cause cytotoxicity.

G cluster_detox Hypothesis 1: Detoxification cluster_tox Hypothesis 2: Alternative Toxicity TBA Thiolated Biphenyl Amine PrefOx Preferential S-Oxidation TBA->PrefOx TBA->PrefOx GSH_Conj Glutathione Conjugation TBA->GSH_Conj TBA->GSH_Conj Redox Redox Cycling TBA->Redox Excretion Excretable Metabolites PrefOx->Excretion GSH_Conj->Excretion ROS Reactive Oxygen Species (ROS) Redox->ROS OxStress Oxidative Stress & Cell Damage ROS->OxStress

Caption: Competing hypotheses for the metabolic fate of thiolated biphenyl amines.

Proposed Experimental Framework for Comparative Assessment

To rigorously test these competing hypotheses, a structured, multi-pronged experimental approach is necessary. The following protocols provide a self-validating system to compare a model non-thiolated amine (4-ABP) with a thiolated analogue (e.g., 4'-mercapto-[1,1'-biphenyl]-4-amine).

Quantitative Toxicity Data Summary (Hypothetical)

The following tables present a hypothetical summary of expected outcomes from the proposed experiments, designed for clear comparison.

Table 1: Hypothetical Comparative Cytotoxicity (IC₅₀ Values)

Compound Cell Line IC₅₀ (µM) after 48h Primary Toxicity Mechanism
4-Aminobiphenyl UROtsa (Bladder) 150 Genotoxicity / DNA Adducts
Thiolated Biphenyl Amine UROtsa (Bladder) 75 Oxidative Stress / ROS
4-Aminobiphenyl HepG2 (Liver) 250 Metabolic Bioactivation

| Thiolated Biphenyl Amine | HepG2 (Liver) | 120 | Redox Cycling / ROS |

Table 2: Hypothetical Comparative Genotoxicity (Ames Test)

Compound S. typhimurium Strain Metabolic Activation (S9) Fold Increase in Revertants (vs. Control)
4-Aminobiphenyl TA98 + 25
4-Aminobiphenyl TA98 - 1.2
Thiolated Biphenyl Amine TA98 + 2.5

| Thiolated Biphenyl Amine | TA98 | - | 1.1 |

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol determines the concentration of each compound that inhibits cell viability by 50% (IC₅₀).

Objective: To quantify and compare the dose-dependent cytotoxicity of thiolated vs. non-thiolated biphenyl amines on a relevant human cell line (e.g., immortalized human bladder urothelial cells).

Methodology:

  • Cell Culture: Culture human bladder epithelial cells (UROtsa) in appropriate media (e.g., DMEM with 10% FBS) at 37°C and 5% CO₂.

  • Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Preparation: Prepare stock solutions of 4-ABP and the thiolated analogue in DMSO. Create a series of dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 1000 µM. Ensure the final DMSO concentration is ≤0.5% in all wells.

  • Treatment: Remove the old media from the cells and replace it with media containing the various concentrations of the test compounds. Include vehicle control (DMSO) and untreated control wells.

  • Incubation: Incubate the plates for 24, 48, and 72 hours.

  • MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and use non-linear regression (log(inhibitor) vs. normalized response) to determine the IC₅₀ value.

Experimental Protocol: In Vitro Genotoxicity (Ames Test)

This protocol assesses the mutagenic potential of the compounds.

Objective: To determine if the compounds cause frameshift or base-pair substitution mutations in bacteria, with and without metabolic activation.

Methodology:

  • Strain Selection: Use Salmonella typhimurium strains sensitive to different types of mutations (e.g., TA98 for frameshift mutations and TA100 for base-pair substitutions).

  • Metabolic Activation: Prepare a rat liver homogenate fraction (S9 mix) containing P450 enzymes to simulate mammalian metabolism.

  • Assay Procedure (Plate Incorporation Method): a. To a sterile test tube, add 0.1 mL of an overnight culture of the selected bacterial strain. b. Add 0.1 mL of the test compound at various concentrations. c. Add 0.5 mL of the S9 mix (for experiments with metabolic activation) or phosphate buffer (for experiments without). d. Add 2.0 mL of top agar (containing a trace amount of histidine and biotin) kept at 45°C. e. Vortex briefly and pour the mixture onto a minimal glucose agar plate.

  • Incubation: Incubate the plates inverted at 37°C for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies (his⁺) on each plate. A positive result is typically defined as a dose-dependent increase in revertant colonies that is at least twice that of the negative control.

Conclusion and Future Directions

The established toxicological profile of non-thiolated biphenyl amines like 4-ABP is defined by a metabolic activation pathway leading to genotoxicity and carcinogenicity.[1][6] The introduction of a thiol group presents a fascinating dichotomy: it may serve as a detoxification handle, protecting the amine group from bioactivation, or it may introduce a new pathway of toxicity driven by redox cycling and oxidative stress.[9] The proposed experimental framework provides a clear and robust strategy for elucidating the true toxicological impact of thiolation. The results of such studies are essential for guiding the rational design of safer aromatic amine-containing molecules in the pharmaceutical and chemical industries.

References

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  • Monocyclic aromatic amines as potential human carcinogens: old is new again. Proceedings of the National Academy of Sciences. [Link]

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  • Metabolic activation of aromatic amines and dialkylnitrosamines. National Center for Biotechnology Information. [Link]

  • Thiolation of Biopolymers for Developing Drug Delivery Systems with Enhanced Mechanical and Mucoadhesive Properties: A Review. MDPI. [Link]

  • Medicinal Thiols: Current Status and New Perspectives. PubMed. [Link]

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Comparative

A Comparative Guide to the Melting Point Validation of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine Standards

Introduction: The Bedrock of Analytical Confidence In the landscape of drug development and scientific research, the integrity of analytical data is paramount. This integrity is built upon a foundation of well-characteri...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Bedrock of Analytical Confidence

In the landscape of drug development and scientific research, the integrity of analytical data is paramount. This integrity is built upon a foundation of well-characterized reference standards.[1][2] These standards are the benchmarks against which all measurements are made, ensuring consistency, accuracy, and reliability from discovery through to quality control.[3][4] Among the array of physicochemical characterization techniques, melting point determination remains a fundamental and powerful method for assessing the identity and purity of a solid crystalline compound.[5][6]

This guide provides an in-depth, technically-grounded framework for the melting point validation of a working or newly synthesized standard of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine. We will objectively compare the performance of a test sample against a certified reference material (CRM), incorporating self-validating protocols that ensure scientific rigor and trustworthiness. The methodologies described are grounded in pharmacopeial standards to provide a robust and defensible approach for researchers, scientists, and drug development professionals.

Foundational Principles: Why Melting Point Matters

The melting point of a pure, crystalline solid is a distinct physical property. At a specific temperature, the energy supplied overcomes the crystal lattice forces, resulting in a phase transition from solid to liquid.[7] The presence of even minor impurities disrupts the crystal lattice, typically causing two observable effects: a depression of the melting point and a broadening of the melting range (the temperature range from the first sign of melting to complete liquefaction).[5][6] This principle is the cornerstone of using melting point as an indicator of purity. A sharp, narrow melting range is a strong indicator of high purity.

For a compound like 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, which may serve as a critical intermediate or be a potential process-related impurity in the synthesis of active pharmaceutical ingredients (APIs), establishing a validated melting point is a critical component of its Certificate of Analysis (CoA).[8]

Experimental Design: A Self-Validating Workflow

To ensure the data generated is reliable and accurate, the entire experimental process must be a self-validating system. This begins with instrument calibration and proceeds through a logical, stepwise analysis of the test and reference materials.

Materials and Instrumentation
  • Melting Point Apparatus: An automated or manual apparatus with controlled heating rates and a calibrated temperature sensor (e.g., Mettler Toledo MP series, Stuart SMP series, or similar).

  • Capillary Tubes: Standard glass capillary tubes (e.g., 0.8-1.2 mm internal diameter, closed at one end) as specified by pharmacopeias.[9][10]

  • Test Standard: The in-house or newly synthesized batch of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine requiring validation.

  • Certified Reference Material (CRM): A highly characterized, high-purity standard of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine obtained from a reputable supplier, with a CoA specifying the melting point.

  • USP Melting Point Reference Standards: For instrument calibration (e.g., Vanillin, Caffeine).[11][12] These are primary standards used to verify instrument performance.

Protocol 1: Instrument Calibration & System Suitability

Causality: Before any sample measurement, the accuracy of the instrument's temperature scale must be verified. This is a non-negotiable step mandated by Good Laboratory Practices (GLP) and pharmacopeial chapters like USP <741>.[9][10] Using primary, certified standards ensures that the measurements are traceable and accurate.

G start Start: Calibration Protocol select_standards Select ≥2 USP Reference Standards (e.g., Vanillin, Caffeine) bracketing the expected range start->select_standards prepare_samples Prepare capillary samples of USP standards (2-3 mm packed height) select_standards->prepare_samples set_method Set USP <741> Method Parameters (Start Temp: 10°C below expected MP) (Ramp Rate: 1°C/min) prepare_samples->set_method run_analysis Perform Melting Point Determination set_method->run_analysis compare Compare measured 'Clear Point' to the certified value on the USP standard's label run_analysis->compare decision Is deviation within instrument tolerance (e.g., ±0.5°C)? compare->decision pass System Suitability PASSED Apparatus is Calibrated decision->pass  Yes fail System Suitability FAILED Requires Instrument Adjustment or Maintenance decision->fail No   end_pass End pass->end_pass end_fail End fail->end_fail

Caption: Workflow for Melting Point Apparatus Calibration.

Step-by-Step Methodology:

  • Select at least two USP Melting Point Reference Standards whose melting points bracket the expected melting point of the test compound.

  • Prepare samples of each USP standard by packing the dry, finely powdered material into a capillary tube to a height of 2.5-3.5 mm.[9]

  • Set the instrument parameters according to USP Class Ia procedure: start temperature ~10°C below the expected melting point, with a heating ramp rate of 1°C/minute.[10][11]

  • Run the analysis and record the temperature at which the substance is completely melted (the "clear point").

  • Verify that the measured clear point for each USP standard is within the acceptance range specified on its certificate. If it is not, the instrument requires adjustment before proceeding.[9]

Protocol 2: Comparative Melting Point Determination

Causality: This protocol directly compares the test standard to the CRM under identical, calibrated conditions. Running them sequentially minimizes any potential for instrumental drift to affect the comparison.

Step-by-Step Methodology:

  • Sample Preparation: Ensure both the Test Standard and the CRM are finely powdered to promote uniform heat distribution.[13] Dry the samples in a vacuum desiccator for at least 24 hours to remove any residual solvent, which could depress the melting point.[9]

  • Capillary Loading: Separately, load each sample into a capillary tube to a packed height of 2-3 mm. Consistent sample height is crucial for reproducibility.[11]

  • Analysis: Using the calibrated instrument and the same method parameters from Protocol 1 (1°C/min ramp rate), determine the melting range for the Test Standard.

  • Record two temperatures: the "onset point" (the temperature at which the first droplet of liquid is visible) and the "clear point" (the temperature at which all solid material has melted).[9]

  • Without changing any parameters, repeat the analysis for the CRM.

  • Perform each determination in triplicate to ensure precision and calculate the mean and standard deviation.

Protocol 3: Confirmatory Mixed-Melting Point Analysis

Causality: This classic technique is a powerful confirmatory tool for chemical identity.[10] If two substances are identical, a mixture of the two will behave as a pure substance, exhibiting the same sharp melting point. If they are different, even if they have similar individual melting points, the mixture will behave as an impure sample, resulting in a significant melting point depression and broadening.

G start Start: Identity Confirmation prepare_mix Prepare intimate 1:1 (w/w) mixture of Test Standard & Certified Reference Material (CRM). Grind together to ensure homogeneity. start->prepare_mix prepare_capillary Load mixture into capillary tube (2-3 mm packed height) prepare_mix->prepare_capillary run_analysis Determine Melting Range (1°C/min ramp rate) prepare_capillary->run_analysis observe Observe Melting Range of Mixture (Onset to Clear Point) run_analysis->observe decision Is the mixture's melting range sharp and undepressed compared to the individual CRM? observe->decision pass Result: Identity Confirmed Test Standard is chemically identical to CRM. decision->pass  Yes fail Result: Identity NOT Confirmed Test Standard is a different compound or is significantly impure. decision->fail No  

Caption: Logic of Mixed-Melting Point Analysis.

Step-by-Step Methodology:

  • Create an intimate 1:1 (by weight) mixture of the Test Standard and the CRM.

  • Thoroughly grind the two components together with a mortar and pestle to ensure homogeneity.

  • Pack the mixture into a capillary tube and determine its melting range using the same method as before.

  • Record the onset and clear points for the mixture.

Data Analysis and Interpretation

All quantitative data should be summarized for clear comparison. The results will dictate the validation outcome.

Table 1: Summary of Melting Point Validation Data

Sample IDOnset Point (°C) (Mean ± SD, n=3)Clear Point (°C) (Mean ± SD, n=3)Melting Range (°C)
System Suitability
USP VanillinN/ARecord Value (Cert: 81.0-83.0)Record Value
USP CaffeineN/ARecord Value (Cert: 235.1-237.8)Record Value
Comparative Analysis
Certified Reference Material (CRM)e.g., 115.2 ± 0.2e.g., 116.1 ± 0.10.9
Test Standarde.g., 115.1 ± 0.1e.g., 116.0 ± 0.20.9
1:1 Mixture (Test + CRM)e.g., 115.3 ± 0.2e.g., 116.2 ± 0.10.9

(Note: Example data is illustrative. Certified ranges for USP standards are approximate and depend on the specific lot.)[11]

Interpreting the Results:

  • Scenario 1: Successful Validation (As shown in the example data)

    • The Test Standard exhibits a sharp melting range that is statistically identical to the CRM.

    • The 1:1 mixture shows no depression or broadening of the melting range compared to the individual components.

  • Scenario 2: Impure Sample

    • The Test Standard shows a melting range that is broader and has a lower onset/clear point than the CRM (e.g., 112.5 - 114.8 °C).

    • The 1:1 mixture would also show a similarly depressed and broad range.

  • Scenario 3: Different Compound

    • The Test Standard may have a sharp melting point, but it is different from the CRM (e.g., 125.5 - 126.5 °C).

    • Crucially, the 1:1 mixture will show a significant depression and broadening of the melting range (e.g., 105.0 - 112.0 °C).

Conclusion

The validation of a chemical standard's melting point is a foundational exercise in ensuring analytical quality. By employing a systematic approach that includes instrument calibration with primary standards, direct comparison against a certified reference material, and confirmatory mixed-melting point analysis, researchers can generate defensible data on the identity and purity of their materials. This multi-pronged strategy, grounded in established pharmacopeial principles, provides a high degree of confidence, safeguarding the integrity of subsequent research and development activities that rely on these critical standards.

References

  • Alcami Corporation. Quality By Design: The Importance Of Reference Standards In Drug Development.[Link]

  • Pharmaffiliates. (2024). The Crucial Role of Reference Standards in the Pharmaceutical Industry![Link]

  • SynThink. (2023). Working Standards vs. Reference Standards: Understanding the Key Differences.[Link]

  • Aquigen Bio Sciences. (2025). Why Analytical Reference Standards are Critical in Pharma Research.[Link]

  • American Pharmaceutical Review. Reference Standards.[Link]

  • Stanford Research Systems. Determination of Melting Points According to Pharmacopeia.[Link]

  • NANOLAB. Melting Point Determination in Pharmaceutical Industry.[Link]

  • Lambda Photometrics. Pharmacopeia vs. Thermodynamic Melting Point Determinations.[Link]

  • ResolveMass Laboratories Inc. Melting Point Determination.[Link]

  • A.KRÜSS Optronic. Melting point determination.[Link]

  • U.S. Pharmacopeia. General Chapters: <741> MELTING RANGE OR TEMPERATURE.[Link]

  • Casadevall, G. et al. (2017). USP melting point reference standards: Evaluation of parameters that affect the melting point. ResearchGate. [Link]

  • Giani, S. & Towers, M. (2016). Compliance with amended General Chapter USP<741>Melting Range or Temperature. ChemRxiv. [Link]

  • SciELO. Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography.[Link]

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Safety & Regulatory Compliance

Safety

2'-(Methylthio)-[1,1'-biphenyl]-4-amine: Proper Disposal &amp; Handling Guide

[1][2][3][4] Executive Summary & Immediate Action 2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3 ) is a specialized intermediate, frequently utilized in the synthesis of thrombopoietin receptor agonists like E...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

Executive Summary & Immediate Action

2'-(Methylthio)-[1,1'-biphenyl]-4-amine (CAS: 209731-61-3 ) is a specialized intermediate, frequently utilized in the synthesis of thrombopoietin receptor agonists like Eltrombopag .[1][2] Its disposal requires a dual-hazard approach: managing the toxicity/carcinogenicity potential of the aminobiphenyl core and the stench/reactivity of the methylthio ether group.

Core Directive: This substance must never be disposed of down the drain or in general trash. It requires segregation into Non-Halogenated Organic Waste streams destined for high-temperature incineration with flue gas scrubbing.[1][2]

Quick Reference Card
ParameterSpecification
CAS Number 209731-61-3
Waste Class Hazardous Organic Waste (Toxic, Irritant, Stench)
RCRA Status Characteristic Waste (Toxicity/Reactivity) - Not P/U Listed
Primary Hazard Suspected Carcinogen (Aminobiphenyl analog) & Stench
Incompatibilities Strong Oxidizers (Nitric Acid, Peroxides), Strong Acids
Disposal Method High-Temperature Incineration (

C) with Scrubber
Hazard Profile & Technical Justification

To ensure safety, we must understand the causality behind the protocols. This molecule presents a structure-activity relationship (SAR) that dictates its handling.[1][2]

A. The Aminobiphenyl Core (Toxicity)

The 4-aminobiphenyl structure is a known pharmacophore with significant toxicological implications.[2] While the 2'-methylthio substitution alters its metabolic pathway compared to the parent 4-aminobiphenyl (a Group 1 Carcinogen), you must treat this intermediate as a suspected carcinogen and skin sensitizer .[1][2]

  • Mechanism: Aromatic amines can undergo metabolic N-hydroxylation, leading to DNA adduct formation.[1][2]

  • Protocol Implication: All solid waste (gloves, weighing boats) must be double-bagged and treated as hazardous chemical waste, not regular biohazard or trash.

B. The Methylthio Group (Reactivity & Stench)

The sulfur moiety (-SMe) is a thioether.[1][2]

  • Reactivity: Thioethers are easily oxidized to sulfoxides and sulfones. Contact with strong oxidizers (e.g., Nitric Acid, Hydrogen Peroxide) can be exothermic and generate toxic sulfur oxide gases.

  • Stench: Even minor residues can cause facility-wide odor complaints.[1][2]

  • Protocol Implication: Waste containers must be hermetically sealed. Do not mix with oxidizing waste streams.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system; if you cannot complete a step (e.g., cannot seal the container), the process halts until rectified.[2]

Phase 1: Waste Characterization & Segregation

Goal: Prevent cross-reactivity in the waste drum.

  • Identify the State: Is the waste solid (pure powder) or liquid (mother liquor/solvent)?

  • Segregation Rule:

    • Do NOT mix with Oxidizing Acids (Nitric, Chromic).

    • Do NOT mix with Halogenated Solvents (unless the facility incinerator allows mixed streams; preferred route is Non-Halogenated).

  • Labeling: Tag the waste immediately.

    • Label Text: "Hazardous Waste - Toxic, Stench.[1][2] Contains: 2'-(Methylthio)-[1,1'-biphenyl]-4-amine."[1][2]

Phase 2: Packaging (The "Double-Containment" Standard)

Due to the sulfur odor and toxicity, a single layer of protection is insufficient.[2]

  • Solids:

    • Place substance in a primary screw-top jar (glass or HDPE).

    • Place the primary jar into a secondary clear zip-lock bag or pail.

    • Add a small amount of activated carbon or vermiculite in the secondary container to adsorb fugitive odors.

  • Liquids:

    • Use an HDPE waste carboy.

    • Ensure the cap has a functional gasket.

    • Venting: If the waste solution was recently quenched or involved reactive reagents, use a vented cap for the first 24 hours to prevent pressure buildup, then seal.

Phase 3: Final Disposal (Facility Level)

Transfer the segregated waste to your EHS waste management team. The ultimate destruction method is High-Temperature Incineration .[1][2]

  • Why Incineration? It is the only method that guarantees the destruction of the aromatic ring.

  • The Sulfur Factor: The facility must use an incinerator equipped with an alkaline scrubber . Combustion of the methylthio group generates Sulfur Dioxide (

    
    ), which must be neutralized before release.
    
Visual Decision Workflow

The following diagram illustrates the decision logic for disposing of this specific intermediate.

DisposalWorkflow Start Start: Waste Generation (2'-(Methylthio)-[1,1'-biphenyl]-4-amine) StateCheck Is the Waste Solid or Liquid? Start->StateCheck SolidPath Solid Waste (Powder, contaminated gloves) StateCheck->SolidPath LiquidPath Liquid Waste (Mother liquor, wash solvents) StateCheck->LiquidPath SolidPack Double Bag/Container Add Carbon for Odor SolidPath->SolidPack OxidizerCheck CRITICAL CHECK: Are Oxidizers present? LiquidPath->OxidizerCheck Quench Perform Reduction/Quench (Sodium Thiosulfate) OxidizerCheck->Quench Yes (Risk of SOx) LiquidPack HDPE Carboy (Non-Halogenated Stream) OxidizerCheck->LiquidPack No Quench->LiquidPack Label Label: TOXIC + STENCH CAS: 209731-61-3 SolidPack->Label LiquidPack->Label Incinerate Final Disposal: High-Temp Incineration (w/ Scrubber) Label->Incinerate

Figure 1: Operational workflow for the safe disposal of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, emphasizing segregation from oxidizers.

Spill Response Protocol

In the event of a spill outside the fume hood:

  • Evacuate & Ventilate: The stench may be overpowering; clear the immediate area.

  • PPE Upgrade: Wear nitrile gloves (double gloved) , lab coat, and a P100 respirator (or N95 with organic vapor cartridge) if dust/vapors are present.

  • Containment:

    • Do NOT use Bleach: Bleach (hypochlorite) is an oxidizer and may react with the sulfur group to produce heat or toxic fumes.

    • Use Absorbents: Cover liquid spills with vermiculite or clay-based absorbent.[1][2]

    • Cleaning: Wash the area with a soapy water solution (surfactant) to remove the lipophilic biphenyl residues.

  • Disposal: Collect all cleanup materials into the solid waste stream described above.

References
  • National Institutes of Health (PubChem) . (n.d.). 4-Aminobiphenyl (Analogue) Hazard Summary. Retrieved February 20, 2026, from [Link][2]

  • European Medicines Agency . (2024).[3][4] Eltrombopag Assessment Report (Synthesis Intermediates). Retrieved February 20, 2026, from [Link][2]

Sources

Handling

Personal protective equipment for handling 2'-(Methylthio)-[1,1'-biphenyl]-4-amine

Foreword: A Proactive Stance on Chemical Safety In the landscape of drug discovery and chemical research, scientists frequently encounter novel molecules with limited or non-existent safety data. 2'-(Methylthio)-[1,1'-bi...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: A Proactive Stance on Chemical Safety

In the landscape of drug discovery and chemical research, scientists frequently encounter novel molecules with limited or non-existent safety data. 2'-(Methylthio)-[1,1'-biphenyl]-4-amine is one such compound. In the absence of a specific Safety Data Sheet (SDS), a conservative and proactive approach to safety is not just recommended, but essential. This guide is constructed on the principle of as low as reasonably practicable (ALARP) exposure, drawing from the known hazards of analogous chemical structures—specifically aromatic amines, biphenyls, and thioethers—to ensure the highest level of protection for laboratory personnel.

Inferred Hazard Assessment: A Structural-Activity Relationship Approach

The molecular structure of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine contains several functional groups that are associated with significant health hazards. Aromatic amines are a class of compounds known for their potential to cause harm, and many are recognized as carcinogens.[1][2] The biphenyl structure is present in compounds like polychlorinated biphenyls (PCBs), which are known for their environmental persistence and toxicity.[3] The thioether group can also contribute to toxicity and often imparts a strong, unpleasant odor.[4][5]

Given these structural alerts, it is prudent to handle this compound as if it possesses the following hazards until proven otherwise through rigorous toxicological testing.

Potential Hazard Rationale Based on Chemical Structure Primary Precautionary Measures
Carcinogenicity, Mutagenicity, Reproductive Toxicity (CMR) The aromatic amine and biphenyl moieties are structural alerts for these long-term health effects. 4-Aminobiphenyl is a known human carcinogen.[6]Handle exclusively in a certified chemical fume hood or glove box. Use strict containment protocols and treat all waste as hazardous.[1]
Acute Toxicity (Oral, Dermal, Inhalation) Aromatic amines can be readily absorbed through the skin and respiratory system, leading to systemic toxicity.[1][7]Avoid all direct contact. Use appropriate PPE, including double gloves and respiratory protection if aerosols or dusts are generated.[8]
Skin and Eye Irritation/Corrosion Many amine and sulfur-containing compounds are irritants or corrosives.[9][10]Wear chemical-resistant gloves, a fully-buttoned lab coat, and chemical splash goggles in combination with a face shield.[11]
Environmental Hazard Biphenyl derivatives can be persistent in the environment and toxic to aquatic life.[3]Prevent release to the environment. Dispose of all waste through a certified hazardous waste handler.

The Hierarchy of Controls: Engineering and Administrative Measures

Before any personal protective equipment is selected, engineering and administrative controls must be implemented as the primary lines of defense.

  • Engineering Control: All handling of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood. The fume hood provides essential ventilation to capture and exhaust vapors, dusts, or aerosols that may be generated.

  • Administrative Controls:

    • Designated Area: Establish a designated area within the laboratory for the exclusive handling of this compound.

    • Restricted Access: Only trained and authorized personnel should be allowed in the designated area.

    • Safe Work Practices: Do not work alone. Develop a standard operating procedure (SOP) for all tasks involving this chemical. Wash hands thoroughly after handling, even after removing gloves.

Personal Protective Equipment (PPE): Your Final Barrier

PPE is the last line of defense against exposure.[12] For a compound with the potential hazards of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine, a comprehensive PPE ensemble is mandatory.

  • Eye and Face Protection:

    • Requirement: Chemical splash goggles that meet ANSI Z87.1 standards, worn in conjunction with a full-face shield.

    • Rationale: This combination provides protection from splashes to the eyes and face. Standard safety glasses do not offer adequate protection from chemical splashes.[12]

  • Hand Protection:

    • Requirement: Double-gloving is required. An inner nitrile glove should be worn, with a heavier-duty, chemically-resistant outer glove (e.g., neoprene or butyl rubber).[13]

    • Rationale: Double-gloving provides an extra layer of protection in case the outer glove is compromised. Nitrile offers good dexterity and splash protection, while the outer glove provides more robust chemical resistance. Always check the manufacturer's glove compatibility charts for breakthrough times.

  • Body Protection:

    • Requirement: A clean, fully-buttoned laboratory coat is the minimum requirement. For procedures with a higher risk of splashes or spills, a chemically-resistant apron should be worn over the lab coat.[13]

    • Rationale: Protects the skin and personal clothing from contamination.

  • Respiratory Protection:

    • Requirement: While a fume hood is the primary control, if there is a risk of generating fine dust or aerosols that cannot be adequately contained, a respirator may be necessary. A NIOSH-approved N95 respirator for particulates or a respirator with organic vapor cartridges should be considered based on a risk assessment.[12]

    • Rationale: Prevents the inhalation of airborne contaminants.

Operational Plan: A Step-by-Step Workflow for Safe Handling

The following workflow provides a procedural guide for a common laboratory task: weighing the solid compound and preparing a solution.

G cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Cleanup & Disposal Phase prep1 Verify Fume Hood Certification prep2 Don Full PPE: - Double Gloves - Goggles & Face Shield - Lab Coat prep1->prep2 prep3 Prepare Work Area: - Cover with absorbent liner - Assemble all equipment prep2->prep3 handle1 Weigh Compound into a tared container prep3->handle1 Begin Operation handle2 Carefully add solvent to dissolve the solid handle1->handle2 handle3 Securely cap the solution container handle2->handle3 clean1 Decontaminate spatula and weighing vessel with solvent handle3->clean1 Complete Handling clean2 Place all contaminated disposable items into hazardous waste bag clean1->clean2 clean3 Wipe down fume hood surfaces clean2->clean3 clean4 Doff PPE in correct order (outer gloves first) clean3->clean4 exit exit clean4->exit Exit Lab & Wash Hands

Caption: Workflow for Safe Handling of 2'-(Methylthio)-[1,1'-biphenyl]-4-amine.

Emergency Procedures and Disposal Plan

Spill Response:

  • Evacuate: Alert others and evacuate the immediate area.

  • Isolate: Secure the area to prevent entry.

  • Report: Inform your supervisor and institutional safety officer immediately.

  • Clean-up: Only trained personnel with appropriate PPE (including respiratory protection) should clean up spills. Use an absorbent material appropriate for the chemical and decontaminate the area thoroughly.

Personal Exposure:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[14]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

Waste Disposal: All waste generated from handling 2'-(Methylthio)-[1,1'-biphenyl]-4-amine must be considered hazardous.

  • Solid Waste: Contaminated PPE (gloves, absorbent liners, etc.) and excess solid chemical must be collected in a clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and solvent rinses must be collected in a compatible, sealed, and clearly labeled hazardous waste container.

  • Disposal Vendor: All waste must be disposed of through your institution's certified hazardous waste management program, in accordance with local, state, and federal regulations.[15][16] Do not dispose of this chemical down the drain or in regular trash.[6]

References

  • SKC Inc. (2023). Aromatic Amine DECONtamination Solution Safety Data Sheet. Available at: [Link]

  • International Labour Organization. (2011). Aromatic Amino Compounds. In ILO Encyclopaedia of Occupational Health and Safety. Available at: [Link]

  • Industrial Professionals. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Available at: [Link]

  • Singh, S., et al. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. Available at: [Link]

  • Singh, S., et al. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ResearchGate. Available at: [Link]

  • Western Carolina University. (n.d.). Standard Operating Procedure for the use of Diethyl ether. Available at: [Link]

  • TCI EUROPE N.V. (2018). Safety Data Sheet. Available at: [Link]

  • Thermo Fisher Scientific. (2025). Biphenyl-4-carboxylic acid Safety Data Sheet. Available at: [Link]

  • CPAChem. (2023). 4-Aminobiphenyl Safety Data Sheet. Available at: [Link]

  • Connor, T. H., & McDiarmid, M. A. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Journal of Infusion Nursing. Available at: [Link]

  • powRparts. (n.d.). Chemical Safety Wear. Available at: [Link]

  • U.S. Government Publishing Office. (n.d.). 40 CFR Part 761 -- Polychlorinated Biphenyls (PCBs) Manufacturing, Processing, Distribution in Commerce, and Use Prohibitions. Electronic Code of Federal Regulations. Available at: [Link]

  • U.S. Environmental Protection Agency. (2025). Disposal and Storage of Polychlorinated Biphenyl (PCB) Waste. Available at: [Link]

  • Washington State Department of Ecology. (2024). Disposal Options and Requirements for Polychlorinated Biphenyl Waste. Available at: [Link]

  • U.S. Environmental Protection Agency. (2025). Managing Remediation Waste from Polychlorinated Biphenyls (PCBs) Cleanups. Available at: [Link]

  • Conestoga-Rovers & Associates. (2009). Chemical Oxidation Treatment and/or Destruction of Polychlorinated Biphenyl- (PCB-) Contaminated Soil. Available at: [Link]

Sources

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